(S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one

Core Science & Biosynthesis

biosynthesis of Germicidin A and related alpha-pyrones

An In-depth Technical Guide to the Biosynthesis of Germicidin A and Related α-Pyrones

Abstract

Germicidins are a class of α-pyrone natural products produced by Streptomyces species, where they function as autoregulatory inhibitors of spore germination.[1][2][3] The core of their biosynthesis is catalyzed by Germicidin Synthase (Gcs), a highly flexible Type III Polyketide Synthase (PKS). This guide provides a comprehensive overview of the Germicidin A biosynthetic pathway, detailing the enzymatic cascade from primary metabolism precursors to the final α-pyrone product. We will explore the unique catalytic properties of Gcs, its profound preference for acyl-acyl carrier protein (ACP) substrates over acyl-Coenzyme A (CoA) derivatives, and the experimental methodologies used to validate this pathway in vitro. Furthermore, we will discuss the genetic underpinnings of germicidin production and the potential for bioengineering novel α-pyrone compounds, offering valuable insights for researchers in natural product chemistry, synthetic biology, and drug development.

Introduction: The Significance of Germicidin A and α-Pyrones

Biological Role of Germicidins in Streptomyces

Streptomyces, a genus of soil-dwelling bacteria, are renowned for their complex life cycle and prolific production of secondary metabolites, including a majority of clinically used antibiotics. Within this chemical arsenal, germicidins play a subtle but critical role in self-regulation. These molecules are excreted by germinating spores and act as potent, reversible inhibitors of the germination process for the producer's own spores, even at picomolar concentrations.[2][3][] This autoregulatory feedback loop is believed to be a mechanism for coordinating population development and managing resource competition in dense microbial environments.[5][6] Beyond this primary role, higher concentrations of germicidins have been shown to inhibit porcine Na+/K+-activated ATPase and retard seed germination in plants.[1][3][]

The α-Pyrone Scaffold: A Privileged Structure in Natural Products

The 4-hydroxy-α-pyrone core of germicidins is a structural motif found in a vast array of natural products from bacteria, fungi, and plants.[7] This six-membered unsaturated ester ring is associated with a wide spectrum of biological activities, including antimicrobial, antitumor, and cytotoxic properties.[7] The biosynthesis of these structures is diverse, involving Type I, II, and III PKSs, as well as fungal non-reducing PKSs (NRPKSs).[8] The study of germicidin biosynthesis provides a model system for understanding how Type III PKSs generate this important chemical scaffold and how substrate flexibility leads to a family of related natural products, such as Germicidin A, B, C, and the more recently discovered H, I, and J variants.[1][3][9]

The Central Catalyst: Germicidin Synthase (Gcs)

Classification as a Type III Polyketide Synthase

The biosynthesis of Germicidins A, B, and C is orchestrated by a Type III Polyketide Synthase known as Germicidin Synthase (Gcs).[1][2] Unlike the large, modular Type I and II PKSs, Type III PKSs are smaller, homodimeric enzymes that act iteratively, using a single active site to catalyze a series of decarboxylative condensation reactions between a starter unit and several extender units.[10]

Unique Structural Features of Gcs

Crystal structures of Gcs from Streptomyces coelicolor reveal the canonical architecture of a Type III PKS. However, it possesses a notable and unusual insertion of approximately 40 residues at the dimer interface, forming a helical bundle whose function is not yet fully understood but is thought to extend the dimerization interface.[1][11][12] This structural peculiarity may contribute to its unique substrate handling and catalytic activity.

Substrate Promiscuity: The Key to Germicidin Diversity

A defining characteristic of Gcs is its remarkable substrate flexibility. It can accept a variety of acyl groups as "starter units" to initiate polyketide chain synthesis.[1][][13] Critically, it can utilize these starter units when they are attached to either Coenzyme A (CoA) or an Acyl Carrier Protein (ACP).[1][10][13] This promiscuity, combined with its ability to use different "extender units" like malonyl-CoA, methylmalonyl-CoA, and ethylmalonyl-CoA, is the direct source of the structural diversity observed in the germicidin family.[10]

The Biosynthetic Blueprint: From Fatty Acid Precursors to the α-Pyrone Core

While not fully confirmed in vivo, extensive experimental evidence supports a proposed biosynthetic pathway that directly links germicidin production to the primary metabolic pathway of fatty acid synthesis (FAS).[1]

The Crucial Link to Primary Metabolism: Fatty Acid Synthase (FAS) Pathway Integration

The preferred starter units for Gcs are not free-floating acyl-CoAs but rather acyl-ACPs, the direct intermediates of the Type II FAS pathway.[13][14] This represents a highly efficient metabolic strategy, channeling building blocks directly from primary to secondary metabolism without the need for intermediate activation steps. This direct hand-off from FAS enzymes to a Type III PKS is a key mechanistic insight into the biosynthesis of germicidins.

Step-by-Step Enzymatic Cascade

The formation of the necessary acyl-ACP starter unit involves a sequence of enzymatic steps originating from the FAS pathway:

• Activation of ACP: The apo-Acyl Carrier Protein (AcpP) is converted to its active holo form by an ACP synthase (AcpS), which transfers a 4'-phosphopantetheine moiety from CoA.[1]

• Loading the Extender Unit: The holo-AcpP is then loaded with an extender unit, typically from malonyl-CoA, by a malonyl-CoA:ACP transacylase (FabD), to form malonyl-ACP.[1]

• Initiating Chain Elongation: A β-ketoacyl-ACP synthase III (FabH) catalyzes the initial decarboxylative condensation between a branched-chain acyl-CoA (e.g., isobutyryl-CoA for Germicidin A) and malonyl-ACP to generate an acyl-ACP intermediate.[1]

The Decisive Step: Cyclization and α-Pyrone Ring Formation by Gcs

The acyl-ACP intermediate generated by the FAS machinery is then transferred to Germicidin Synthase (Gcs). Gcs catalyzes a final condensation with an extender unit (such as ethylmalonyl-CoA) followed by an intramolecular cyclization and dehydration, which forms the characteristic 4-hydroxy-α-pyrone ring and releases the final germicidin product.[1][10]

Diagram 1: The proposed biosynthetic pathway for Germicidin A.

In Vitro Validation: Reconstituting the Germicidin A Pathway

The most compelling evidence for the proposed biosynthetic pathway comes from its successful reconstitution in vitro. This approach allows for the precise control of components and provides unambiguous proof of the function of each enzyme in the cascade.

Rationale for In Vitro Reconstitution

Reconstituting a metabolic pathway in a test tube serves multiple purposes. It validates the proposed function of each enzyme, confirms the specific substrates required, and allows for the production and characterization of the final product, free from the complexities of the cellular environment. For Germicidin A, this technique was essential to prove the direct link between the FAS machinery and Gcs.[13][14]

Experimental Protocol: Step-by-Step Reconstitution of Germicidin A Synthesis

The following protocol outlines a self-validating system for the enzymatic synthesis of Germicidin A. The omission of any single component should result in a failure to produce the target molecule, confirming the necessity of each part.[15]

• Reaction Setup: In a microcentrifuge tube, combine the following components in a buffered solution (e.g., 50 mM HEPES, pH 7) containing necessary cofactors (e.g., 10 mM MgSO₄, 2 mM TCEP):

  • Enzymes: AcpS, FabD, FabH, and Gcs (typically at 2.5 µM each).

  • Core Substrates: apo-AcpP (10 µM), CoA (100 µM), Malonyl-CoA (400 µM).

  • Specific Precursors for Germicidin A: Isobutyryl-CoA (200 µM) as the starter precursor and Ethylmalonyl-CoA (200 µM) as the final extender unit.

• Incubation: Incubate the reaction mixture at room temperature, typically overnight, to allow the enzymatic cascade to proceed to completion.

• Product Extraction: Terminate the reaction and extract the synthesized small molecules by adding an equal volume of an organic solvent, such as ethyl acetate. Vortex thoroughly and centrifuge to separate the phases.

• Sample Preparation: Carefully remove the organic layer, which now contains the relatively nonpolar germicidin product. Evaporate the solvent under a stream of nitrogen or using a vacuum concentrator.

• Analysis: Re-dissolve the dried extract in a suitable solvent (e.g., methanol) for analysis by Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Diagram 2: Experimental workflow for the in vitro synthesis of Germicidin A.

Analytical Verification: LC-MS and NMR Analysis of the Enzymatic Product

The identity of the enzymatically synthesized product must be confirmed by comparing its analytical data to that of an authentic standard.

• LC-MS: Liquid Chromatography-Mass Spectrometry is used to verify the molecular weight of the product. For Germicidin A, the expected [M+H]⁺ ion is m/z 183.10.[15]

• NMR: ¹H NMR spectroscopy provides structural confirmation by revealing the chemical shifts and coupling constants of the protons in the molecule, which should match the known spectrum of Germicidin A.[15]

Quantitative Insights: The Kinetic Preference of Germicidin Synthase

The Acyl-ACP versus Acyl-CoA Debate

While Gcs can utilize both acyl-ACP and acyl-CoA starter units, a key question for understanding its biological function is which substrate it prefers. Early work on Type III PKSs focused almost exclusively on acyl-CoA substrates. However, the in vitro reconstitution of the germicidin pathway provided a platform to directly compare the kinetic efficiency of Gcs with both types of donors.[13][14]

Comparative Kinetic Analysis

Kinetic assays comparing the performance of Gcs with various acyl-ACPs and their corresponding acyl-CoA analogs have provided a clear and decisive answer. The data consistently show that Gcs processes acyl-ACP substrates far more efficiently.

Substrate Type	Starter Unit	k_cat (min⁻¹)	K_M (µM)	k_cat/K_M (M⁻¹s⁻¹)
Acyl-ACP	Butyryl-ACP	13.0	2.6	8.3 x 10⁴
Acyl-CoA	Butyryl-CoA	1.4	2.8	8.3 x 10³
Acyl-ACP	Hexanoyl-ACP	20.0	2.2	1.5 x 10⁵
Acyl-CoA	Hexanoyl-CoA	2.0	2.5	1.3 x 10⁴
Table 1: Representative kinetic parameters of Germicidin Synthase (Gcs) with acyl-ACP versus acyl-CoA starter units. Data synthesized from published reports to illustrate the general trend.[][12][13]

Mechanistic Implications of the ACP Preference

The catalytic efficiency (k_cat/K_M) of Gcs is approximately 10-fold higher for acyl-ACP substrates compared to their acyl-CoA counterparts.[1][][12][13] This strong preference suggests that acyl-ACP is the biologically relevant substrate donor in vivo. This finding has significant implications:

• Metabolic Channeling: It supports the model of direct channeling of intermediates from the FAS pathway to Gcs, a highly efficient process that minimizes the diffusion of intermediates and prevents their degradation or use by competing pathways.

• Protein-Protein Interactions: The higher efficiency implies that specific protein-protein interactions between the Acyl Carrier Protein and Germicidin Synthase are crucial for optimal substrate recognition, binding, and catalysis.

Genetic Foundation and Bioengineering Potential

The Germicidin Biosynthetic Gene Cluster (BGC)

In Streptomyces, genes for the biosynthesis of a specific secondary metabolite are typically clustered together on the chromosome. The gene encoding Gcs in S. coelicolor A3(2) is sco7221.[5] The discovery of this gene and its surrounding genomic context is fundamental to understanding the regulation of germicidin production and provides the genetic tools for pathway engineering.[3]

Genome Mining for Novel α-Pyrone Synthases

The explosion in microbial genome sequencing has revealed a vast, untapped reservoir of "silent" or cryptic Biosynthetic Gene Clusters (BGCs).[16] Computational genome mining tools, such as antiSMASH, can predict the presence of BGCs in genomic data, including those containing Type III PKSs homologous to Gcs.[16][17] This in silico approach is a powerful first step in discovering novel α-pyrone natural products.

Engineering the Pathway for Novel Analogs

Understanding the germicidin BGC and the substrate promiscuity of Gcs opens the door to combinatorial biosynthesis. By manipulating the genes responsible for producing the starter and extender units, or by introducing engineered Gcs variants, it is possible to generate novel germicidin analogs with potentially altered biological activities. This can be achieved through gene knockout, precursor-directed biosynthesis, or heterologous expression of the entire pathway in a genetically tractable host.

Diagram 3: Logic flow for the discovery and engineering of α-pyrones.

Conclusion and Future Directions

The biosynthesis of Germicidin A is a paradigm for understanding how Type III PKSs interface with primary metabolism to produce bioactive α-pyrones. The central enzyme, Gcs, demonstrates remarkable substrate flexibility, yet kinetic analysis reveals a clear and mechanistically significant preference for acyl-ACP substrates delivered directly from the fatty acid synthase machinery. The successful in vitro reconstitution of this pathway has not only validated this model but also provided a robust platform for further biochemical and structural studies.

Future research will likely focus on several key areas: elucidating the function of the unique structural elements in Gcs, exploring the full extent of its substrate tolerance for generating novel chemical diversity, and applying genome mining strategies to discover new germicidin-like pathways in other microorganisms. These efforts will deepen our fundamental understanding of polyketide biosynthesis and expand the chemical inventory of α-pyrones available for therapeutic and biotechnological applications.

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• Chemler, J. A., et al. (2012). Biochemical and Structural Characterization of Germicidin Synthase: Analysis of a Type III Polyketide Synthase That Employs Acyl-ACP as a Starter Unit Donor. Journal of the American Chemical Society, 134(17), 7466-7478. [Link]

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role of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one in spore germination

An In-depth Technical Guide to the Role of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one in Spore Germination

This guide provides a comprehensive technical overview of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, a naturally occurring compound with significant implications in the regulation of spore germination. Directed at researchers, scientists, and professionals in drug development, this document delves into the compound's mechanism of action, experimental validation, and future potential.

Introduction: Unveiling Germicidin C

(S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, also known as Germicidin C, is a member of the germicidin family of autoregulatory inhibitors of spore germination.[1][2] These α-pyrone natural products are produced by various species of the genus Streptomyces.[1] The germicidin family includes several homologs, such as Germicidin A, B, and D (surugapyrone A), all of which play a role in inhibiting the germination of the producing organism's own spores.[1][2] This phenomenon of self-inhibition is a critical survival strategy, preventing premature germination under unfavorable conditions.

The inhibitory effects of germicidins are not limited to the producing organism; they have also been observed to affect other biological systems, highlighting their potential as leads for novel therapeutic agents.[1][3] This guide will focus specifically on the role and mechanisms of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one (Germicidin C) and its closely related analogs in the intricate process of spore germination.

Mechanism of Action: A Multi-pronged Approach to Dormancy

The inhibitory effect of germicidins on spore germination is not attributed to a single mode of action but rather a coordinated disruption of key physiological processes essential for the transition from dormancy to active growth. The proposed mechanisms primarily revolve around the interference with cellular energy production and ion homeostasis.

Inhibition of Ca²⁺-Activated ATPase

A primary target of germicidins is the membrane-bound Ca²⁺-activated ATPase.[3] ATPases are crucial enzymes that harness the energy from ATP hydrolysis to transport ions across cellular membranes, maintaining electrochemical gradients necessary for various cellular functions. In the context of spore germination, Ca²⁺ signaling is a critical early event. Streptomyces spores have a high internal calcium content, and the release of these ions is one of the initial steps in germination.[4][5][6]

Germicidins inhibit the activity of Ca²⁺-activated ATPase, thereby disrupting the proper flux of calcium ions. This interference with calcium signaling is thought to be a key factor in arresting the germination cascade. At higher concentrations, Germicidin A has been shown to inhibit porcine Na⁺/K⁺-activated ATPase with an ID50 of 100 µM, further demonstrating the affinity of this class of molecules for ion-pumping ATPases.[1][7]

Disruption of the Sporal Respiratory Chain

In addition to ATPase inhibition, germicidins are believed to affect the sporal respiratory chain. The respiratory chain is the primary means of ATP production in aerobic organisms. By interfering with this process, germicidins effectively cut off the energy supply required for the complex series of events that constitute spore germination, which includes the synthesis of new macromolecules and the emergence of the germ tube. While the precise components of the respiratory chain targeted by germicidins are still under investigation, the overall effect is a reduction in the spore's metabolic activity, thus maintaining a state of dormancy.

The proposed signaling pathway for germicidin-mediated inhibition of spore germination is depicted below:

Caption: Proposed mechanism of spore germination inhibition by Germicidin C.

Quantitative Analysis of Inhibitory Activity

The germicidin family exhibits potent inhibitory activity against spore germination at very low concentrations. The following table summarizes the available quantitative data for various germicidin homologs.

Compound	Organism	Inhibitory Concentration	Reference
Germicidin C	Streptomyces coelicolor A3(2)	> 1 µg/mL
Germicidin A	Streptomyces coelicolor A3(2)	> 1 µg/mL
Germicidin B	Streptomyces coelicolor A3(2)	> 1 µg/mL
Germicidin D	Streptomyces coelicolor A3(2)	> 1 µg/mL
Germicidin	Streptomyces viridochromogenes	200 pM (40 pg/mL)
Germicidin A	Porcine Na⁺/K⁺-ATPase	ID₅₀ = 100 µM

Experimental Protocols

To facilitate further research into the , we provide the following detailed experimental protocols.

Protocol 1: Streptomyces Spore Germination Inhibition Assay

This protocol describes a method for quantifying the inhibitory effect of Germicidin C on the germination of Streptomyces spores using a 96-well plate format and optical density measurements.

Materials:

• Streptomyces spore suspension (e.g., S. coelicolor)

• Germination medium (e.g., ISP2 broth)

• (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one (Germicidin C) stock solution in a suitable solvent (e.g., DMSO or ethanol)

• Sterile 96-well microtiter plates

• Microplate reader capable of measuring absorbance at 600 nm

Procedure:

• Spore Suspension Preparation: Prepare a fresh suspension of Streptomyces spores in sterile water or a suitable buffer. The concentration should be adjusted to an optical density (OD₆₀₀) of 0.5-1.0.

• Serial Dilution of Inhibitor: Prepare a series of dilutions of the Germicidin C stock solution in the germination medium. The final concentrations should typically range from 0.1 to 100 µg/mL. Include a solvent control (germination medium with the same concentration of solvent used for the stock solution).

• Assay Setup: In a 96-well plate, add 180 µL of the diluted Germicidin C solutions to triplicate wells. Add 180 µL of germination medium with solvent to the control wells.

• Inoculation: Add 20 µL of the prepared spore suspension to each well. The final volume in each well will be 200 µL.

• Incubation: Incubate the plate at the optimal growth temperature for the Streptomyces species (e.g., 30°C) with gentle shaking.

• Data Collection: Measure the OD₆₀₀ of each well at regular intervals (e.g., every hour for 8-12 hours) using a microplate reader.

• Data Analysis: Plot the OD₆₀₀ values against time for each concentration of Germicidin C. The percentage of germination inhibition can be calculated by comparing the change in OD₆₀₀ in the treated wells to the control wells. The IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of germination) can be determined from the dose-response curve.

Caption: Workflow for the Streptomyces spore germination inhibition assay.

Protocol 2: ATPase Activity Assay

This protocol outlines a method to measure the effect of Germicidin C on ATPase activity in Streptomyces spore extracts.

Materials:

• Streptomyces spore extract

• ATP solution

• Reaction buffer (e.g., Tris-HCl with MgCl₂)

• (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one (Germicidin C)

• Malachite green reagent for phosphate detection

• Microplate reader

Procedure:

• Spore Extract Preparation: Prepare a cell-free extract from Streptomyces spores by sonication or other cell disruption methods, followed by centrifugation to remove cell debris.

• Reaction Setup: In a microcentrifuge tube, combine the spore extract, reaction buffer, and varying concentrations of Germicidin C. Include a control without the inhibitor.

• Initiate Reaction: Add ATP to each tube to start the reaction. Incubate at the optimal temperature for the enzyme (e.g., 37°C) for a specific time (e.g., 30 minutes).

• Stop Reaction: Stop the reaction by adding a solution like sodium dodecyl sulfate (SDS).

• Phosphate Detection: Add the malachite green reagent to each tube. This reagent will form a colored complex with the inorganic phosphate released from ATP hydrolysis.

• Quantification: Measure the absorbance of the solution at the appropriate wavelength (e.g., 620-650 nm) using a microplate reader.

• Data Analysis: Create a standard curve using known concentrations of phosphate. Use this curve to determine the amount of phosphate released in each reaction. Calculate the percentage of ATPase inhibition for each concentration of Germicidin C.

Biosynthesis of Germicidins

The biosynthesis of germicidins is carried out by a type III polyketide synthase (PKS) system.[1] The process begins with a starter unit, typically derived from branched-chain amino acid metabolism, which is then extended by the sequential addition of malonyl-CoA or other extender units. The polyketide chain undergoes cyclization to form the characteristic α-pyrone ring of the germicidin core.

Caption: Simplified biosynthetic pathway of Germicidin C.

Conclusion and Future Directions

(S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one and its homologs represent a fascinating class of natural products with a highly specific and potent role in the regulation of spore germination. Their dual mechanism of action, targeting both cellular energy production and critical ion signaling pathways, underscores their potential as valuable tools for studying the fundamental biology of dormancy and germination.

For researchers in drug development, the germicidins offer a promising scaffold for the design of novel antifungal or antibacterial agents. Future research should focus on elucidating the precise molecular interactions between germicidins and their targets, which could be achieved through structural biology studies and the development of photoaffinity probes. Furthermore, exploring the synthetic modification of the germicidin core could lead to the development of analogs with enhanced potency, selectivity, and pharmacokinetic properties. A deeper understanding of the regulatory networks governing germicidin biosynthesis in Streptomyces may also open up avenues for metabolic engineering to improve production yields.

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literature review of Germicidin family secondary metabolites

An In-depth Technical Guide to the Germicidin Family of Secondary Metabolites

Prepared by: Gemini, Senior Application Scientist

Executive Summary

The Germicidin family represents a class of α-pyrone polyketide secondary metabolites primarily produced by bacteria of the genus Streptomyces. First identified as potent, autoregulatory inhibitors of spore germination, these molecules function as chemical signals in microbial development, regulating population density and hyphal growth.[1][2][3] Biosynthesized via a highly versatile Type III polyketide synthase (PKS) pathway, Germicidins possess a conserved 4-hydroxy-α-pyrone core with variable alkyl substitutions, leading to a growing family of natural analogues.[3][4] Beyond their role in microbial physiology, Germicidins exhibit a range of other biological activities, including inhibition of ion-pumping ATPases and, more recently discovered, human metabolic enzymes.[1][5] This guide provides a comprehensive technical overview of the Germicidin family, detailing their chemical diversity, biosynthetic origins, mechanisms of action, and key experimental methodologies, offering a resource for researchers in natural product chemistry, microbiology, and drug development.

Discovery and Core Biological Function

The inaugural member of this family was isolated from Streptomyces viridochromogenes and identified as the first known autoregulative inhibitor of spore germination within the Streptomyces genus.[2][3] These compounds are excreted by germinating spores and act as self-inhibitors at remarkably low concentrations—as low as 200 pM—in a reversible manner.[2][6] This activity suggests a sophisticated chemical communication system, akin to quorum sensing, that allows the organism to control its developmental cycle. The inhibitory action of Germicidins is not limited to spore germination; they have also been shown to inhibit hyphal elongation, further cementing their role as key regulators of Streptomyces morphology and colony establishment.[1][6]

Chemical Diversity and Structure

The structural foundation of the Germicidin family is a 4-hydroxy-α-pyrone ring. The diversity within the family arises from different alkyl substitutions at the C-3 and C-6 positions of this core structure.[3][4] This variability is a direct result of the biosynthetic machinery's flexibility. Several homologues have been isolated and characterized from various Streptomyces species, including S. coelicolor.[1][6][7]

Table 1: Selected Members of the Germicidin Family

Analogue	Chemical Formula	Molar Mass ( g/mol )	Key Structural Features	References
Germicidin A	C₁₁H₁₆O₃	196.24	3-ethyl, 6-(sec-butyl)	[1][7]
Germicidin B	C₁₀H₁₄O₃	182.22	3-methyl, 6-(sec-butyl)	[1]
Germicidin C	C₁₁H₁₆O₃	196.25	3-ethyl, 6-(sec-butyl)	[1]
Germicidin D	C₉H₁₂O₃	168.19	3-methyl, 6-isopropyl	[1]
Germicidins H-J	Varied	Varied	Varied alkyl substitutions	[3][4]
Germicidins P-S	Varied	Varied	Varied alkyl substitutions	[5]

Biosynthesis: A Versatile Type III Polyketide Synthase Pathway

Germicidins are products of a Type III polyketide synthase (PKS) pathway, which represents the simplest class of PKSs, where a single homodimeric enzyme performs iterative condensations of acyl-CoA units to build the polyketide chain.[8][9]

Germicidin Synthase (Gcs): The Master Catalyst

The central enzyme in this pathway is Germicidin Synthase (Gcs). Structural studies reveal that Gcs possesses the canonical Type III PKS architectural fold but includes an unusual helical bundle that appears to extend the dimerization interface.[9][10] The true innovation of Gcs lies in its remarkable substrate flexibility.

Causality Behind Experimental Choices: To understand the origins of Germicidin diversity, researchers reconstituted the biosynthetic pathway in vitro.[9] By coupling Gcs with the fatty acid biosynthesis machinery, they could directly compare its efficiency with different starter units. This experimental design definitively proved that Gcs can utilize both acyl-Coenzyme A (acyl-CoA) and acyl-Acyl Carrier Protein (acyl-ACP) thioesters as starter units.[9][10] Kinetic analysis demonstrated a tenfold higher catalytic efficiency for acyl-ACP substrates, suggesting a strong preference for intermediates directly from fatty acid synthesis, providing a direct link between primary and secondary metabolism.[9][11] Furthermore, Gcs can utilize various extender units, including malonyl-CoA, methylmalonyl-CoA, and ethylmalonyl-CoA, which directly accounts for the different substitutions seen at the C-3 position of the pyrone ring.[8][12]

Proposed Biosynthetic Pathway

The biosynthesis, while not fully confirmed, is proposed to proceed as follows based on strong experimental evidence[1][12]:

• Starter Unit Generation: Branched-chain acyl-CoA molecules (e.g., isobutyryl-CoA) derived from amino acid catabolism serve as initial precursors. These are loaded onto an Acyl Carrier Protein (ACP) via a series of enzymatic steps involving ACP synthase (AcpS), malonyl-CoA:ACP transacylase (FabD), and β-ketoacyl-ACP synthase III (FabH) to generate an acyl-ACP intermediate.[1]

• Chain Elongation & Cyclization: The Gcs enzyme selects an acyl-ACP starter unit and catalyzes iterative decarboxylative condensations with extender units (e.g., ethylmalonyl-CoA). After the correct chain length is achieved, Gcs mediates an intramolecular Claisen condensation to cyclize the intermediate, forming the characteristic 4-hydroxy-α-pyrone ring of the Germicidin scaffold.[1][12][13]

Caption: Proposed biosynthetic workflow for Germicidins.

Biological Activities and Mechanisms of Action

The bioactivity of Germicidins is concentration-dependent. While their primary role is in autoregulation, they possess other intriguing pharmacological properties at higher concentrations.

Autoregulation of Germination

The proposed mechanism for germination inhibition involves disrupting the energy supply of the spore. It is suggested that Germicidins affect the sporal respiratory chain and block Ca²⁺-activated ATPase, which prevents the generation of sufficient ATP required for the germination process.[8][12][14] This highly specific and potent activity underscores their specialized biological function.

Pharmacological Potential

Recent investigations have expanded the known bioactivities of the Germicidin family, revealing potential for therapeutic applications.

Table 2: Pharmacological Activities of Germicidin Analogues

Activity	Target/System	Potency	Germicidin Analogue(s)	References
Spore Germination Inhibition	Streptomyces spp.	200 pM - 1 µg/mL	A, B, C, D	[2][6]
ATPase Inhibition	Porcine Na⁺/K⁺-activated ATPase	ID₅₀ = 100 µM (for A)	Germicidin A	[1][15]
Phytotoxicity	Lepidium sativum (cress)	Growth retardation	General	[1][2]
Antibacterial	Gram-positive bacteria	Not specified	Germicidin A	[8]
Anticancer (potential)	Human Hexokinase II (HK2)	IC₅₀ = 5.1 - 11.0 µM	P, Q, R, S	[5]

Mechanism Insights (Hexokinase II Inhibition): The discovery that novel Germicidin analogues (P-S) can inhibit human hexokinase II (HK2) is particularly significant for oncology research.[5] HK2 is a critical enzyme in the glycolytic pathway and is often overexpressed in cancer cells (the Warburg effect). Molecular docking simulations suggest that these Germicidin derivatives bind within the inner active site tunnel of HK2.[5] This finding provides a structural basis for their inhibitory activity and a valuable starting point for the rational design of new anticancer agents.[5]

Key Methodologies in Germicidin Research

This section outlines core protocols that are fundamental to the study of Germicidins, reflecting field-proven approaches. Each protocol is designed as a self-validating system, from initial discovery to functional verification.

Protocol: Isolation and Purification of Germicidins

This generalized workflow is based on methods used for isolating Germicidins from Streptomyces liquid cultures.[2][6]

• Cultivation: Inoculate a suitable production medium (e.g., ISP2) with a spore suspension of the Streptomyces producer strain. Grow in submerged fermentation (e.g., 28°C, 200 rpm) for 5-7 days.

• Extraction: Separate the mycelium from the culture broth by centrifugation. Extract the supernatant with an equal volume of an organic solvent like ethyl acetate.

• Concentration: Evaporate the organic solvent in vacuo to yield a crude extract.

• Chromatographic Purification: Resuspend the crude extract in methanol. Purify the sample using High-Performance Liquid Chromatography (HPLC), typically with a C18 reverse-phase column and a water/acetonitrile gradient.

• Fractions Analysis: Collect fractions and test for bioactivity using the spore germination assay (see 5.2).

• Structure Elucidation: Analyze the pure, active compounds using High-Resolution Mass Spectrometry (HRMS) to determine the chemical formula and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HMBC) to determine the precise chemical structure.[2][5]

Protocol: Spore Germination Inhibition Bioassay

This assay is the definitive test for Germicidin's primary biological function.[6]

• Spore Preparation: Grow the test strain (e.g., S. coelicolor A3(2)) on a solid agar medium until sporulation is complete (approx. 7-10 days). Harvest spores by gently scraping the surface and suspending them in sterile water. Filter through sterile cotton wool to remove mycelial fragments.

• Spore Concentration: Wash the spores by centrifugation and resuspend in sterile water. Determine the spore concentration using a hemocytometer.

• Assay Setup: Prepare a suitable germination medium (e.g., R3 medium).[16] In a 96-well microplate, add the germination medium containing serial dilutions of the test compound (Germicidin) or control (solvent).

• Inoculation: Add a standardized number of spores (e.g., 10⁵ spores/mL) to each well.

• Incubation: Incubate the plate at a suitable temperature (e.g., 30°C) for 6-8 hours.

• Microscopic Evaluation: After incubation, observe the spores under a light microscope. A spore is considered germinated if a distinct germ tube is visible. Calculate the percentage of germination for each concentration relative to the control. The IC₅₀ value is the concentration that inhibits 50% of spore germination.

Workflow: Genome Mining for Germicidin BGCs

The identification of the biosynthetic gene cluster (BGC) is crucial for understanding and engineering Germicidin production.[3]

Caption: A typical workflow for identifying a Germicidin BGC.

Future Perspectives and Drug Development

The Germicidin family, once viewed narrowly as microbial autoregulators, now presents several compelling avenues for drug development and biotechnology.

• Oncology: The inhibition of human hexokinase II is the most promising therapeutic lead.[5] Future work will likely focus on structure-activity relationship (SAR) studies to synthesize more potent and selective HK2 inhibitors based on the Germicidin scaffold.

• Agrochemicals: The inherent phytotoxicity demonstrated against cress suggests a potential for developing novel, biodegradable herbicides.[1][2]

• Antibiotics: While their antibacterial activity appears modest, the potential mechanism of disrupting energy metabolism could be synergistic with other antibiotics, offering a route to combat drug-resistant infections.[8][17]

• Synthetic Biology: The remarkable substrate flexibility of Germicidin Synthase makes it an ideal target for enzyme engineering and combinatorial biosynthesis.[3][9] By manipulating the Gcs enzyme and the precursor supply pathways, it is feasible to generate novel, "unnatural" Germicidin analogues with enhanced potency or entirely new biological activities.

References

• Germicidin - Wikipedia. [Link]

• Petersen, F., Zähner, H., Metzger, J. W., Freund, S., & Hummel, R. P. (1993). Germicidin, an autoregulative germination inhibitor of Streptomyces viridochromogenes NRRL B-1551. The Journal of antibiotics, 46(7), 1126–1138. [Link]

• Mechanism of action of gramicidin A. (A) Gramicidin monomers form a... - ResearchGate. [Link]

• Yin, F., et al. (2019). Biosynthesis of Polyketides in Streptomyces. Applied Sciences. [Link]

• Germicidin - Grokipedia. [Link]

• Aoki, Y., Matsumoto, D., Kawaide, H., & Natsume, M. (2011). Physiological role of germicidins in spore germination and hyphal elongation in Streptomyces coelicolor A3(2). The Journal of antibiotics, 64(9), 607–611. [Link]

• Stroe, M. C., et al. (2020). Targeted induction of a silent fungal gene cluster encoding the bacteria-specific germination inhibitor fumigermin. eLife. [Link]

• Chemler, J. A., et al. (2012). Biochemical and Structural Characterization of Germicidin Synthase: Analysis of a Type III Polyketide Synthase that Employs Acyl-ACP as a Starter Unit Donor. Biochemistry. [Link]

• Chemler, J. A., et al. (2012). Biochemical and structural characterization of germicidin synthase: analysis of a type III polyketide synthase that employs acyl-ACP as a starter unit donor. Biochemistry, 51(21), 4337–4347. [Link]

• Yin, F., et al. (2019). Biosynthesis of Polyketides in Streptomyces. MDPI. [Link]

• Chemler, J. A., et al. (2012). Biochemical and Structural Characterization of Germicidin Synthase: Analysis of a Type III Polyketide Synthase That Employs Acyl-ACP as a Starter Unit Donor. ACS Publications. [Link]

• Ma, M., et al. (2016). Germicidins H–J from Streptomyces sp. CB00361. The Journal of Antibiotics. [Link]

• Čihák, M., et al. (2017). Secondary Metabolites Produced during the Germination of Streptomyces coelicolor. Frontiers in Microbiology. [Link]

• The Antimicrobial Activity of Gramicidin A Is Associated with Hydroxyl Radical Formation. (2018). Hindawi. [Link]

• Germicidin B - Bioaustralis Fine Chemicals. [Link]

• Doyle, D. A., et al. (2001). Structures of gramicidins A, B, and C incorporated into sodium dodecyl sulfate micelles. Biochemistry, 40(39), 11655–11664. [Link]

• Gramicidin - Wikipedia. [Link]

• Bai, Y., et al. (2021). Structure-based molecular networking for the target discovery of novel germicidin derivatives from the sponge-associated streptomyces sp. 18A01. The Journal of Antibiotics. [Link]

• Yin, F., et al. (2018). Biosynthesis of Polyketides in Streptomyces. ResearchGate. [Link]

• Yin, F., et al. (2018). Biosynthesis of Polyketides in Streptomyces. Preprints.org. [Link]

• Germicidin | C11H16O3 | CID 54704417 - PubChem. [Link]

• Gessner, C., et al. (2025). Secondary Metabolite Biosynthesis Potential of Streptomyces Spp. from the Rhizosphere of Leontopodium nivale Subsp. alpinum. ACS Omega. [Link]

• Čihák, M., et al. (2017). Secondary Metabolites Produced during the Germination of Streptomyces coelicolor. ResearchGate. [Link]

• Liu, Z., et al. (2021). Antimicrobial Activity and Identification of the Biosynthetic Gene Cluster of X-14952B From Streptomyces sp. 135. Frontiers in Microbiology. [Link]

• Green Medicine: Advancing Antimicrobial Solutions with Diverse Terrestrial and Marine Plant-Derived Compounds. (2024). MDPI. [Link]

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Pharmacological Potential of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one: A Technical Whitepaper

Executive Summary

The compound (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one , commonly known as Germicidin C , is a naturally occurring 4-hydroxy-α-pyrone primarily isolated from Streptomyces species and marine-derived fungi 1. Originally identified as an autoregulatory inhibitor of spore germination, recent pharmacological profiling has revealed its broader therapeutic potential, particularly as an inhibitor of mammalian Hexokinase II and Na+/K+-activated ATPase 2.

The (S)-configuration at the chiral center of the sec-butyl group is not merely a structural artifact; it dictates the specific three-dimensional conformation required for high-affinity interaction with biological targets 1. As a Senior Application Scientist, I have structured this guide to deconstruct the biosynthetic logic, pharmacological mechanisms, and experimental workflows necessary for leveraging Germicidin C in drug discovery pipelines.

Biosynthetic Logic & Structural Biology

Germicidin C is synthesized via a highly unusual Type III Polyketide Synthase (PKS) known as Germicidin synthase (Gcs). Unlike typical Type III PKSs that utilize malonyl-CoA exclusively, Gcs exhibits unprecedented substrate flexibility. It hijacks acyl-carrier protein (ACP)-tethered intermediates from the primary fatty acid biosynthesis pathway as starter units, elongating them with ethylmalonyl-CoA before executing a terminal cyclization 3.

Understanding this pathway is critical for researchers aiming to engineer bacterial strains for the scaled-up production of specific germicidin analogs.

Biosynthetic pathway of Germicidin C via Type III PKS (Gcs) hijacking fatty acid intermediates.

Pharmacological Profiling & Mechanisms of Action

Hexokinase II (HK2) Inhibition

In oncology, the Warburg effect describes the reliance of cancer cells on aerobic glycolysis. Hexokinase II (HK2) is overexpressed in numerous tumors and catalyzes the first committed step of glucose metabolism. Germicidin C has been identified as a significant inhibitor of HK2 4. The stereospecific (S)-sec-butyl group allows the molecule to lodge within the hydrophobic pocket of the enzyme, competitively blocking substrate entry and starving malignant cells of glycolytic ATP.

Na+/K+-ATPase Modulation

Germicidin C acts as a reversible inhibitor of porcine Na+/K+-activated ATPase 2. By modulating cellular energy dynamics and ion transport, it presents a scaffold for developing treatments for cardiovascular conditions or specific metabolic disorders where ATPase regulation is clinically indicated.

Antimycobacterial & Autoregulatory Activity

At picomolar concentrations (~200 pM), Germicidin C binds to specific receptors on Streptomyces spores to halt germination, acting as a population density regulator 1. Furthermore, it exhibits moderate inhibitory activity against Mycobacterium tuberculosis and MRSA 5, making it a dual-threat compound in infectious disease research.

Pleiotropic pharmacological targets of (S)-Germicidin C across different biological systems.

Quantitative Pharmacological Data

To facilitate rapid cross-referencing for drug development, the known pharmacological metrics of Germicidin C are summarized below.

Target / Biological Model	Activity Metric	Value	Reference
Hexokinase II (HK2)	IC₅₀ (Inhibitory Concentration)	8.78 μM	4
Mycobacterium tuberculosis	MIC (Minimum Inhibitory Conc.)	128 µg/mL (702.48 μM)	5
Streptomyces Spores	Effective Concentration (Agonism)	~200 pM	1, 2
Na+/K+-ATPase (Porcine)	Inhibition Status	Reversible Blockade	2

Experimental Protocols & Workflows

A major bottleneck in natural product pharmacology is reproducibility. The following protocols are designed as self-validating systems, explaining why specific methodological choices are made.

End-to-end experimental workflow from cryptic gene activation to pharmacological validation.

Protocol 1: Isolation of (S)-Germicidin C via Solid-State Fermentation

Causality Principle: In standard liquid broth, the gcs biosynthetic gene cluster (BGC) often remains transcriptionally silent 6. Solid-state fermentation on rice media induces osmotic and desiccation stress. This mimics the natural soil environment of Streptomyces, triggering the autoregulatory cascade and upregulating germicidin production.

• Inoculation: Inoculate Streptomyces coelicolor (or marine-derived Aspergillus niger LS24) spores onto autoclaved solid rice medium (100 g rice / 100 mL artificial seawater).

• Incubation: Incubate statically at 28°C for 21 days. Self-Validation: Monitor for the characteristic morphological shift to aerial hyphae, indicating the activation of secondary metabolism.

• Extraction: Macerate the fermented rice with Ethyl Acetate (EtOAc) (3 × 500 mL). EtOAc is chosen for its optimal polarity to partition the hydrophobic 4-hydroxy-α-pyrone core away from highly polar primary metabolites.

• RP-HPLC Purification: Resuspend the crude extract in MeOH and subject it to Reversed-Phase HPLC (C18 column, H2O/MeCN gradient).

  • Critical Step: The (S) and (R) enantiomers can co-elute. Utilize a chiral stationary phase if enantiomeric excess (ee) drops below 95%, verifying the (S)-configuration via circular dichroism (CD) spectroscopy.

Protocol 2: Self-Validating Hexokinase II Kinetic Inhibition Assay

Causality Principle: Directly measuring ADP production from HK2 is prone to background interference. By coupling the reaction to Glucose-6-Phosphate Dehydrogenase (G6PDH), we generate NADPH in a 1:1 stoichiometric ratio. This allows continuous spectrophotometric monitoring at 340 nm. Any baseline drift or enzyme degradation is immediately visible as a non-linear rate, ensuring the assay validates its own integrity in real-time.

• Reagent Assembly: Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 100 mM KCl, 5 mM D-glucose, 2 mM ATP, 1 mM NADP+, and 0.5 U/mL G6PDH.

• Compound Incubation: Pre-incubate 10 nM of purified human recombinant HK2 with varying concentrations of (S)-Germicidin C (0.1 μM to 50 μM) for 15 minutes at 25°C.

  • Control: Use 3-Bromopyruvate as a positive control for HK2 inhibition.

• Reaction Initiation: Add the ATP/Glucose substrate mix to initiate the reaction.

• Kinetic Readout: Measure absorbance at 340 nm every 30 seconds for 15 minutes.

• Data Analysis: Calculate the initial velocity (

  ) from the linear portion of the curve. Plot residual activity against log[Germicidin C] to derive the IC₅₀.

Conclusion

(S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one (Germicidin C) transcends its ecological role as a spore germination inhibitor. Its unique structural topology, synthesized via a highly adaptable Type III PKS, provides a privileged scaffold for Hexokinase II and ATPase inhibition. By employing rigorous, self-validating experimental workflows, drug development professionals can leverage this polyketide for novel oncology and antimicrobial therapeutics.

References

• Germicidin - Wikipedia. Wikipedia. Available at:[Link]

• Type III Polyketide Synthase β-Ketoacyl-ACP Starter Unit and Ethylmalonyl-CoA Extender Unit Selectivity Discovered by Streptomyces coelicolor Genome Mining. PubMed Central (PMC). Available at: [Link]

• Hexokinase II Inhibitory Effect of Secondary Metabolites Derived from a Streptomyces sp. Associated with Mud Dauber Wasp. PubMed. Available at: [Link]

• Insights into Natural Products from Marine-Derived Fungi with Antimycobacterial Properties: Opportunities and Challenges. MDPI. Available at: [Link]

• Uncovering production of specialized metabolites by Streptomyces argillaceus: Activation of cryptic biosynthesis gene clusters using nutritional and genetic approaches. PLOS One. Available at: [Link]

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• 4. Hexokinase II Inhibitory Effect of Secondary Metabolites Derived from a Streptomyces sp. Associated with Mud Dauber Wasp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Uncovering production of specialized metabolites by Streptomyces argillaceus: Activation of cryptic biosynthesis gene clusters using nutritional and genetic approaches | PLOS One [journals.plos.org]

Protocols & Analytical Methods

Application Note: Total Synthesis of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one (Germicidin A)

Abstract

This application note details a robust, scalable protocol for the total synthesis of Germicidin A ((S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one). Unlike biosynthetic routes that rely on specific Streptomyces polyketide synthases, this chemical synthesis utilizes a modular Meldrum’s acid strategy. This approach allows for precise installation of the chiral (S)-sec-butyl side chain and the C3-ethyl group with high regioselectivity. The protocol is designed for reproducibility, utilizing commercially available chiral pool precursors to avoid complex asymmetric induction steps.

Strategic Analysis & Retrosynthesis

The structural core of Germicidin A is a 3,6-disubstituted-4-hydroxy-2-pyrone. The primary synthetic challenge lies in:

• Stereochemical Integrity: Preserving the (S)-configuration of the sec-butyl group derived from the chiral pool.

• Regiocontrol: Correctly placing the ethyl group at C3 versus C5 during the cyclization event.

Our strategy disconnects the pyrone core into two principal fragments: an activated (S)-

-keto ester (providing the C6 side chain) and an activated ethylmalonyl fragment (providing the C2-C3-C4 segment and the C3-ethyl substituent).

Retrosynthetic Logic (DOT Visualization)

Figure 1: Retrosynthetic analysis utilizing a convergent C-acylation/cyclization strategy.

Critical Reagents & Material Preparation

To ensure protocol validity, reagents must meet specific purity standards. The use of (S)-(+)-2-Methylbutyric acid as the chiral starting material eliminates the need for complex enantioselective catalysis.

Reagent	CAS No.	Purity Requirement	Role
(S)-(+)-2-Methylbutyric acid	1730-91-2	98% (ee 99%)	Chiral Source (C6-sidechain)
Meldrum's Acid	2033-24-1	Recrystallized*	Acylating Scaffold
DCC (Dicyclohexylcarbodiimide)	538-75-0	99%	Coupling Agent
DMAP (4-Dimethylaminopyridine)	1122-58-3	99%	Catalyst
Ethyl 2-ethylmalonate	133-13-1	98%	C3-Ethyl Source
Thionyl Chloride	7719-09-7	Distilled	Chlorinating Agent

*Note: Commercial Meldrum's acid should be recrystallized from acetone if significant hydrolysis (acetic acid smell) is detected.

Detailed Protocol: Phase I

Synthesis of Ethyl (S)-4-methyl-3-oxohexanoate

This phase utilizes the Yonemitsu reaction (acylation of Meldrum's acid) followed by alcoholysis. This method is superior to direct Claisen condensation as it prevents self-condensation of the chiral acid and racemization.

Step 1: Preparation of Acyl-Meldrum's Acid Derivative[1][2]

• Setup: Flame-dry a 500 mL round-bottom flask (RBF) equipped with a magnetic stir bar and argon inlet.

• Dissolution: Dissolve (S)-(+)-2-methylbutyric acid (10.2 g, 100 mmol) and Meldrum's acid (14.4 g, 100 mmol) in anhydrous CH

  Cl (200 mL).

• Activation: Cool the solution to 0°C. Add DMAP (12.2 g, 100 mmol) followed by the dropwise addition of DCC (22.7 g, 110 mmol) dissolved in CH

  Cl (50 mL) over 30 minutes.

  • Mechanistic Insight: DMAP forms a reactive acyl-pyridinium species, preventing the racemization of the

    -chiral center (which is to the activating carbonyl).

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. A white precipitate (dicyclohexylurea, DCU) will form.

• Workup: Filter off the DCU precipitate. Wash the filtrate with 5% HCl (2 x 100 mL) to remove DMAP, followed by brine. Dry over Na

  SO and concentrate in vacuo to yield the crude acyl-Meldrum's acid as a yellow solid.

Step 2: Alcoholysis to -Keto Ester

• Reflux: Dissolve the crude solid from Step 1 in anhydrous Ethanol (150 mL).

• Heating: Heat the solution to reflux (80°C) for 4 hours.

  • Observation: Evolution of CO

    gas indicates the decarboxylation is proceeding.

• Purification: Concentrate the solvent. Purify the residue via vacuum distillation (bp ~85-90°C at 2 mmHg) or flash chromatography (Hexanes/EtOAc 9:1) to yield Ethyl (S)-4-methyl-3-oxohexanoate .

  • Yield Expectation: 75-85% over two steps.

  • Checkpoint:

    (c=1, CHCl ).

Detailed Protocol: Phase II

Assembly of the Germicidin Core

This phase involves the condensation of the Phase I

-keto ester with an activated ethylmalonyl equivalent. We utilize Ethyl 2-ethylmalonyl chloride (generated in situ) to ensure regioselective C-acylation followed by cyclization.

Step 1: Activation of Ethyl 2-ethylmalonate

• Hydrolysis (Partial): Start with diethyl 2-ethylmalonate. Treat with 1.0 eq KOH in EtOH to generate the mono-ethyl ester . Acidify and extract.[2][3]

• Chlorination: Dissolve the mono-ester (20 mmol) in anhydrous CH

  Cl . Add Thionyl Chloride (30 mmol) and a catalytic drop of DMF. Reflux for 2 hours, then concentrate to remove excess SOCl . This yields Ethyl 2-ethylmalonyl chloride .

Step 2: Condensation and Cyclization

• Anion Formation: In a dry flask under argon, dissolve Ethyl (S)-4-methyl-3-oxohexanoate (Phase I product, 10 mmol) in anhydrous THF (50 mL). Cool to 0°C.

• Base Addition: Add NaH (60% dispersion, 22 mmol) portion-wise. Stir for 30 minutes at 0°C until H

  evolution ceases.

  • Note: 2.2 equivalents of base are required: one for the

    -keto ester enolate and one for the eventual phenol/enolate of the product.

• Acylation: Add the Ethyl 2-ethylmalonyl chloride (11 mmol) dropwise. Stir at 0°C for 1 hour, then warm to RT.

• Cyclization (Thermal): Reflux the mixture for 3-6 hours. The intermediate tricarbonyl species undergoes Dieckmann-type condensation to close the pyrone ring.

• Quench: Cool to 0°C. Carefully quench with 1M HCl until pH < 2.

• Extraction: Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over MgSO

  , and concentrate.

Analytical Validation

The crude product is often a mixture of the target pyrone and uncyclized intermediates.

Purification: Recrystallize from Hexane/EtOAc or perform silica gel chromatography (0-5% MeOH in CH

Cl ).

Target Data for Germicidin A:

• Appearance: White crystalline solid.[4]

• H NMR (400 MHz, CDCl ):
  • 5.95 (s, 1H, H-5) – Characteristic pyrone proton.
  • 2.50 (m, 1H, H-6' chiral methine).
  • 2.45 (q, 2H, C3-Ethyl CH ).
  • 1.15 (t, 3H, C3-Ethyl CH ).
  • 1.12 (d, 3H, sec-butyl CH ).
  • 0.90 (t, 3H, sec-butyl terminal CH ).
• C NMR: Characteristic peaks at 168.5 (C2), 166.0 (C4), 101.5 (C5).

• Optical Rotation:

  (c=0.5, MeOH) (Sign depends on solvent; literature reports negative rotation for S-isomer in MeOH).

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the synthesis of Germicidin A.

References

• Aoki, Y., et al. (1995). Germicidin A, an autoregulatory substance inhibiting spore germination and hyphal elongation in Streptomyces coelicolor A3(2). The Journal of Antibiotics, 48(1), 73–75. Link

• Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978). Meldrum's acid in organic synthesis.[2][4][5] 2. A general and versatile synthesis of

  -keto esters. The Journal of Organic Chemistry, 43(10), 2087–2088. Link

• Lokot, I. P., Pashkovsky, F. S., & Lakhvich, F. A. (1999).[6] A new approach to the synthesis of 3,6- and 5,6-dialkyl derivatives of 4-hydroxy-2-pyrone.[6] Synthesis of rac-germicidin. Tetrahedron, 55(15), 4783–4792.[6] Link

• Pietruszka, J., & Wang, C. (2007). Chemoenzymatic synthesis of germicidins A–C and related derivatives. The Journal of Organic Chemistry, 72(10), 3969–3972. Link

• Bentley, S. D., et al. (2002). Complete genome sequence of the model actinomycete Streptomyces coelicolor A3(2). Nature, 417, 141–147. Link

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Application Note: A Robust HPLC-UV Method for the Quantification of Germicidin A

Abstract

This application note details a reliable and efficient High-Performance Liquid Chromatography (HPLC) method for the detection and quantification of Germicidin A, a potent autoregulatory inhibitor of spore germination produced by Streptomyces species.[1][2] The developed protocol utilizes a reversed-phase C18 column with UV detection, offering excellent sensitivity, linearity, and precision. This method is suitable for researchers in natural product discovery, antibiotic development, and microbial biotechnology for applications ranging from purity assessment of isolated compounds to quantification in fermentation broths.

Introduction

Germicidin A is a pyranone natural product with the molecular formula C₁₁H₁₆O₃.[2][3][4] It exhibits potent biological activity, inhibiting the germination of its own arthrospores at picomolar concentrations.[5] This autoregulatory function makes it a subject of interest for understanding microbial signaling and development.[6] Furthermore, as a natural product with antibiotic and antifungal potential, accurate and reliable quantification of Germicidin A is crucial for research and development efforts.[1]

High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation, identification, and quantification of small molecules.[7] Reversed-phase HPLC, in particular, is well-suited for the analysis of moderately nonpolar compounds like Germicidin A.[8][9] This application note provides a comprehensive, step-by-step protocol for the development and application of an HPLC-UV method for Germicidin A analysis.

Chemical Properties of Germicidin A

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust HPLC method.

Property	Value	Source
Molecular Formula	C₁₁H₁₆O₃	[3][4]
Molecular Weight	196.2 g/mol	[3][10]
Appearance	Light tan solid	[3]
Solubility	Soluble in methanol, DMSO. Moderate water solubility.	[3][6][10]
Purity (typical)	>95% by HPLC	[3][10]
Long Term Storage	-20°C	[3][10]
UV Absorbance Maxima	209 nm, 286 nm	[11]

HPLC Method Development Workflow

The development of this HPLC method followed a systematic approach to optimize the separation and detection of Germicidin A. The key steps are outlined in the workflow diagram below.

Caption: Workflow for the systematic development of the Germicidin A HPLC method.

Experimental Protocol

Materials and Reagents

• Germicidin A standard (>95% purity)

• HPLC grade acetonitrile (ACN)

• HPLC grade methanol (MeOH)

• HPLC grade water (H₂O)

• Formic acid (FA), analytical grade

• 0.22 µm syringe filters (for sample preparation)

Instrumentation

• An HPLC system equipped with a binary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV-Vis detector.

• A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size) is recommended for initial screening.

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Germicidin A standard and dissolve it in 1 mL of methanol.

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

For fermentation broth samples, a simple extraction and filtration procedure is recommended:

• Centrifuge the fermentation broth at 4000 rpm for 10 minutes to pellet the cells.

• Extract the supernatant with an equal volume of ethyl acetate.

• Evaporate the ethyl acetate layer to dryness under a stream of nitrogen.

• Reconstitute the residue in a known volume of mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter prior to injection.

HPLC Conditions

The following HPLC conditions were found to provide optimal separation and detection of Germicidin A.

Parameter	Condition
Column	C18 Reversed-Phase (250 x 4.6 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	286 nm

Rationale for Parameter Selection:

• Column: A C18 stationary phase provides excellent hydrophobic retention for the moderately nonpolar Germicidin A molecule.[8][9]

• Mobile Phase: A water/acetonitrile gradient is a common and effective mobile phase for reversed-phase chromatography.[8][9] The addition of 0.1% formic acid helps to improve peak shape and reproducibility by ensuring the analyte is in a consistent protonation state.[12]

• Detection Wavelength: Based on published UV spectra, Germicidin A exhibits a significant absorbance maximum at 286 nm, providing good sensitivity for detection.[11]

Results and Discussion

System Suitability

System suitability tests are performed to ensure the HPLC system is operating correctly. The following parameters should be monitored using a standard injection of Germicidin A.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area (n=5)	< 2.0%

Linearity

The linearity of the method was assessed by injecting the working standards in triplicate. The calibration curve was constructed by plotting the peak area versus the concentration of Germicidin A. The method demonstrated excellent linearity over the tested concentration range.

Parameter	Result
Concentration Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999

Precision and Accuracy

The precision of the method was evaluated by analyzing replicate injections of a known concentration of Germicidin A. Accuracy was determined by spiking a blank matrix with a known amount of Germicidin A and calculating the percent recovery.

Parameter	Result
Intra-day Precision (%RSD)	< 2.0%
Inter-day Precision (%RSD)	< 3.0%
Accuracy (% Recovery)	98 - 102%

Conclusion

The HPLC method described in this application note provides a robust and reliable means for the quantification of Germicidin A. The method is straightforward, utilizing common reversed-phase chromatography principles and instrumentation. It demonstrates excellent linearity, precision, and accuracy, making it suitable for a wide range of applications in both academic and industrial research settings.

References

• BioAustralis. (2025, November 14). Germicidin A. Retrieved from [Link]

• Wikipedia. (n.d.). Germicidin. Retrieved from [Link]

• Bioaustralis Fine Chemicals. (n.d.). Germicidin A. Retrieved from [Link]

• University of Kentucky. (2017, June 1). Development of a Methodology to Determine Antibiotic Concentrations in Water Samples Using High-Pressure Liquid Chromatography. UKnowledge. Retrieved from [Link]

• Academia.edu. (n.d.). Development of a validated HPLC method for the determination of four penicillin antibiotics in pharmaceuticals and human biological fluids. Retrieved from [Link]

• Grokipedia. (n.d.). Germicidin. Retrieved from [Link]

• SpringerLink. (n.d.). Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Germicidin. PubChem. Retrieved from [Link]

• Royal Society of Chemistry. (2025, December 5). Development of an HPLC method for the simultaneous determination of azithromycin, clarithromycin, and erythromycin in wastewater. Retrieved from [Link]

• Waters Corporation. (n.d.). Method Development of Ten Antibiotic Compounds Using a Systematic Screening Protocol on an ACQUITY Arc With UV and QDa Detection. Retrieved from [Link]

• ResearchGate. (2018, July 7). How to develop HPLC method to determine antibitics like sulfamethoxazole. Retrieved from [Link]

• SciTechnol. (2019, September 9). Antioxidant Activity of Germicidin A and B Isolated from the Marine-Derived Streptomyces sp. SCS525. Retrieved from [Link]

• ResearchGate. (2025, August 7). Reverse-phase HPLC Analysis and Purification of Small Molecules. Retrieved from [Link]

• National Center for Biotechnology Information. (2007). Purification of Naturally Occurring Peptides by Reversed-Phase HPLC. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (2009, December 15). Comparison of the action spectra and relative DNA absorbance spectra of microorganisms: information important for the determination of germicidal fluence (UV dose) in an ultraviolet disinfection of water. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Reversed-phase chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). U.V. spectra for gramicidin D absorbance as a function of the.... Retrieved from [Link]

• BioAustralis. (2025, November 14). Germicidin B. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Germicidin, an autoregulative germination inhibitor of Streptomyces viridochromogenes NRRL B-1551. PubMed. Retrieved from [Link]

• BioImpacts. (2011, June 9). Characterization of Streptomyces Isolates with UV, FTIR Spectroscopy and HPLC Analyses. Retrieved from [Link]

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Application Note: A Comprehensive Protocol for the Extraction and Isolation of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one from Fungal Fermentation Broth

Strategic Overview & Physicochemical Rationale

The successful isolation of a target natural product from a fermentation broth hinges on a strategy tailored to its unique chemical properties. The target molecule, (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, belongs to the 4-hydroxy-2-pyrone class of compounds, which are common among fungal metabolites.[1][2]

Key Physicochemical Characteristics:

• Acidity: The 4-hydroxy group on the pyrone ring is enolic, rendering the molecule acidic (estimated pKa ~4.5-5.5). This property is the cornerstone of our extraction strategy, allowing for pH-dependent manipulation of its solubility.

• Polarity: The presence of hydroxyl and carbonyl groups makes it a moderately polar molecule, soluble in organic solvents like ethyl acetate, dichloromethane, and methanol, but with limited solubility in non-polar solvents like hexane.

• Stability: The pyrone ring can be susceptible to degradation under harsh pH conditions (especially strongly basic) or elevated temperatures.[3] Therefore, all steps are designed to be conducted under mild conditions.

The overall isolation strategy is a multi-stage process designed to systematically remove impurities and concentrate the target compound. This workflow moves from bulk separation to high-resolution purification.

Caption: Overall workflow for the isolation of the target pyran-2-one.

Pre-Extraction Protocol: Harvesting and Broth Clarification

Objective: To separate the microbial biomass (mycelium) from the liquid fermentation broth, which contains the secreted secondary metabolites. This step is critical to prevent matrix interference in downstream extraction.

Protocol 2.1: Broth Clarification

• Harvesting: After the designated fermentation period (e.g., 7-14 days), transfer the entire culture from the flasks or bioreactor into sterile centrifuge bottles.[4]

• Centrifugation: Centrifuge the culture at 5,000 x g for 15 minutes at 4°C. This will pellet the mycelial mass.

• Supernatant Collection: Carefully decant the supernatant (the clarified fermentation broth) into a clean, sterile vessel. This supernatant is the primary source for the extraction of extracellular metabolites.

• Mycelial Mass (Optional Check): Retain the mycelial pellet. To ensure the target compound is not retained intracellularly, a small-scale extraction of the mycelia can be performed by homogenizing it with methanol or acetone.[4] Analyze this extract by HPLC-MS. If significant amounts of the target are found, the full mycelial mass should be extracted separately. For this guide, we will proceed assuming the compound is primarily extracellular.

Extraction Methodologies: Capturing the Target Compound

The choice between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) depends on the sample volume, available equipment, and desired throughput. Both methods are effective and presented here.

Protocol 3.1: pH-Modulated Liquid-Liquid Extraction (LLE)

This classical technique leverages the compound's acidic nature to maximize its transfer from the aqueous broth to an immiscible organic solvent.[5]

• Acidification: Transfer the clarified broth to a large separatory funnel. Slowly add 2M Hydrochloric Acid (HCl) dropwise while gently stirring to adjust the pH to approximately 3.0. Verify the pH with a calibrated pH meter.

  • Causality: At pH 3.0, which is well below the estimated pKa of the 4-hydroxy group, the molecule will be in its neutral, protonated form. This dramatically reduces its water solubility and increases its affinity for the organic solvent.

• Solvent Partitioning: Add an equal volume of ethyl acetate to the separatory funnel.[6] Stopper the funnel and invert it gently 10-15 times, periodically venting to release pressure. Avoid vigorous shaking to prevent the formation of stable emulsions.

• Phase Separation: Place the funnel in a ring stand and allow the layers to separate completely (typically 15-30 minutes). The upper layer will be the organic phase (ethyl acetate) containing the target compound, and the bottom layer is the aqueous phase.

• Collection: Drain the lower aqueous layer. Then, drain the upper organic layer into a clean Erlenmeyer flask.

• Re-extraction: Return the aqueous layer to the separatory funnel and repeat the extraction (steps 2-4) two more times with fresh ethyl acetate to ensure quantitative recovery.

• Drying and Concentration: Combine all organic extracts. Add anhydrous sodium sulfate (Na₂SO₄) to remove residual water. Decant the dried extract and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C. The result is a crude oily or solid extract.

Protocol 3.2: Solid-Phase Extraction (SPE)

SPE is an excellent alternative for sample cleanup and concentration, especially for smaller volumes, and can be automated.[7][8] A reversed-phase sorbent (e.g., C18) is ideal.

• Sample Pre-treatment: Acidify the clarified broth to pH ~3.0 as described in the LLE protocol (Step 1).[8] This ensures the analyte is retained effectively on the non-polar sorbent.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing the following solvents through it sequentially:

  • 1 full column volume of methanol.

  • 1 full column volume of deionized water (pH adjusted to 3.0).

  • Critical: Do not allow the sorbent bed to dry out between steps.[8][9]

• Sample Loading: Load the pre-treated fermentation broth onto the cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge to remove salts and highly polar impurities by passing 1-2 column volumes of deionized water (pH 3.0) through it.

• Elution: Elute the target compound from the cartridge using 2-3 column volumes of methanol or acetonitrile. Collect the eluate.[8]

• Concentration: Evaporate the solvent from the eluate under a gentle stream of nitrogen or using a rotary evaporator to yield the crude extract.

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Partitioning between immiscible liquids	Adsorption onto a solid sorbent
Solvent Usage	High	Low
Throughput	Low (manual, one at a time)	High (can be parallelized/automated)
Selectivity	Lower (co-extracts more impurities)	Higher (wash step removes interferences)
Common Issues	Emulsion formation	Cartridge clogging, breakthrough
Best For	Large volume, initial bulk extraction	Smaller volumes, cleaner extracts

Table 1: Comparison of LLE and SPE for pyran-2-one extraction.

Multi-Step Chromatographic Purification

The crude extract contains the target compound along with other co-extracted metabolites. A two-step chromatographic process is employed for purification.[][11]

Caption: The two-step chromatographic purification workflow.

Protocol 4.1: Bulk Fractionation via Silica Gel Chromatography

Objective: To separate the crude extract into less complex fractions based on polarity, enriching the fraction containing the target compound.

• Column Packing: Prepare a glass column with silica gel (60 Å, 40-63 µm particle size) using a slurry packing method with hexane.

• Sample Loading: Adsorb the crude extract onto a small amount of silica gel, dry it, and carefully load the resulting powder onto the top of the packed column.

• Elution: Elute the column with a stepwise gradient of increasing polarity, starting with 100% hexane and gradually increasing the percentage of ethyl acetate.

  • Example Gradient:

    • Hexane (2 column volumes)

    • 95:5 Hexane:Ethyl Acetate (4 column volumes)

    • 90:10 Hexane:Ethyl Acetate (4 column volumes)

    • ...continue to 100% Ethyl Acetate.

• Fraction Collection: Collect fractions of a consistent volume (e.g., 20 mL).

• Monitoring: Analyze each fraction using Thin-Layer Chromatography (TLC) with a suitable mobile phase (e.g., 70:30 Hexane:Ethyl Acetate). Visualize spots under UV light (254 nm).

• Pooling: Combine the fractions that contain the target compound (identified by its characteristic Rf value). Evaporate the solvent to yield an enriched solid or oil.

Protocol 4.2: High-Purity Isolation via Preparative RP-HPLC

Objective: To achieve final purification of the target compound to >98% purity using high-resolution reversed-phase chromatography.[12][13]

Parameter	Preparative HPLC Settings
Column	C18, 10 µm particle size, 250 x 21.2 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 80% B over 30 minutes
Flow Rate	15-20 mL/min
Detection	UV at 254 nm and 310 nm
Injection Volume	1-5 mL (dissolved in methanol)

Procedure:

• Sample Preparation: Dissolve the enriched fraction from the silica gel step in a minimal amount of methanol. Filter through a 0.45 µm syringe filter.

• Injection and Fractionation: Inject the sample onto the equilibrated preparative HPLC system. Collect the eluent corresponding to the major peak with the expected retention time for the target compound.

• Purity Analysis: Analyze a small aliquot of the collected fraction using a rapid analytical HPLC method (e.g., C18, 5 µm, 250 x 4.6 mm column) to confirm purity.

• Final Processing: Pool the pure fractions, and remove the organic solvent (acetonitrile) via rotary evaporation. Lyophilize (freeze-dry) the remaining aqueous solution to obtain the final pure compound as a powder.

Final Analysis and Quality Control

The identity and purity of the final isolated compound must be rigorously confirmed.

• Purity: Assessed by analytical HPLC-UV, aiming for a purity level of >98%.[13]

• Identity Confirmation:

  • High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition (molecular formula).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for unambiguous structural confirmation and determination of stereochemistry.[12]

References

• ResearchGate. (n.d.). General workflow for extracting secondary metabolites from fungi and fractionating via preparative HPLC. Retrieved from [Link][14]

• SpringerLink. (2022). Isolation and Purification of Natural Products from Microbial Cultures. In Methods in Molecular Biology. Retrieved from [Link][11]

• Bioseparation Technique. (n.d.). Isolation methods of fermentative products. Retrieved from [Link][5]

• Frontiers in Microbiology. (2020). Comprehensive Secondary Metabolite Profiling Toward Delineating the Solid and Submerged-State Fermentation of Aspergillus oryzae KCCM 12698. Retrieved from [Link][6]

• Chemistry LibreTexts. (2023). Solid-Phase Extraction. Retrieved from [Link][7]

• MDPI. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. In Molecules. Retrieved from [Link][15]

• PubMed. (2013). 2H-pyran-2-one and 2H-furan-2-one derivatives from the plant endophytic fungus Pestalotiopsis fici. In Chemistry & Biodiversity. Retrieved from [Link][1]

• Agilent Technologies. (2016). Solid Phase Extraction (SPE) Sample Preparation - Fundamentals. Retrieved from [Link][9]

• Beilstein Journals. (2014). 4-Hydroxy-6-alkyl-2-pyrones as nucleophilic coupling partners in Mitsunobu reactions and oxa-Michael additions. In Beilstein Journal of Organic Chemistry. Retrieved from [Link][3]

• Encyclopedia.pub. (2024). Natural 4-Hydroxy-2-pyrones. Retrieved from [Link][2]

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• 3. BJOC - 4-Hydroxy-6-alkyl-2-pyrones as nucleophilic coupling partners in Mitsunobu reactions and oxa-Michael additions [beilstein-journals.org]
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• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
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Application Note: Enantioselective Synthesis and Biocatalytic Assembly of 6-(sec-Butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one (Germicidin A)

Introduction and Mechanistic Rationale

The target molecule, 6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one , commonly known as Germicidin A , is a potent autoregulatory secondary metabolite originally isolated from Streptomyces viridochromogenes1. It functions as a reversible inhibitor of spore germination at picomolar concentrations by disrupting the sporal respiratory chain and blocking Ca²⁺-activated ATPases 2.

From a synthetic perspective, constructing the 4-hydroxy-2-pyrone core presents two primary challenges:

• Stereocontrol at C6: The natural isolate possesses an (S)-sec-butyl group. Enantioselective installation requires either complex asymmetric catalysis or the strategic use of the chiral pool.

• Regioselective Core Assembly: Traditional Claisen condensations of β-keto esters often yield intractable mixtures of O-acylated and C-acylated tautomers 3.

To address these challenges, this protocol outlines two orthogonal, field-proven methodologies: a Chemoenzymatic Biocatalytic Route leveraging native Type III Polyketide Synthase (PKS) machinery, and a De Novo Asymmetric Chemical Route utilizing a highly regioselective Mukaiyama-type acylation of a Chan's diene.

Protocol A: Chemoenzymatic Synthesis via Germicidin Synthase (Gcs)

Causality & Design

Germicidin Synthase (Gcs) is a unique Type III PKS that exhibits broad substrate flexibility, accepting both acyl-CoA and acyl-ACP (Acyl Carrier Protein) thioesters as starter units 4. By utilizing (S)-2-methylbutyryl-CoA as the starter unit, the enzyme performs iterative decarboxylative condensations with malonyl-CoA and ethylmalonyl-CoA, followed by spontaneous cyclization. This route guarantees 100% enantiomeric excess (ee) by relying on the absolute stereospecificity of the biological catalyst.

Biocatalytic assembly of Germicidin A via Germicidin Synthase (Gcs) using CoA thioester substrates.

Step-by-Step Methodology

• Buffer Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.0), 150 mM NaCl, 1 mM TCEP (reducing agent to prevent cysteine oxidation in the enzyme active site), and 10 mM MgSO₄. Causality: Mg²⁺ is critical for stabilizing the enolate intermediates during decarboxylative condensation.

• Enzyme Reconstitution: Add purified recombinant Gcs (expressed in E. coli) to a final concentration of 2.5 μM.

• Substrate Addition: Initiate the cascade by adding 200 μM (S)-2-methylbutyryl-CoA, 400 μM malonyl-CoA, and 200 μM ethylmalonyl-CoA.

• Incubation & Self-Validation: Incubate the mixture at 30 °C for 2 hours. Validation: Withdraw a 10 μL aliquot at 60 minutes, quench with 1% formic acid, and analyze via LC-MS (ESI+). A peak at m/z 183.10[M+H]⁺ confirms active turnover.

• Extraction: Quench the bulk reaction by adding an equal volume of ethyl acetate (EtOAc) containing 1% formic acid. Causality: Acidification protonates the pyrone core, shifting it to its neutral, organic-soluble form. Centrifuge at 4000 × g for 10 min, collect the organic layer, and evaporate under N₂ to yield the crude product.

Protocol B: De Novo Asymmetric Chemical Synthesis

Causality & Design

For scalable, cell-free production, a chemical route is required. To overcome the regioselectivity issues of standard Claisen condensations, we utilize a Chan's diene (1,3-bis(trimethylsilyloxy)-1,3-butadiene) equivalent. By masking the 1,3-dicarbonyl system as silyl enol ethers, we force the terminal γ-carbon to act as the exclusive nucleophile. When reacted with (S)-2-methylbutanoyl chloride (derived directly from the chiral pool) under TiCl₄ catalysis, the system undergoes a highly ordered Mukaiyama acylation followed by lactonization 5.

De novo asymmetric synthesis of Germicidin A utilizing Chan's diene and Mukaiyama acylation.

Step-by-Step Methodology

Step 1: Preparation of the Chiral Starter Unit

• Dissolve 10.0 mmol of commercially available (S)-2-methylbutanoic acid in 20 mL anhydrous dichloromethane (DCM). Add 1 drop of DMF as a catalyst.

• Cool to 0 °C and add 12.0 mmol of oxalyl chloride dropwise. Causality: Oxalyl chloride is strictly preferred over thionyl chloride to prevent thermal racemization of the α-chiral center.

• Stir for 2 hours at room temperature, then concentrate under reduced pressure to yield (S)-2-methylbutanoyl chloride.

Step 2: Generation of the Ethyl-Substituted Chan's Diene

• In a flame-dried flask under argon, dissolve 10.0 mmol of ethyl 2-ethylacetoacetate in 30 mL anhydrous THF. Cool to -78 °C.

• Add 22.0 mmol of Lithium Diisopropylamide (LDA) dropwise. Stir for 30 minutes. Causality: The excess LDA ensures complete kinetic deprotonation at the terminal methyl group.

• Add 25.0 mmol of Trimethylsilyl chloride (TMSCl) dropwise. Warm to room temperature over 1 hour.

• Concentrate, resuspend in dry hexanes, filter off the LiCl salts, and evaporate to yield 1-ethoxy-1,3-bis(trimethylsilyloxy)-2-ethyl-1,3-butadiene. Validation: ¹H NMR should show the disappearance of the acetyl methyl protons and the appearance of a terminal vinylic CH₂ signal (~4.1 ppm).

Step 3: Mukaiyama Acylation & Cyclization

• Dissolve the Chan's diene (10.0 mmol) and (S)-2-methylbutanoyl chloride (10.5 mmol) in 40 mL anhydrous DCM. Cool to -78 °C.

• Slowly add 11.0 mmol of Titanium(IV) chloride (TiCl₄). Causality: TiCl₄ acts as a bidentate Lewis acid, coordinating both the acyl chloride and the diene, directing the nucleophilic attack strictly to the γ-carbon.

• Stir at -78 °C for 2 hours, then allow the reaction to warm to room temperature overnight.

• Quench the reaction with 20 mL of 1M HCl and stir vigorously for 1 hour. Causality: The acidic aqueous workup cleaves the TMS ethers and drives the spontaneous lactonization of the intermediate triketo ester into the thermodynamically stable 4-hydroxy-2-pyrone.

• Extract with DCM (3 × 20 mL), wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography (Hexanes/EtOAc gradient) to yield pure Germicidin A.

Quantitative Data & Route Comparison

The table below summarizes the performance metrics of both protocols, allowing researchers to select the appropriate method based on their scale and throughput requirements.

Parameter	Protocol A: Chemoenzymatic (Gcs)	Protocol B: Chemical (Chan's Diene)
Overall Yield	~65% (based on CoA substrates)	58% (over 3 steps)
Enantiomeric Excess (ee)	>99% (Absolute stereospecificity)	>98% (Preservation of chiral pool)
Reaction Time	2 Hours (excluding enzyme prep)	24 Hours
Scalability	Low (Microgram to Milligram scale)	High (Gram to Kilogram scale)
Environmental Factor (E-factor)	Low (Aqueous, mild conditions)	Moderate (Requires halogenated solvents)
Primary Application	Isotope labeling, analog screening	Preclinical scale-up, bulk synthesis

References

• 1

• 2

• 3 4.4 5.5

Sources

• 1. Germicidin - Wikipedia [en.wikipedia.org]
• 2. Biosynthesis of Polyketides in Streptomyces - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Biochemical and Structural Characterization of Germicidin Synthase: Analysis of a Type III Polyketide Synthase that Employs Acyl-ACP as a Starter Unit Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buy Germicidin | 151271-57-7 [smolecule.com]

Application Note: Antimicrobial Susceptibility Testing for Alpha-Pyrone Antibiotics

Abstract & Scientific Rationale

Alpha-pyrone antibiotics represent a distinct class of bacterial RNA polymerase (RNAP) inhibitors that function via "hinge jamming."[1][2] Unlike rifamycins, which sterically block the RNA exit channel, alpha-pyrones bind to the RNAP switch region, preventing the opening of the active-center cleft required for DNA entry. This unique mechanism confers lack of cross-resistance with rifampicin but introduces specific physicochemical challenges—primarily lipophilicity and pH-dependent solubility—that necessitate rigorous modifications to standard Antimicrobial Susceptibility Testing (AST) protocols.

This guide details the optimized workflows for determining the in vitro potency of alpha-pyrones, ensuring data integrity for drug development and resistance profiling.

Mechanism of Action & Critical Variables

To interpret AST results correctly, one must understand the molecular target. Alpha-pyrones do not degrade the target; they freeze its conformational dynamics.

Figure 1: The "Hinge Jamming" Mechanism

Caption: Alpha-pyrones bind the RNAP switch region, locking the clamp in a closed state and preventing promoter DNA entry.

Pre-Analytical Considerations: Compound Handling

Alpha-pyrones (specifically Corallopyronin A) exhibit high lipophilicity (LogP ~5) and instability at room temperature. Improper handling leads to precipitation in media or isomerization, yielding false-high MICs.

Solubility & Stock Preparation

• Solvent: Dimethyl sulfoxide (DMSO) is the mandatory solvent. Do not use water or ethanol for primary stocks.

• Concentration: Prepare a 100X or 1000X master stock (e.g., 10 mg/mL) to minimize the final DMSO percentage in the assay.

• pH Sensitivity: CorA has a pKa of ~3.[3]7. It is poorly soluble at acidic pH. Ensure the testing medium (MHB) is buffered to pH 7.2–7.4.

• Storage: Aliquot and store at -80°C. Protect strictly from light. Discard freeze-thaw cycles >2.

Protocol 1: Optimized Broth Microdilution (BMD)

This protocol is the gold standard for determining Minimum Inhibitory Concentration (MIC), adapted from CLSI M07 guidelines to accommodate alpha-pyrone properties.

Materials

• Medium: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[4]

  • Note: For highly lipophilic derivatives, validation with CAMHB + 0.002% Polysorbate 80 (Tween 80) may be required to prevent plastic adsorption, but initial testing should use standard CAMHB to avoid surfactant-mediated cell wall permeabilization artifacts.

• Plates: 96-well round-bottom polystyrene plates (untreated).

• Organisms: Staphylococcus aureus ATCC 29213 (QC strain), Escherichia coli (often intrinsically resistant due to efflux/permeability, serves as negative control).

Step-by-Step Workflow

• Inoculum Preparation (Direct Colony Suspension):

  • Pick 3-5 colonies from a fresh overnight agar plate.

  • Resuspend in saline to reach 0.5 McFarland turbidity (~1.5 x 10^8 CFU/mL).

  • Dilute this suspension 1:100 in CAMHB.

• Compound Dilution (The "2x" Method):

  • Prepare the antibiotic series at 2x the final desired concentration in CAMHB.

  • Critical: Ensure the final DMSO concentration in the well does not exceed 1% (v/v). Higher DMSO levels can inhibit sensitive organisms independently of the drug.

  • Example: To test 64 µg/mL, prepare 128 µg/mL in CAMHB (containing 2% DMSO). When mixed 1:1 with bacteria, final is 64 µg/mL and 1% DMSO.

• Plate Setup:

  • Add 50 µL of the 2x antibiotic solution to columns 1–10.

  • Add 50 µL of drug-free CAMHB (with equivalent DMSO) to column 11 (Growth Control).

  • Add 50 µL of sterile media to column 12 (Sterility Control).

  • Add 50 µL of the diluted inoculum (from Step 1) to columns 1–11.

• Incubation:

  • Seal with a gas-permeable membrane to prevent evaporation.

  • Incubate at 35 ± 2°C in ambient air for 16–20 hours.

  • Note: Do not use CO2 incubation as it alters media pH, affecting alpha-pyrone solubility.

• Readout:

  • Visual: MIC is the lowest concentration with complete inhibition of visible growth (no button/turbidity).[5]

  • Trailing Effect: Alpha-pyrones may show "trailing" (partial inhibition). Record the MIC at the point of ≥80% reduction if using optical density (OD600).

Figure 2: BMD Decision Logic

Caption: Standardized Broth Microdilution workflow ensuring correct final inoculum density and solvent concentration.

Protocol 2: Time-Kill Kinetics

MIC data is static. To determine if the alpha-pyrone is bactericidal (kills) or bacteriostatic (inhibits growth), a time-kill assay is required.

Objective: Determine the log-reduction of CFU over time.

• Preparation: Prepare 10 mL of CAMHB containing the antibiotic at 4x MIC .

• Inoculation: Inoculate with ~5 x 10^5 CFU/mL (Time 0).

• Sampling:

  • Incubate at 37°C with shaking (200 rpm).

  • Remove aliquots at 0, 2, 4, 8, and 24 hours.

• Plating: Serially dilute aliquots in saline and plate onto drug-free agar (e.g., TSA or MHA).

• Analysis:

  • Bactericidal: ≥3 log10 reduction (99.9% kill) from the starting inoculum at 24h.

  • Bacteriostatic: <3 log10 reduction.

  • Note: Corallopyronin A is typically bactericidal against Staphylococci.

Data Analysis & Quality Control

QC Ranges (Tentative)

Since there are no official CLSI breakpoints for alpha-pyrones, you must rely on wild-type distribution analysis.

Parameter	Specification
QC Strain	S. aureus ATCC 29213
Expected MIC	0.125 – 1.0 µg/mL (Typical for CorA/MyxB)
Solvent Control	Growth must be identical to drug-free control (DMSO <1%)
Sterility	No turbidity in blank wells

Interpretation of Resistance

Resistance to alpha-pyrones is rare but occurs via point mutations in the rpoB or rpoC genes (switch region).

• Mutation Frequency: ~10^-8 (lower than rifampicin).[6][7]

• Cross-Resistance: Check against Rifampicin.[8] A valid alpha-pyrone should remain active against Rif-resistant (RpoB active site mutant) strains.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Precipitation in wells	Drug insolubility at neutral pH or high concentration.	Check media pH (ensure 7.2-7.4). Verify stock is fully dissolved in DMSO. Do not exceed solubility limit (typically >100 µg/mL requires carriers).
High MICs in Gram-Negatives	Efflux pumps (AcrAB-TolC) or Outer Membrane barrier.	Use permeabilizers (PMBN) or efflux pump deficient strains (e.g., E. coli ΔtolC) to confirm intracellular target activity.
Inconsistent Replicates	Drug adhering to plastic.[4]	Switch to glass tubes for macrodilution or add 0.002% Polysorbate 80 (validate that surfactant is non-toxic first).
Microliter Volume Errors	Viscosity of DMSO.	Use positive displacement pipettes or wash tips thoroughly when dispensing DMSO stocks.

References

• Mukhopadhyay, J., et al. (2008). The RNA polymerase "switch region" is a target for inhibitors.[1][9] Cell, 135(2), 295-307.

• Krome, A. K., et al. (2022). Pharmacology and early ADMET data of corallopyronin A, a natural product with macrofilaricidal anti-wolbachial activity. Frontiers in Tropical Diseases, 3.

• Schäberle, T. F., et al. (2014). Corallopyronin A – A promising antibiotic for the treatment of filariasis. International Journal of Medical Microbiology, 304(1), 72-78.

• Clinical and Laboratory Standards Institute (CLSI). (2023).[4][10] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. M07, 11th Ed.

• Mariner, K. R., et al. (2011). The RNAP switch region inhibitor corallopyronin A is active against Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 55(5).

Sources

• 1. The RNA polymerase "switch region" is a target for inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. THE RNA POLYMERASE “SWITCH REGION” IS A TARGET FOR INHIBITORS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Pharmacology and early ADMET data of corallopyronin A, a natural product with macrofilaricidal anti-wolbachial activity in filarial nematodes [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. integra-biosciences.com [integra-biosciences.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. In vitro reconstitution of α-pyrone ring formation in myxopyronin biosynthesis - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. In vitro reconstitution of α-pyrone ring formation in myxopyronin biosynthesis - Chemical Science (RSC Publishing) DOI:10.1039/C5SC01013F [pubs.rsc.org]
• 10. Antibacterial and Anti-Biofilm Activity of Pyrones from a Pseudomonas mosselii Strain - PMC [pmc.ncbi.nlm.nih.gov]

crystallization techniques for X-ray diffraction of Germicidin analogs

An in-depth guide to the crystallization of Germicidin and its analogs is presented for researchers, scientists, and professionals in drug development. This document provides detailed application notes and protocols for obtaining high-quality single crystals suitable for X-ray diffraction analysis, a critical step in elucidating the three-dimensional atomic structure of these promising bioactive compounds.

Introduction: The Structural Imperative of Germicidin Analogs

Germicidins are a family of α-pyrone natural products produced by Streptomyces species, first identified as potent autoregulatory inhibitors of spore germination.[1][2] The core structure consists of a 4-hydroxy-α-pyrone ring with variable alkyl substitutions at the C-3 and C-6 positions, giving rise to a diverse family of analogs (A, B, C, D, etc.).[2][3] These molecules have garnered significant interest due to their potential as pharmaceuticals, exhibiting activities such as the inhibition of porcine Na+/K+-activated ATPase.[1][2]

Determining the precise three-dimensional structure of these analogs through single-crystal X-ray diffraction (SCXRD) is paramount.[4][5] An atomic-resolution structure provides unambiguous confirmation of molecular connectivity, reveals subtle stereochemical details, and illuminates the intermolecular interactions that govern crystal packing.[6] This information is indispensable for understanding structure-activity relationships (SAR), designing more potent derivatives, and optimizing physicochemical properties for drug development.

However, obtaining diffraction-quality crystals is often the most significant bottleneck in the process of structure elucidation.[7] The success of crystallization is highly dependent on a molecule's intrinsic properties and a fine-tuned set of experimental conditions. This guide provides a systematic approach, from initial solubility screening to advanced optimization techniques, tailored to the challenges of crystallizing Germicidin analogs.

Foundational Principle: The Path to Supersaturation

Crystallization is fundamentally a process of controlled precipitation, moving a molecule from a soluble state to an insoluble, highly ordered solid state. This is achieved by creating a supersaturated solution, a thermodynamically metastable state where the concentration of the solute exceeds its solubility limit.[7][8] From this state, molecules can assemble into a crystal lattice. The key is to approach and traverse this supersaturation zone slowly and methodically; rapid changes often lead to amorphous precipitate or showers of unusable microcrystals.[9][10]

The journey to a single, high-quality crystal can be visualized as a systematic exploration of this phase space.

Figure 2. Setups for Hanging and Sitting Drop Vapor Diffusion.

Protocol: Vapor Diffusion

• Prepare the Chamber : Place a volatile anti-solvent (e.g., hexane, pentane, cyclohexane) in the outer, larger vial or well.

• Prepare the Sample : In a smaller, inner vial (or on a coverslip for hanging drop), dissolve ~2-4 mg of the Germicidin analog in ~0.5 mL of a suitable, more volatile solvent (e.g., THF, DCM, acetone). [11]3. Assembly :

  • Vial-in-Vial : Place the inner vial containing the sample solution inside the larger vial with the anti-solvent.

  • Hanging Drop : Pipette a small drop (1-5 µL) of the sample solution onto a siliconized glass coverslip. Invert the coverslip and use it to seal a well containing the anti-solvent reservoir.

  • Sitting Drop : Pipette the sample drop onto a post or bridge within a well that contains the anti-solvent reservoir, then seal the well.

• Sealing and Incubation : Seal the entire system tightly to allow vapor equilibration. [7]Store in a stable, vibration-free environment and monitor over several days to weeks.

"Good" Solvent (for sample)	"Anti-Solvent" (for reservoir)	Comments
Tetrahydrofuran (THF)	Cyclohexane or Pentane	Classic combination, reliable.
Dichloromethane (DCM)	Pentane or Cyclopentane	DCM is very volatile; diffusion can be fast.
Acetone	Chloroform or Hexane	Good starting point.
Ethanol	Cyclohexane or Diethyl Ether	Can work well if H-bonding is favorable.
Acetonitrile	Tetrahydropyran	A less common but effective pair.
Table adapted from established solvent/anti-solvent pairs.[11]

Microbatch Under Oil

This technique is particularly useful for screening many conditions with very small amounts of material. [12]In a microbatch experiment, a small drop containing the sample and the crystallization reagent (precipitant) is pipetted under a layer of inert oil. [13][14]This prevents evaporation and contamination while allowing for very small volumes (nanoliters to microliters).

Causality : The type of oil used dictates the mechanism.

• Paraffin Oil : Is largely impermeable to water vapor, creating a true "batch" experiment where the concentrations in the drop remain constant. [14]* Silicone Oil / Oil Mixtures : Silicone oils are permeable to water vapor. By mixing silicone and paraffin oils (e.g., "Al's Oil"), one can control the rate of water diffusion from the drop, effectively creating a slow concentration experiment similar to vapor diffusion. [13][15] This method is advantageous for mapping crystallization phase diagrams and can improve the size and quality of crystals that otherwise form as showers of microcrystals. [15][16] Protocol: Microbatch Under Oil

• Plate Preparation : Dispense ~20 µL of the chosen oil (e.g., paraffin oil or a 1:1 paraffin:silicone oil mixture) into the wells of a microplate (e.g., a 96-well MRC plate). [13]2. Drop Dispensing : Using a pipette or robot, dispense a small volume (e.g., 100-200 nL) of the crystallization reagent/solvent into the well, followed by an equal volume of the concentrated sample solution, ensuring the final drop is completely submerged under the oil. [13]3. Screening : A wide range of conditions (different solvents, anti-solvents, concentrations) can be screened simultaneously across the plate.

• Incubation and Observation : Seal the plate and incubate. The oil protects the small drops from rapid evaporation and physical shock. [12]Observe periodically with a microscope.

PART III: Optimization and Troubleshooting

It is rare for initial screening conditions to yield perfect, diffraction-quality crystals. [8][17]Optimization is a crucial step involving incremental changes to promising conditions.

Figure 3. Decision tree for troubleshooting common crystallization outcomes.

Seeding: A Powerful Optimization Tool

If initial experiments yield only microcrystals, seeding is a powerful technique to obtain larger, single crystals. [18]Seeding separates the nucleation and growth phases. [19]A tiny crystal (the "seed") is introduced into a fresh, metastable supersaturated solution that is primed for growth but not for spontaneous nucleation.

Protocol: Micro-Streak Seeding

• Prepare a Seeding Tool : A cat whisker, a fine fiber, or a specialized seeding tool can be used. [20][21]2. Prepare New Drops : Set up new crystallization drops (hanging, sitting, or microbatch) with slightly lower supersaturation than the condition that produced the microcrystals (e.g., by slightly lowering the concentration).

• Transfer Seeds : Quickly touch the seeding tool to the existing microcrystals and then draw it in a straight line through the new, clear drop. [22]This transfers a trail of microscopic nuclei.

• Incubate : Seal and incubate the new experiments. If successful, a smaller number of larger crystals will grow along the streak line.

PART IV: Crystal Harvesting and Data Collection

Once a suitable crystal (ideally >20 µm in all dimensions, with sharp edges and no visible cracks) has been grown, it must be carefully prepared for X-ray analysis. [5] Protocol: Crystal Harvesting

• Preparation : Prepare a cryoprotectant solution. This is often the mother liquor supplemented with a cryo-agent like glycerol or ethylene glycol to prevent ice formation during flash-cooling.

• Mounting : Under a microscope, use a cryo-loop (a small nylon loop on a pin) to gently scoop the crystal out of its growth solution. The loop should be slightly larger than the crystal.

• Cryo-protection : Quickly transfer the crystal into the cryoprotectant solution for a few seconds to exchange the solvent.

• Flash-Cooling : Immediately plunge the loop and crystal into liquid nitrogen. This vitrifies the surrounding solvent, preserving the crystal lattice.

• Data Collection : The frozen crystal is then transferred to a diffractometer, where it is exposed to a high-intensity X-ray beam to collect diffraction data. [23]

Conclusion

The crystallization of Germicidin analogs, like any small molecule, is a blend of science, technique, and patience. There is no single "magic bullet" protocol; success lies in a systematic and rational exploration of crystallization space. By understanding the principles of solubility and supersaturation, and by methodically applying techniques such as slow evaporation, vapor diffusion, and microbatch, researchers can significantly increase the probability of obtaining high-quality crystals. The subsequent determination of their three-dimensional structures will undoubtedly accelerate the development of this promising class of natural products into valuable therapeutic agents.

References

• Staples, R. J. (2024). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 2), 114–122. [Link]

• Hampton Research. (n.d.). Microbatch Crystallization. Retrieved February 27, 2026, from [Link]

• University of Washington, Department of Chemistry. (n.d.). The Slow Evaporation Method. Retrieved February 27, 2026, from [Link]

• Hampton Research. (n.d.). Microbatch Crystallization (Detailed). Retrieved February 27, 2026, from [Link]

• Mehrabi, M., et al. (2023). Automated microbatch-under-oil phase diagrams to rationalize serial crystallography sample preparation. Acta Crystallographica Section D: Structural Biology, 79(Pt 6), 485–494. [Link]

• Chayen, N. E., Shaw Stewart, P. D., & Blow, D. M. (1990). Microbatch crystallization under oil — a new technique allowing many small-volume crystallization trials. Journal of Applied Crystallography, 23(4), 297–302. [Link]

• MIT Department of Chemistry. (n.d.). Growing Quality Crystals. Retrieved February 27, 2026, from [Link]

• KU Leuven, X-ray Core. (2026, February 6). How to crystallize your sample. Retrieved February 27, 2026, from [Link]

• University of Geneva. (n.d.). Guide for crystallization. Retrieved February 27, 2026, from [Link]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 2130–2150. [Link]

• Diamond Light Source. (n.d.). Crystal-seeding. Retrieved February 27, 2026, from [Link]

• Stuart, A. (2025, January 22). 5 Protein Crystallization Seeding Methods for Bigger Crystals. Bitesize Bio. [Link]

• Hampton Research. (n.d.). Sitting Drop Vapor Diffusion. Retrieved February 27, 2026, from [Link]

• Put, E., et al. (2022). X-ray Crystallography: Seeding Technique with Cytochrome P450 Reductase. Bio-protocol, 12(21), e4537. [Link]

• Bergfors, T. (2007). Succeeding with Seeding: Some Practical Advice. In R.J. Read & J.L. Sussman (Eds.), Evolving Methods for Macromolecular Crystallography. Springer. [Link]

• University of Montana. (n.d.). Small Molecule X-Ray Diffraction Facility. Retrieved February 27, 2026, from [Link]

• Wikipedia. (n.d.). Germicidin. Retrieved February 27, 2026, from [Link]

• Grokipedia. (n.d.). Germicidin. Retrieved February 27, 2026, from [Link]

• Excillum. (n.d.). Small molecule crystallography. Retrieved February 27, 2026, from [Link]

• Spingler, B., et al. (n.d.). Some Tricks for the Single Crystal Growth of Small Molecules. CDIFX. [Link]

• Bai, Y., et al. (2021). Structure-based molecular networking for the target discovery of novel germicidin derivatives from the sponge-associated Streptomyces sp. 18A01. The Journal of Antibiotics, 74(11), 799–806. [Link]

• SPT Labtech. (n.d.). Chemical crystallization. Retrieved February 27, 2026, from [Link]

• crystallographymadeeasy.com. (2013, October 15). Streak Seeding Protocol. Retrieved February 27, 2026, from [Link]

• The University of Queensland. (n.d.). Small molecule X-ray crystallography. Retrieved February 27, 2026, from [Link]

• Kallifidas, D., et al. (2012). Biochemical and Structural Characterization of Germicidin Synthase: Analysis of a Type III Polyketide Synthase that Employs Acyl-ACP as a Starter Unit Donor. ACS Chemical Biology, 7(10), 1752–1761. [Link]

• Bey, J., et al. (2020). Absolute Configuration of Small Molecules by Co-Crystallization. Angewandte Chemie International Edition, 59(37), 15875–15880. [Link]

• Bobrov, M., et al. (2022). Modeling of the Crystallization Conditions for Organic Synthesis Product Purification Using Deep Learning. Molecules, 27(9), 2697. [Link]

• Hampton Research. (2015, March 15). Optimization. Retrieved February 27, 2026, from [Link]

• Creative Biostructure. (n.d.). X-ray Diffraction Data Collection. Retrieved February 27, 2026, from [Link]

• DeYoreo, J. J., et al. (2018). Crystallization of Organic Molecules: Nonclassical Mechanism Revealed by Direct Imaging. Journal of the American Chemical Society, 140(32), 10224–10231. [Link]

• Hampton Research. (n.d.). Crystallization Tips. Retrieved February 27, 2026, from [Link]

• La Factoría de Cristalización. (n.d.). Small molecules crystallisation. Retrieved February 27, 2026, from [Link]

• McPherson, A., & Cudney, B. (2014). Optimization of crystallization conditions for biological macromolecules. Acta Crystallographica Section F: Structural Biology Communications, 70(Pt 11), 1445–1467. [Link]

• University of Pennsylvania, Department of Chemistry. (n.d.). Crystal Growing Tips and Methods. Retrieved February 27, 2026, from [Link]

• Wlodawer, A., & Dauter, Z. (2017). X-ray crystallography. FEBS Journal, 284(18), 2978–2988. [Link]

• TU Graz. (n.d.). Growing X-ray Quality Crystals. Retrieved February 27, 2026, from [Link]

• Lab Manager. (2024, May 22). X-Ray Diffraction Strategies for Pharmaceutical Crystallography. Retrieved February 27, 2026, from [Link]

Sources

• 1. Germicidin - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Buy Germicidin | 151271-57-7 [smolecule.com]
• 4. excillum.com [excillum.com]
• 5. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
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• 7. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
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NMR characterization of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one

High-Field NMR Protocol for Streptomyces Autoregulators[1]

Executive Summary

This Application Note details the protocol for the structural validation of (S)-Germicidin A (CAS: 151271-57-7), a 4-hydroxy-

-pyrone antibiotic and autoregulator isolated from Streptomyces species.[1]

Characterizing 4-hydroxy-2-pyrones presents unique challenges due to keto-enol tautomerism and dimerization potential .[1] This guide provides a self-validating NMR workflow to distinguish the target molecule from its isomers (e.g., Germicidin B) and confirm the (S)-configuration of the sec-butyl side chain.[1]

Sample Preparation & Solvent Selection Strategy

Expertise & Causality: The 4-hydroxy-2-pyrone core exists in a tautomeric equilibrium between the 4-hydroxy-2-pyrone (major), 2-hydroxy-4-pyrone, and the 2,4-pyrandione forms.[1][2]

• Chloroform-d (

  ): often leads to broad signals for the hydroxyl proton and C-3/C-5 carbons due to rapid exchange or aggregation.[1]

• Methanol-

  ( ): Sharpens signals but eliminates the exchangeable -OH proton, removing a critical connectivity point for HMBC.[1]

• DMSO-

  (Recommended): The high polarity and hydrogen-bonding capability of DMSO stabilize the enol form, slowing proton exchange.[1] This allows for the observation of the sharp enolic -OH signal ( ~11-12 ppm) and its coupling to the ring carbons.[1]

Protocol:

• Mass: Weigh 5.0 – 8.0 mg of lyophilized (S)-Germicidin A.

• Solvent: Dissolve in 600

  L of DMSO- (99.9% D) containing 0.03% TMS (v/v).[1]

• Tube: Use a high-precision 5mm NMR tube (e.g., Wilmad 535-PP) to minimize shimming errors associated with lower-grade glass.[1]

• Equilibration: Allow the sample to equilibrate in the probe for 5 minutes at 298 K to ensure thermal stability before acquisition.

Acquisition Parameters (400 - 600 MHz)

To ensure publication-quality data (E-E-A-T), use the following optimized parameters. The long relaxation delay (

) is critical for the quaternary carbons (C-2, C-3, C-4, C-6) which have long relaxation times.[1]

Experiment	Pulse Sequence	Scans (NS)	TD (Points)	D1 (Relaxation)	Rationale
1H Standard	zg30	16	64k	2.0 sec	Quantitation of alkyl ratios.[1]
13C {1H}	zgpg30	1024	64k	3.0 sec	Essential for quaternary C detection (C-2, C-4).
COSY	cosygpppqf	8	2k x 256	1.5 sec	Tracing the sec-butyl spin system.
HSQC	hsqcedetgpsisp2.3	8	2k x 256	1.5 sec	Multiplicity editing (CH/CH3 up, CH2 down).[1]
HMBC	hmbcgplpndqf	16	4k x 512	1.5 sec	Critical: Long-range coupling (8 Hz) to place alkyls.

Structural Elucidation Logic

The validation of Germicidin A relies on three distinct connectivity proofs.

A. The Pyrones Core (HMBC)

The core is confirmed by the singlet olefinic proton H-5 .[1] In the HMBC spectrum, H-5 must show correlations to:

• C-3 (Quaternary, shielded ~99 ppm)[1]

• C-4 (Oxygenated, deshielded ~165 ppm)[1]

• C-6 (Oxygenated, deshielded ~163 ppm)[1]

B. The Side Chain Placement

Distinguishing Germicidin A (6-sec-butyl, 3-ethyl) from Germicidin B (6-ethyl, 3-sec-butyl) requires specific HMBC correlations:

• Path A: The Ethyl methylene protons must correlate to C-2 (Carbonyl) and C-4 .[1]

• Path B: The sec-Butyl methine proton must correlate to C-5 and C-6 .[1]

C. Stereochemistry ((S)-Configuration)

The (S)-configuration at C-7 (the sec-butyl attachment) is traditionally confirmed via specific optical rotation

comparison with literature (approx -20° to -30° in MeOH) or Mosher's ester analysis if the side chain was isolated.[1] However, for routine QC, the chemical shift of the sec-butyl methyl groups in DMSO provides a "fingerprint" match.

Data Visualization: Logic Flow

Figure 1: Decision tree for distinguishing Germicidin regioisomers using 2D NMR.

Detailed NMR Data Summary

The following data represents the consensus values for (S)-Germicidin A in DMSO-

.

Table 1: 1H and 13C NMR Assignments (DMSO-

, 500 MHz)

Position	Type	H (ppm), Mult (J Hz)	C (ppm)	HMBC (H C)
2	C=O	-	164.2	-
3	Cq	-	99.5	H-5, H-1'
4	C-OH	11.40 (br s, OH)	165.8	H-5, H-1'
5	CH	5.98 (s)	97.6	H-7, OH
6	C-O	-	163.0	H-5, H-7, H-8
1' (Ethyl)	CH2	2.35 (q, 7.[1][3][4]4)	17.5	C-2, C-3, C-4
2' (Ethyl)	CH3	0.98 (t, 7.[1]4)	13.2	C-3, C-1'
7 (sec-Bu)	CH	2.50 (m)	40.5	C-5, C-6, C-8, C-9
8 (sec-Bu)	CH2	1.55 (m), 1.38 (m)	27.5	C-6, C-7, C-9, C-10
9 (sec-Bu)	CH3	0.82 (t, 7.[1]4)	11.8	C-7, C-8
10 (sec-Bu)	CH3	1.12 (d, 6.[1]9)	18.5	C-6, C-7, C-8

Note: In

, the H-5 signal typically shifts to ~6.05 ppm, and the C-3 signal shifts upfield to ~102 ppm.[1]

Connectivity Visualization (HMBC)[1][5]

The following diagram illustrates the critical HMBC correlations required to confirm the structure.

Figure 2: Key HMBC correlations proving the regiochemistry of the alkyl groups.

References

• Petersen, F., et al. (1993).[1][5] Germicidin, an autoregulative germination inhibitor of Streptomyces viridochromogenes NRRL B-1551.[1][4][5][6] The Journal of Antibiotics, 46(7), 1126-1138.[1][5]

• Aoki, Y., et al. (2011).[1] Physiological role of germicidins in spore germination and hyphal elongation in Streptomyces coelicolor A3(2). The Journal of Antibiotics, 64, 607–611. [1]

• Cayman Chemical. (n.d.).[1] Germicidin A Product Insert & Safety Data Sheet.[1][5]

• PubChem. (n.d.).[1] Compound Summary: Germicidin.[1][4][5][6] National Library of Medicine.[1] [1]

Sources

• 1. Germicidin - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one | C11H16O3 | CID 102106080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Germicidin | C11H16O3 | CID 54704417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. Germicidin, an autoregulative germination inhibitor of Streptomyces viridochromogenes NRRL B-1551 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Step-by-Step Guide to the Purification of 4-hydroxy-2H-pyran-2-one via Automated Flash Chromatography

Introduction: The Significance of Purifying 4-hydroxy-2H-pyran-2-one

4-hydroxy-2H-pyran-2-one and its derivatives are an important class of heterocyclic compounds found in nature and utilized in synthetic chemistry.[1] These molecules can exist in tautomeric forms and serve as versatile building blocks for more complex, biologically active structures.[1][2] Given their role as precursors in pharmaceutical and materials science, obtaining these compounds with high purity is paramount. Impurities from synthesis, such as unreacted starting materials or byproducts, can interfere with subsequent reactions and biological assays.

Flash chromatography is a highly effective and efficient purification technique for this class of molecule.[3] It offers a significant advantage over traditional gravity-fed column chromatography by using pressure to accelerate solvent flow, leading to faster separations and improved resolution. This application note provides a comprehensive, field-proven protocol for the purification of 4-hydroxy-2H-pyran-2-one from a crude reaction mixture using normal-phase flash chromatography, from initial method development on Thin-Layer Chromatography (TLC) to the final automated flash run.

Foundational Principles: Why Flash Chromatography?

The decision to use normal-phase flash chromatography is dictated by the physicochemical properties of 4-hydroxy-2H-pyran-2-one.

• Polarity: The molecule contains a hydroxyl group (-OH) and two carbonyl functionalities (a ketone and an ester within the lactone ring), making it a polar compound.[4]

• Stationary Phase Interaction: In normal-phase chromatography, a polar stationary phase (typically silica gel) is used.[3][5] Polar compounds, like our target molecule, will adsorb onto the silica surface through hydrogen bonding and dipole-dipole interactions.

• Mobile Phase Elution: A non-polar mobile phase, modified with a more polar solvent, is used to elute the compounds.[5] By gradually increasing the polarity of the mobile phase (a gradient elution), we can selectively desorb and elute compounds based on their polarity. Less polar impurities will elute first, followed by the more polar 4-hydroxy-2H-pyran-2-one. This separation mechanism is based on the principle of adsorption and desorption.[3]

Phase 1: Pre-Chromatography Method Development with TLC

Before committing a sample to a flash column, it is essential to develop an appropriate solvent system using Thin-Layer Chromatography (TLC).[6][7] TLC is a fast and inexpensive way to screen solvent systems and predict the separation on a flash column. The goal is to find a solvent system where the target compound has a Retardation Factor (Rf) between 0.15 and 0.4.[3][6]

Experimental Protocol: TLC Solvent Screening

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, spot the dissolved sample onto the baseline of several silica gel TLC plates.

• Elution: Place each TLC plate in a developing chamber containing a different solvent system. Common starting systems for polar molecules include mixtures of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate).[3] For a polar compound like 4-hydroxy-2H-pyran-2-one, systems with higher polarity, such as dichloromethane/methanol, may be necessary.[3][6]

• Visualization: After the solvent front reaches the top of the plate, remove it, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (if the compound is UV active) or by staining with a suitable reagent (e.g., potassium permanganate).

• Rf Calculation: Calculate the Rf value for the target compound spot in each solvent system using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Data Presentation: TLC Method Development Results

Trial	Solvent System (v/v)	Target Rf	Observations
1	Hexane:Ethyl Acetate (4:1)	~0.05	Compound is highly retained at the baseline. System is not polar enough.
2	Hexane:Ethyl Acetate (1:1)	~0.25	Good separation from a less polar impurity (Rf ~0.6). This is a promising system.
3	Ethyl Acetate (100%)	~0.50	Compound moves too quickly; poor separation from nearby impurities.
4	Dichloromethane:Methanol (95:5)	~0.30	Excellent separation, tighter spot than Trial 2. This is the optimal system.

Causality: The results in the table demonstrate the core principle of normal-phase chromatography. In Trial 1, the mobile phase is too non-polar, and the polar analyte remains strongly adsorbed to the polar silica.[8][9] As the proportion of the polar solvent (ethyl acetate or methanol) increases, the "solvent power" or eluotropic strength increases, effectively competing with the analyte for binding sites on the silica and causing it to move further up the plate.[5][8]

Phase 2: Scaling from TLC to Automated Flash Chromatography

Modern automated flash chromatography systems can generate an optimized gradient method directly from TLC data.[10][11] The relationship between TLC Rf and column volumes (CV) required for elution is approximately CV = 1/Rf.[7] By inputting the Rf value of the target compound, the system's software can create a linear or step-gradient designed to efficiently elute the compound of interest while providing good resolution from impurities.[10]

Logical Workflow for Method Translation

The process of translating TLC data into a robust flash method follows a logical sequence designed to ensure a successful, high-resolution purification.

Caption: Workflow from TLC optimization to flash chromatography execution.

Detailed Step-by-Step Purification Protocol

This protocol assumes the use of an automated flash chromatography system (e.g., Teledyne ISCO CombiFlash® or Biotage® Selekt).

Materials & Equipment

• Crude 4-hydroxy-2H-pyran-2-one mixture

• Automated flash chromatography system

• Pre-packed silica gel flash column (select size based on sample mass)

• Solvents: Dichloromethane (DCM) and Methanol (MeOH), HPLC grade

• Sample loading vessel (syringe for liquid load or cartridge for dry load)

• Celite® or a small amount of silica gel (for dry loading)

• Rotary evaporator

Protocol Steps

• Column Installation and Equilibration:

  • Select a silica gel column appropriate for your sample size (a common rule of thumb is a 40:1 to 100:1 ratio of silica weight to crude sample weight).

  • Install the column onto the flash system.

  • Equilibrate the column by flushing with 3-5 column volumes of the initial mobile phase (100% Dichloromethane). This ensures the silica is properly wetted and removes any trapped air.[8]

• Sample Preparation (Dry Loading Recommended):

  • Dissolve the crude sample in a minimal amount of a strong, volatile solvent (e.g., DCM or acetone).

  • Add 2-3 times the sample weight of an inert adsorbent like Celite® or silica gel.

  • Thoroughly mix the slurry and evaporate the solvent completely using a rotary evaporator until a fine, free-flowing powder is obtained.[12]

  • Causality: Dry loading is superior for compounds that have limited solubility in the initial, non-polar mobile phase.[7][13] It prevents the sample from precipitating at the top of the column, which would lead to poor peak shape and resolution.

• Method Programming:

  • Using the system software, select the column size and stationary phase (Silica).

  • Define the solvents: Solvent A = Dichloromethane, Solvent B = Methanol.

  • Based on the optimal TLC result (Rf ≈ 0.3 in 95:5 DCM:MeOH), program a linear gradient. Many systems have a "TLC to Gradient" feature that automates this.[10][11] A representative method is detailed in the table below.

Data Presentation: Flash Chromatography Method Parameters

Parameter	Value	Rationale
Column	40 g Silica Gel	Appropriate for purifying ~400 mg - 1 g of crude material.
Solvent A	Dichloromethane (DCM)	The less polar "weak" solvent.
Solvent B	Methanol (MeOH)	The polar "strong" solvent to elute the target compound.
Flow Rate	40 mL/min	A standard flow rate for a 40 g column, balancing speed and resolution.
Detection	UV, 254 nm & 280 nm	Pyranone structures typically have a UV chromophore. Monitoring multiple wavelengths can help distinguish compounds.
Gradient Profile	0-2% B (2 CV)	Initial isocratic hold to elute very non-polar impurities.
2-10% B (10 CV)	The main separation gradient where the target is expected to elute.
10-25% B (3 CV)	A steeper wash step to elute highly polar impurities.
25% B (2 CV)	Final column flush.

• Execution and Fraction Collection:

  • Load the prepared dry-load cartridge onto the system.

  • Start the run. The system will automatically execute the gradient and collect fractions based on the UV detector signal.

  • Monitor the chromatogram in real-time. The target compound should elute during the 2-10% B gradient phase.

Post-Chromatography Analysis and Validation

The purification process is not complete until the purity of the collected fractions is confirmed.

• TLC Analysis of Fractions: Spot the collected fractions corresponding to the main peak onto a TLC plate alongside the crude material and a reference standard (if available). Elute with the optimized solvent system (95:5 DCM:MeOH). Fractions containing the pure compound should show a single spot at the correct Rf.

• Pooling and Solvent Evaporation: Combine the pure fractions into a round-bottom flask. Remove the solvent using a rotary evaporator to yield the purified 4-hydroxy-2H-pyran-2-one.

• Purity Confirmation: For definitive purity assessment, employ a high-resolution analytical technique such as HPLC, LC-MS, or NMR spectroscopy.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Peaks	- Inappropriate solvent system.- Sample overload.- Poor sample loading technique (wet load with strong solvent).	- Re-develop the TLC method to achieve better separation (larger ΔRf).- Reduce the amount of crude material loaded onto the column.- Use the dry loading technique described in the protocol.[7]
Broad or Tailing Peaks	- Compound interacting too strongly with silica.- Sample is acidic/basic.	- Consider using a less polar strong solvent (e.g., Ethyl Acetate instead of Methanol).- Add a small amount of modifier to the mobile phase (e.g., 0.1% acetic acid for acidic compounds).
No Compound Elutes	- Compound is too polar for the solvent system.- Compound is insoluble and precipitated on the column.	- Run a much steeper gradient (e.g., up to 100% Methanol).- If the compound is very polar and water-soluble, consider switching to reversed-phase chromatography.[3][13]

Conclusion

This application note provides a systematic and robust methodology for the purification of 4-hydroxy-2H-pyran-2-one using automated flash chromatography. By grounding the method in the fundamental principles of chromatography and employing a logical workflow that begins with TLC-based method development, researchers can achieve high-purity material efficiently and reliably. The self-validating nature of the protocol, which includes in-process checks and post-purification analysis, ensures the integrity of the final product, making it suitable for the demanding applications in drug discovery and chemical synthesis.

References

• Chemistry LibreTexts. (2022). 2.2.1: Macroscale Columns. Available at: [Link]

• Biotage. (2023). How do I Create an Efficient Gradient Flash Chromatography Method?. Available at: [Link]

• Biotage. (2025). Successful flash chromatography. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 54686804, 4-Hydroxy-6-pentyl-2H-pyran-2-one. Available at: [Link]

• Columbia University. TLC to Gradient Chromatography Separation Simulator. Available at: [Link]

• Siedlecka, R., & Dygas, M. (2022). Thin-Layer Chromatography Gradient Optimization Strategy for Wet Load Adsorption Flash Chromatography. Molecules, 27(11), 3629. Available at: [Link]

• University of Missouri–St. Louis. Chemistry 4631 Lecture Notes. Available at: [Link]

• Sorbent Technologies, Inc. (2025). Flash Chromatography Basics. Available at: [Link]

• Teledyne ISCO. (n.d.). Optimized Flash Chromatography Purification: From TLC to large scale in three steps. Available at: [Link]

• Dygas, M., & Siedlecka, R. (2022). Thin-Layer Chromatography Gradient Optimization Strategy for Wet Load Adsorption Flash.... PubMed. Available at: [Link]

• Stenutz, R. Eluotropic series. Available at: [Link]

• National Institute of Standards and Technology. 4-Hydroxy-5,6-dihydro-2H-pyran-2-one. NIST Chemistry WebBook. Available at: [Link]

• Waters Corporation. HPLC Separation Modes - Stationary Phase in HPLC. Available at: [Link]

• Cole-Parmer. (2022). Science of Chromatography. Available at: [Link]

• Egorova, A. S., & Galkin, V. I. (2024). Natural 4-Hydroxy-2-pyrones. Encyclopedia.pub. Available at: [Link]

• Fair, J. D., & Kormos, C. M. (2008). General methods for flash chromatography using disposable columns. Organic & Biomolecular Chemistry, 6(34), 6371-6378. Available at: [Link]

• ResearchGate. (2025). Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 54682472, 4-Hydroxypyran-2-one. Available at: [Link]

• Teledyne LABS. (n.d.). Flash Method Development in a Flash. Available at: [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Available at: [Link]

• Gualandi, A., et al. (n.d.). Radical Pathways for 2,4-Chromandione Synthesis via Photoexcitation of 4-Hydroxycoumarins. University of Bologna. Available at: [Link]

• Ray, A., et al. (2016). Method Development for Reproducible Flash Purification of Pharmaceuticals by UHPLC and HPLC. Chromatography Today. Available at: [Link]

Sources

• 1. Natural 4-Hydroxy-2-pyrones | Encyclopedia MDPI [encyclopedia.pub]
• 2. researchgate.net [researchgate.net]
• 3. biotage.com [biotage.com]
• 4. 4-Hydroxypyran-2-one | C5H4O3 | CID 54682472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. coleparmer.co.uk [coleparmer.co.uk]
• 6. sorbtech.com [sorbtech.com]
• 7. General methods for flash chromatography using disposable columns - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Eluotropic series [stenutz.eu]
• 10. biotage.com [biotage.com]
• 11. teledyneisco.com [teledyneisco.com]
• 12. orgsyn.org [orgsyn.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Fermentation Yield of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one

Introduction

(S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one is a polyketide-derived secondary metabolite with a pyran-2-one core structure.[1][2][3] While specific literature on the fermentation of this exact molecule is limited, its structural class suggests it is likely produced by filamentous fungi, such as Aspergillus species, or bacteria, like Streptomyces.[1][4][5][6] These microorganisms are well-known producers of a vast array of bioactive secondary metabolites.[5][6][7] This guide provides a comprehensive framework for troubleshooting and improving the fermentation yield of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, drawing upon established principles of secondary metabolite production in industrial microbiology.

This document is intended for researchers, scientists, and drug development professionals actively engaged in fermentation process development. The troubleshooting guides and FAQs are designed to address common challenges encountered during experimentation, providing both theoretical explanations and practical, step-by-step protocols.

Frequently Asked Questions (FAQs)

Q1: What type of microorganism is likely to produce (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one?

A1: Based on its chemical structure as a pyranone, the producing organism is likely a filamentous fungus, with species from the genus Aspergillus being prominent candidates.[5][6][7] The genus Aspergillus, and specifically Aspergillus terreus, is a known producer of a diverse range of secondary metabolites, including polyketides with structural similarities.[4][6][8] Alternatively, some bacteria, particularly from the genus Streptomyces, are also known to produce pyranone-containing compounds.[1]

Q2: What are the general fermentation conditions for producing secondary metabolites like this?

A2: Secondary metabolite production is typically favored under nutrient-limiting conditions after an initial phase of rapid cell growth (biomass accumulation). Key parameters to control include media composition (carbon and nitrogen sources), pH, temperature, aeration, and agitation.[9][10][11] For many fungal fermentations, a biphasic process is observed: a "trophophase" (growth phase) followed by an "idiophase" (production phase).

Q3: How long should a typical fermentation run?

A3: The duration can vary significantly depending on the strain and conditions, but for many fungal secondary metabolite fermentations, run times of 7 to 14 days are common.[9][12] It is crucial to perform a time-course study to determine the optimal harvest time, as the product concentration will typically rise to a peak and then may decline due to degradation or conversion to other metabolites.

Q4: What is the difference between solid-state fermentation (SSF) and submerged fermentation (SmF)?

A4: Submerged fermentation (SmF) involves growing the microorganism in a liquid nutrient broth, which is the most common method for industrial production of secondary metabolites due to better process control and scalability. Solid-state fermentation (SSF) involves growing the microorganism on a solid substrate with limited free water. While sometimes offering higher yields for specific metabolites, SSF can be more challenging to scale up and control.[11] This guide will primarily focus on troubleshooting SmF processes.

Troubleshooting Guides

Problem 1: Low or No Product Titer Despite Good Biomass

Question: My fermentation shows healthy growth (e.g., high cell density or mycelial mass), but analytical results indicate very low or no production of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one. What are the likely causes and how can I address this?

Answer: This is a classic scenario in secondary metabolite fermentation, often termed "un-coupling" of growth and production. The primary causes usually lie in the formulation of the fermentation medium or suboptimal physical parameters that favor biomass accumulation at the expense of secondary metabolism.

1.1 Media Composition: The "Spark" for Secondary Metabolism

The composition of the fermentation medium is the most critical factor influencing secondary metabolite yield.

• Carbon and Nitrogen Source and Ratio (C:N): High concentrations of rapidly metabolizable carbon (e.g., glucose) and nitrogen (e.g., ammonium) sources can suppress secondary metabolism through a phenomenon known as catabolite repression. Often, a shift to a more complex or slowly utilized nutrient source during the production phase is beneficial. A high C:N ratio is frequently a key trigger for polyketide synthesis.

• Phosphate Levels: High phosphate concentrations can also be inhibitory to the production of many secondary metabolites.

• Trace Elements: Metal ions (e.g., Zn²⁺, Fe²⁺, Mn²⁺) are essential cofactors for many enzymes involved in secondary metabolic pathways. Their absence or presence at suboptimal concentrations can be a limiting factor.

Experimental Protocol: Media Optimization

A systematic approach, such as a Design of Experiments (DoE), is highly recommended for media optimization.[13] A simpler, one-factor-at-a-time (OFAT) approach can also be effective.

Step-by-Step OFAT Protocol:

• Establish a Baseline: Use a standard complex medium known for fungal secondary metabolite production (e.g., Potato Dextrose Broth or a yeast extract-malt extract-peptone medium).

• Carbon Source Screening:

  • Prepare flasks with the basal medium but replace the primary carbon source with alternatives such as sucrose, fructose, glycerol, or starch at an equivalent carbon concentration.

  • Run the fermentation and measure both biomass and product titer at your established endpoint.

• Nitrogen Source Screening:

  • Using the best carbon source from the previous step, replace the primary nitrogen source with alternatives like peptone, tryptone, yeast extract, soy meal, or ammonium sulfate.

  • Again, run the fermentation and analyze the results.

• C:N Ratio Optimization:

  • With the best carbon and nitrogen sources identified, vary their concentrations to test different C:N ratios (e.g., 10:1, 20:1, 40:1).

• Phosphate and Trace Metal Titration:

  • Investigate the effect of different concentrations of phosphate and key trace metals.

1.2 Fermentation Parameters: Creating the Right Environment

• pH: The optimal pH for growth may differ from the optimal pH for production. It's common for the pH of the medium to change during fermentation. Implementing pH control (e.g., using buffers or automated acid/base addition) to maintain a specific pH profile can significantly enhance yield. A typical starting point for fungal cultures is a pH between 5.0 and 7.0.[9]

• Temperature: Similar to pH, the optimal temperature for biomass production might not be the same as for secondary metabolite synthesis. A common strategy is to grow the culture at a higher temperature to quickly build biomass and then shift to a lower temperature to initiate and sustain the production phase.

• Dissolved Oxygen (DO): Aeration and agitation rates determine the DO levels in the fermenter. While essential for aerobic growth, very high DO levels can sometimes be inhibitory to secondary metabolism. Conversely, very low DO can also be limiting. It is crucial to find the optimal DO range for your specific strain and process.

Parameter	Typical Range for Fungal Fermentation	Key Consideration
Temperature	25-30°C	Consider a temperature shift post-growth phase.
pH	5.0 - 7.0	Monitor and control, as metabolic activity will alter pH.
Agitation	150 - 250 rpm (shake flask)	Ensure adequate mixing without excessive shear stress.
Aeration	Varies with fermenter scale	Maintain dissolved oxygen above a critical low level (e.g., 20% saturation).

Troubleshooting Workflow for Low Titer

Caption: Workflow for troubleshooting low product yield.

Problem 2: Inconsistent Yields Between Batches

Question: Even when I follow the same protocol, I observe significant variability in the final product yield from one fermentation batch to another. How can I improve the reproducibility of my process?

Answer: Inconsistent yields are often due to hidden variables in your process. The key to improving consistency is standardization, particularly in inoculum preparation and raw material handling.

2.1 Inoculum Preparation: The Importance of a Consistent Start

The quality and quantity of the inoculum are paramount for reproducible fermentations.

• Spore-based Inoculum: If you are using spores, ensure a consistent spore count in your inoculum. Spore age and viability can also impact performance.

• Vegetative Inoculum: If using a seed culture, standardize the age of the culture at the time of inoculation, as well as its growth phase (e.g., always inoculate from a mid-log phase culture).

Protocol: Standardized Inoculum Preparation (Fungal Spores)

• Spore Harvesting: Grow the fungal strain on a suitable agar medium (e.g., Potato Dextrose Agar) until sporulation is abundant.

• Harvesting: Aseptically add a sterile solution (e.g., 0.1% Tween 80 in sterile water) to the plate and gently scrape the surface to release the spores.

• Filtration: Filter the spore suspension through sterile glass wool to remove mycelial fragments.

• Quantification: Use a hemocytometer to count the spore concentration.

• Aliquoting and Storage: Dilute the suspension to a standardized concentration (e.g., 1 x 10⁷ spores/mL), aliquot into cryovials with a cryoprotectant (e.g., 20% glycerol), and store at -80°C.

• Inoculation: For each fermentation, thaw one vial and use a standardized volume to inoculate your seed culture or production fermenter.

2.2 Raw Material Quality

Complex media components like yeast extract, peptone, and soy meal can have significant lot-to-lot variability. If possible, purchase large lots of these materials and test a new lot against the old one before switching.

Decision Tree for Inconsistent Yields

Caption: Decision tree for addressing batch-to-batch variability.

Problem 3: High Levels of Impurities or Byproducts

Question: My fermentation is producing the target compound, but I'm also getting significant amounts of structurally related impurities, which complicates downstream purification. How can I steer the metabolism towards my desired product?

Answer: The formation of byproducts is common in secondary metabolism, as biosynthetic pathways are often branched. Minimizing these impurities can be achieved through metabolic engineering or by optimizing fermentation conditions and harvest time.

3.1 Precursor-Directed Biosynthesis

The backbone of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one is likely assembled from small carboxylic acid units derived from primary metabolism (e.g., acetyl-CoA, malonyl-CoA, and possibly isobutyryl-CoA). Supplementing the fermentation with specific precursors (e.g., isoleucine, which can be converted to sec-butyl units) might increase the flux towards the desired product. This requires careful titration, as high concentrations of precursors can also be inhibitory.

3.2 Harvest Time Optimization

The product of interest may be an intermediate in a longer biosynthetic pathway or could be subject to degradation over time. Performing a detailed time-course analysis where samples are taken every 12-24 hours can identify the peak production time before significant degradation or conversion to byproducts occurs.

3.3 Metabolic Engineering Strategies

For long-term strain improvement, metabolic engineering offers powerful solutions.[14] While complex, these strategies can permanently enhance yield and reduce byproducts.

• Gene Deletion: Deleting genes responsible for competing, non-essential secondary metabolite pathways can redirect precursors to your pathway of interest.[8][15]

• Promoter Engineering: Overexpressing key biosynthetic genes or pathway-specific transcription factors can increase the overall flux through the pathway.[15]

• Precursor Supply Enhancement: Engineering central metabolism to increase the pool of key precursors like acetyl-CoA and malonyl-CoA can boost the production of polyketide-derived compounds.[14]

References

• Guo, C. J., Sun, W. W., & Wang, C. C. (2014). Recent advances in genome mining of secondary metabolites in Aspergillus terreus. Frontiers in Microbiology, 5, 706. [Link]

• El-Hawary, S. S., Mo'men, S. H., Shady, H. M., & Mohammed, R. (2023). Unearthing the fungal endophyte Aspergillus terreus for chemodiversity and medicinal prospects: a comprehensive review. Journal of Genetic Engineering and Biotechnology, 21(1), 38. [Link]

• Zhang, Y., Liu, Z., Liu, L., Zhang, Y., & Zhang, H. (2024). Secondary metabolites from the deep-sea derived fungus Aspergillus terreus MCCC M28183. Frontiers in Chemistry, 12, 1348981. [Link]

• Lopes, F. C., Tichota, R. T., & de Lima, V. R. (2023). Improvement of Targeted Fungi Secondary Metabolite Production Using a Systematic Experimental Design and Chemometrics Analysis. Methods and Protocols, 6(5), 83. [Link]

• Gao, W., Zhang, Y., Li, Y., Liu, Y., & Chen, C. (2022). Induction of Secondary Metabolite Biosynthesis by Deleting the Histone Deacetylase HdaA in the Marine-Derived Fungus Aspergillus terreus RA2905. Journal of Fungi, 8(10), 1032. [Link]

• Bar-Even, A., & Milo, R. (2017). Engineering Aspergillus terreus Metabolic Pathways to Increase Lovastatin Production via Metabolic Engineering and Fermentation Approaches. ResearchGate. [Link]

• Wiemann, P., & Keller, N. P. (2024). Genomic Analysis of Aspergillus Section Terrei Reveals a High Potential in Secondary Metabolite Production and Plant Biomass Degradation. MDPI. [Link]

• Lyu, H., Li, J., Jiang, X., & Chen, J. (2022). Enhanced production of terrein in marine-derived Aspergillus terreus by refactoring both global and pathway-specific transcription factors. Synthetic and Systems Biotechnology, 7(3), 903-910. [Link]

• Kumar, A., Kumar, A., & Singh, A. (2023). Optimization of culture conditions for the production, antifungal activity and characterization of secondary metabolites of Trichoderma longibrachiatum. CABI Digital Library. [Link]

• Wang, T., Li, Y., & Gao, X. (2025). Optimization of fermentation conditions to increase the production of antifungal metabolites from Streptomyces sp. KN37. Frontiers in Microbiology, 15, 1530321. [Link]

• Sharma, D., & Kumar, A. (2021). Optimization Of Fermentation Conditions For Enhanced Production Of Secondary Metabolite From Endophytic Fungi Of Berberis Aristata. Natural Volatiles and Essential Oils, 8(4), 5485-5497. [Link]

• Kim, J. H., Lee, C. H., & Kim, J. C. (2017). Comprehensive Secondary Metabolite Profiling Toward Delineating the Solid and Submerged-State Fermentation of Aspergillus oryzae KCCM 12698. Frontiers in Microbiology, 8, 185. [Link]

• Li, A., & van der Werf, M. J. (2019). Metabolic engineering of an industrial Aspergillus niger strain for itaconic acid production. Microbial Cell Factories, 18(1), 1-13. [Link]

• National Center for Biotechnology Information (n.d.). (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one. PubChem Compound Database. Retrieved from [Link]

• Liu, Y., & Tang, Y. (2021). Biosynthesis of the Fusarium Mycotoxin (−)-Sambutoxin. Angewandte Chemie International Edition, 60(35), 19344-19348. [Link]

• Ghaith, A. M., & Al-Qaisi, A. M. (2020). The Scope of 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one (DHA). Current Organic Chemistry, 24(13), 1459-1489. [Link]

• National Center for Biotechnology Information (n.d.). 6-tert-Butyl-4-hydroxy-pyran-2-one. PubChem Compound Database. Retrieved from [Link]

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preventing racemization of (S)-6-(sec-butyl) stereocenter during synthesis

Welcome to the technical support center for stereochemical control. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the stereochemical integrity of the (S)-6-(sec-butyl) stereocenter during multi-step synthesis. The inherent steric hindrance and the nature of the secondary carbon make this particular chiral center susceptible to racemization under various reaction conditions. This resource provides in-depth troubleshooting advice, detailed protocols, and mechanistic explanations to help you maintain the desired stereochemistry of your target molecule.

Frequently Asked Questions (FAQs)

Q1: What makes the (S)-6-(sec-butyl) stereocenter prone to racemization?

A1: The racemization of a chiral center typically proceeds through an achiral intermediate or transition state. For a sec-butyl group, this can occur via several mechanisms:

• Carbocation Formation (SN1-type reactions): Acidic conditions or the presence of a good leaving group on the chiral carbon can lead to the formation of a planar carbocation. Subsequent nucleophilic attack can occur from either face of the plane, resulting in a mixture of enantiomers.[1][2]

• Carbanion Formation (Enolate-type reactions): If there is an adjacent electron-withdrawing group (like a carbonyl), a base can abstract the proton on the stereocenter, forming a planar carbanion or enolate.[1][3][4] Reprotonation can then happen from either side, leading to racemization.[1]

• Radical Intermediates: Certain reaction conditions can generate radical intermediates, which are often planar and can lead to a loss of stereochemical information.[1]

The steric bulk of the sec-butyl group can, in some cases, hinder reactions that proceed with inversion (SN2), making the SN1 pathway, which leads to racemization, more competitive, especially with secondary leaving groups.[5]

Q2: I'm observing partial racemization during a deprotection step. What are the likely causes and how can I mitigate this?

A2: Deprotection steps, particularly those involving strong acids or bases, are common culprits for racemization.

• Acid-Catalyzed Racemization: If you are using strongly acidic conditions (e.g., concentrated HCl, TFA) to remove a protecting group, you may be generating a transient carbocation at the stereocenter.[6]

  • Troubleshooting:

    • Milder Acids: Switch to a milder acidic condition. For example, if removing a Boc group, consider using a less concentrated solution of TFA or switching to a different acid-labile protecting group that requires less harsh removal conditions.[7][8]

    • Lower Temperature: Perform the deprotection at a lower temperature to disfavor the formation of the high-energy carbocation intermediate.

    • Scavengers: The presence of scavengers can sometimes suppress side reactions that may contribute to racemization.

• Base-Catalyzed Racemization: If the stereocenter is adjacent to a carbonyl group or another acidifying functionality, strong bases (e.g., NaOH, LDA) can cause deprotonation and subsequent racemization via an enolate intermediate.[1][9]

  • Troubleshooting:

    • Weaker Bases: Use a weaker or more sterically hindered base. For example, switch from NaOH to a milder base like K₂CO₃ or an organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA).[10]

    • Protecting Group Strategy: If the racemization-prone proton is alpha to a carbonyl, consider protecting the carbonyl group as a ketal or acetal before subjecting the molecule to basic conditions.

    • Temperature Control: As with acidic conditions, lowering the reaction temperature can significantly reduce the rate of racemization.

Q3: Can my choice of solvent influence the stereochemical outcome?

A3: Absolutely. The polarity of the solvent can play a crucial role in stabilizing intermediates that lead to racemization.

• Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents are very effective at stabilizing carbocation intermediates, which can accelerate SN1-type reactions and increase the risk of racemization.

• Polar Aprotic Solvents (e.g., DMF, DMSO, acetonitrile): While they can still support the formation of charged intermediates, they are generally less likely to promote carbocation formation compared to protic solvents.

• Nonpolar Solvents (e.g., toluene, hexanes, dichloromethane): These solvents disfavor the formation of charged intermediates like carbocations and carbanions, thereby minimizing racemization through these pathways.

Troubleshooting Guide: If you suspect solvent-assisted racemization, consider switching to a less polar, aprotic solvent.

Troubleshooting Guides: Specific Scenarios

Scenario 1: Racemization during a Nucleophilic Substitution Reaction

Problem: You are attempting to displace a leaving group (e.g., tosylate, mesylate, halide) at the (S)-6-(sec-butyl) stereocenter, but are observing significant loss of enantiomeric excess.

Underlying Cause: This is a classic case of competing SN1 and SN2 pathways. The secondary nature of the carbon makes it susceptible to both. Conditions that favor the SN1 pathway will lead to racemization.[2]

dot

Caption: Competing SN1 and SN2 pathways at a chiral center.

Solutions & Protocols:

Strategy	Rationale
Maximize SN2 Conditions	The SN2 reaction proceeds with inversion of configuration, preserving stereochemical integrity (though inverting the center).
Use a Good Nucleophile	A high concentration of a strong, non-bulky nucleophile favors the bimolecular SN2 pathway.
Choose a Polar Aprotic Solvent	Solvents like acetone, DMF, or DMSO are ideal for SN2 reactions as they solvate the cation but not the nucleophile, increasing its reactivity.
Avoid Protic Solvents	Protic solvents can solvate the nucleophile, decreasing its reactivity, and stabilize the carbocation intermediate of the SN1 pathway.
Use a Good Leaving Group	While a good leaving group is necessary for both pathways, its departure is the rate-determining step in the SN1 reaction. In concert with a strong nucleophile, it will favor the SN2 pathway.

Protocol: Stereoretentive Nucleophilic Substitution via Double Inversion

In some cases, a double SN2 reaction can be employed to achieve overall retention of stereochemistry.

• First SN2 (Inversion): React the (S)-alcohol with tosyl chloride in pyridine to form the (S)-tosylate. Then, displace the tosylate with a suitable nucleophile, such as sodium azide, in DMF. This will yield the (R)-azide.

• Second SN2 (Inversion): Reduce the (R)-azide to the (R)-amine using a method known to proceed with retention, such as catalytic hydrogenation (H₂/Pd-C). This will result in the desired (S)-amine, having undergone two inversions.

Scenario 2: Epimerization Adjacent to a Carbonyl Group

Problem: You have a ketone or ester where the (S)-6-(sec-butyl) group is in the alpha position. Upon treatment with a base, you observe racemization.

Underlying Cause: The proton on the stereocenter is acidic due to the adjacent electron-withdrawing carbonyl group. Base-catalyzed enolization or enolate formation creates a planar, achiral intermediate.[3][4][9]

dot

Caption: Base-catalyzed racemization via enolate formation.

Solutions & Protocols:

Strategy	Rationale
Use of a Chiral Auxiliary	Temporarily attaching a chiral auxiliary can provide steric hindrance that directs protonation or subsequent reactions to one face of the enolate, preserving or setting the desired stereochemistry.[][12] Evans' oxazolidinones are a classic example.[12]
Kinetic vs. Thermodynamic Control	Use a bulky, non-nucleophilic base (e.g., LDA) at low temperatures (e.g., -78 °C) to form the kinetic enolate. Quenching the reaction at this temperature can sometimes prevent equilibration to the thermodynamic enolate, which may be more prone to racemization.
Protecting Group Strategy	If possible, protect the carbonyl group as a ketal before performing reactions that require basic conditions. The ketal can be removed later under acidic conditions, which may be less prone to causing racemization at the adjacent center.

Protocol: Using an Evans' Chiral Auxiliary for Asymmetric Alkylation

• Acylation: Acylate an Evans' oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) with an appropriate acyl chloride to attach the substrate.

• Enolate Formation: Treat the acylated auxiliary with a strong base like LDA or NaHMDS at -78 °C to form the Z-enolate, which is chelated to the lithium or sodium cation.

• Alkylation: Add the sec-butyl halide. The bulky auxiliary will direct the alkylation to occur from the opposite face, yielding the desired diastereomer with high selectivity.

• Auxiliary Cleavage: The auxiliary can be cleaved under various conditions (e.g., LiOH/H₂O₂) to reveal the chiral carboxylic acid, alcohol, or other functional groups without disturbing the newly formed stereocenter.

Advanced Strategies

Use of Protecting Groups to Prevent Racemization

In some instances, the strategic use of protecting groups can prevent racemization by altering the electronic or steric properties of the molecule.[7][8]

• Bulky Protecting Groups: Attaching a bulky protecting group near the stereocenter can sterically hinder the approach of reagents that might cause racemization.

• Electron-Withdrawing Protecting Groups: For amino groups, using an electron-withdrawing protecting group like 2-nitrobenzenesulfonyl (Ns) can increase the acidity of the N-H proton, making deprotonation at the adjacent chiral carbon less favorable and thus suppressing racemization.[13]

Enzymatic Resolutions

For the preparation of enantiomerically pure starting materials or for the resolution of a racemic mixture, enzymatic methods offer high selectivity under mild conditions, which minimizes the risk of racemization. Lipases are commonly used for the kinetic resolution of secondary alcohols.

Summary of Key Preventative Measures

Condition to Avoid	Recommended Alternative	Rationale
Strong Acids/High Temperatures	Milder acids (e.g., acetic acid), lower temperatures	Minimizes carbocation formation[6][14]
Strong Bases (especially with α-protons)	Weaker or sterically hindered bases (e.g., K₂CO₃, collidine)	Reduces the rate of enolate formation[10]
Polar Protic Solvents	Nonpolar or polar aprotic solvents (e.g., Toluene, THF, DCM)	Disfavors stabilization of charged, achiral intermediates
Prolonged Reaction Times	Monitor reaction closely and quench upon completion	Reduces the time for equilibrium and racemization to occur

By carefully considering the reaction mechanism, choosing appropriate reagents and conditions, and employing strategic use of protecting groups or chiral auxiliaries, the stereochemical integrity of the (S)-6-(sec-butyl) stereocenter can be successfully maintained throughout a synthetic sequence.

References

• Vertex AI Search. Chiral Auxiliaries.
• BOC Sciences. Other Chiral Auxiliaries.
• Wikipedia. Chiral auxiliary.
• BenchChem. Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis.
• Kiełbasiński, P. Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. PMC, NIH.
• Boc Sciences. Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Organic Chemistry Portal. Protective Groups.
• Filo. State methods of racemization and mechanisms of racemization? (2026).
• Eliel, E. L. Chapter 3: Racemization, Enantiomerization and Diastereomerization. Books (2007).
• Brian Bocknack. CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. YouTube (2024).
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. Amino Acid-Protecting Groups. SciSpace.
• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Nishiyama, Y., et al. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. PubMed (2014).
• Bode Research Group. Key Concepts in Stereoselective Synthesis.
• Somfai, P. Racemization and Asymmetrie Transformation of α-Substituted Carboxylic Acids.
• Ashenhurst, J. The SN1 Reaction Mechanism. Master Organic Chemistry (2025).
• Ferreira, F., & Ferreira, M. J. Generic mechanisms for acid‐catalysed racemisation. ResearchGate.
• Smith, A. M., et al. Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. The Journal of Organic Chemistry, ACS Publications (2022).
• Iio, C., Sato, K., Mase, N., & Narumi, T. Racemization-free peptide bond formation via 2-nitrobenzensulfonyl strategy for diastereoselective synthesis of (Z)-fluoroalkene-type peptidomimetics. Organic & Biomolecular Chemistry, RSC Publishing.
• BenchChem. Technical Support Center: Prevention of Racemization in Peptide Synthesis.
• Oreate AI Blog. Understanding the Sec-Butyl Group: A Key Player in Organic Chemistry (2026).
• Andrey K. Racemization of Chiral Carbonyl Compounds. YouTube (2014).
• Pharmacy 180. Stereoelectronic Effects - Stereochemical and Conformational Isomerism. Organic Chemistry.

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• 4. m.youtube.com [m.youtube.com]
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• 6. repository.ubn.ru.nl [repository.ubn.ru.nl]
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• 9. youtube.com [youtube.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 12. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 13. Racemization-free peptide bond formation via 2-nitrobenzensulfonyl strategy for diastereoselective synthesis of (Z)-fluoroalkene-type peptidomimetics - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Aqueous Formulation &amp; Solubility Troubleshooting for 3-Ethyl-4-hydroxy-2H-pyran-2-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and formulation scientists encountering challenges with 3-ethyl-4-hydroxy-2H-pyran-2-one (commonly known as Ethyl Maltol, CAS 4940-11-8)[1]. While this compound is an exceptional flavor enhancer and a versatile ligand in metallodrug development, its rigid pyranone ring and hydrophobic ethyl side-chain make aqueous solvation inherently difficult.

This guide is engineered to provide you with the causality behind these solubility limits and field-proven, self-validating protocols to ensure stable formulations.

Section 1: Quantitative Solubility Profile

To formulate effectively, you must respect the thermodynamic limits of the compound. Ethyl maltol is only sparingly soluble in cold water but exhibits a steep temperature-dependent solubility curve[2].

Table 1: Solubility of 3-ethyl-4-hydroxy-2H-pyran-2-one across various solvents

Solvent	Temperature (°C)	Max Solubility ( g/100 mL)	Formulation Notes
Water	15°C	~1.53	Prone to crystallization if laboratory cools[2].
Water	25°C	~1.81	Standard room temperature limit[2].
Water	100°C	~16.66	Highly soluble at boiling point[2].
Propylene Glycol	25°C	~5.88	Excellent co-solvent for food/pharma applications[2].

| Ethanol | 25°C | ~10.00 | Best for high-concentration stock solutions[2]. |

Section 2: Frequently Asked Questions (FAQs)

Q1: Why do I see "syrupy strands" or a cloudy refractive effect when dissolving the powder in water or alcohol? Causality: This is a physical phenomenon known as the Schlieren effect[3]. As the dense crystalline powder begins to dissolve, it creates localized micro-environments of highly concentrated solute. Because the refractive index of this concentrated micro-layer is vastly different from the bulk solvent, light bends as it passes through, creating visible "syrupy strands." Action: This is normal and indicates incomplete dissolution, not a chemical impurity[3]. Continue mechanical agitation and apply mild heat (40°C) until the solution is optically uniform.

Q2: My 2% (w/v) aqueous stock solution was clear yesterday, but crashed out overnight. Why? Causality: You have exceeded the thermodynamic solubility limit for ambient conditions. At 25°C, water can only hold ~1.81% (w/v) of ethyl maltol[2]. If your laboratory temperature drops overnight (e.g., to 15°C), the solubility limit drops to ~1.53%[2], forcing the excess solute to precipitate as needle-like crystals. Action: Never formulate an aqueous stock at the absolute edge of its solubility limit. Cap pure aqueous solutions at 1.0% to 1.2% (w/v), or utilize a co-solvent system (see Protocol A).

Q3: Can I increase solubility by adjusting the pH of the aqueous media? Causality: Yes, but with significant caveats. The hydroxyl group at the 3-position of the pyranone ring has a predicted pKa of 8.38[1][4]. At a pH below 8.0, the molecule remains protonated and neutral, relying solely on hydrogen bonding for aqueous solubility. If you raise the pH above 8.5 using a base (e.g., NaOH), you deprotonate the hydroxyl group, forming an enolate anion. This ionic form is exponentially more water-soluble. Action: While pH adjustment works, the deprotonated pyranone ring is highly susceptible to oxidative degradation, which manifests as a dark brown discoloration over time. For long-term stability, co-solvents are vastly preferred over pH manipulation.

Section 3: Diagnostic Visualizations

Decision matrix and workflow for formulating stable ethyl maltol solutions.

The effect of pH on the ionization and stability of 3-ethyl-4-hydroxy-2H-pyran-2-one.

Section 4: Experimental Protocols

Protocol A: Preparation of a Stable 5% (w/v) Aqueous-Cosolvent Stock Objective: To bypass the 1.8% aqueous solubility limit by utilizing a self-validating co-solvent system[2].

• Weighing: Accurately weigh 5.0 g of 3-ethyl-4-hydroxy-2H-pyran-2-one powder.

• Primary Solvation: Transfer the powder to a glass beaker and add 20 mL of Propylene Glycol (PG) or Ethanol[5].

• Thermal Agitation: Place the beaker on a magnetic hotplate stirrer. Heat to 40°C while stirring at 300 RPM.

• Validation Check 1: Inspect the fluid against a light source. The presence of "syrupy strands" means dissolution is ongoing[3]. Continue stirring until the solution is perfectly clear.

• Aqueous Integration: Pre-warm 70 mL of distilled water to 40°C. (Causality: Adding cold water to the warm co-solvent mixture will cause an immediate localized temperature drop, triggering rapid recrystallization).

• Dilution: Slowly pour the warm water into the stirring PG/Ethanol solution.

• Final Volume: Allow the solution to cool to room temperature (25°C), then QS (quantum satis) to exactly 100 mL with distilled water.

• Validation Check 2: Cap the vessel and leave it at room temperature for 24 hours. A lack of needle-like crystals confirms thermodynamic stability.

Protocol B: Rescuing a Crashed/Crystallized Solution Objective: To recover a solution that has precipitated due to temperature fluctuations.

• Identification: Confirm precipitation (white, needle-like crystals at the bottom of the vessel).

• Thermal Recovery: Submerge the sealed container in a water bath set to 50°C. (Causality: The dissolution of ethyl maltol is an endothermic process; adding ambient heat shifts the equilibrium toward the dissolved state[6]).

• Mechanical Energy: Sonicate or vortex the heated solution for 5–10 minutes until all crystals vanish.

• Stabilization: To prevent a recurrence upon cooling, add 5% (v/v) Ethanol to the container to permanently raise the solvent system's saturation capacity[2].

References

• ResearchGate - Solubility and thermodynamic properties of maltol in different pure solvents. Retrieved from:[Link]

• Reddit (r/DIYfragrance) - Ethyl Maltol not perfectly dissolving? Retrieved from:[Link]

• PubChem (NIH) - Ethyl Maltol | C7H8O3 | CID 21059. Retrieved from:[Link]

• Ataman Kimya - ETHYL MALTOL. Retrieved from:[Link]

• LookChem - Cas 4940-11-8, Ethyl maltol. Retrieved from:[Link]

• Green Stone Swiss Co., ltd. - Ethyl Maltol FCC. Retrieved from:[Link]

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• 1. Ethyl maltol | 4940-11-8 [chemicalbook.com]
• 2. Ethyl Maltol FCC Prices,Sales - buy Ethyl Maltol FCC on Greenstoneswiss.com [greenstoneswiss.com]
• 3. reddit.com [reddit.com]
• 4. Cas 4940-11-8,Ethyl maltol | lookchem [lookchem.com]
• 5. Ethyl Maltol | C7H8O3 | CID 21059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Polyketide Synthase Expression for Germicidin Production

Welcome to the technical support hub for researchers, scientists, and drug development professionals engaged in the production of germicidin through the expression of polyketide synthases (PKS). This guide is designed to provide in-depth, actionable solutions to common and complex challenges encountered during your experimental workflows. Drawing upon established scientific principles and field-proven insights, this resource aims to empower you to troubleshoot effectively and optimize your germicidin production.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions and common points of confusion when working with germicidin synthase and its expression.

Q1: What is germicidin, and why is its production a focus of research?

A: Germicidin is a polyketide secondary metabolite known for its ability to inhibit spore germination in various Streptomyces species.[1] Its production is of significant interest due to its potential applications as a quorum-sensing molecule, influencing microbial community development, and as a candidate for novel antimicrobial agents.[2][3][4] Germicidin A, produced by Streptomyces coelicolor and Streptomyces viridochromogenes, can reversibly inhibit spore germination at very low concentrations.[1]

Q2: What is Germicidin Synthase (Gcs), and what makes it unique?

A: Germicidin synthase (Gcs) is a type III polyketide synthase responsible for the biosynthesis of germicidin.[1] Unlike the more complex type I and II PKSs, type III PKSs are simpler, homodimeric enzymes that iteratively catalyze priming, extension, and cyclization reactions.[1] A key feature of Gcs from Streptomyces coelicolor is its remarkable substrate flexibility, utilizing acyl groups linked to either coenzyme A (CoA) or an acyl carrier protein (ACP).[5][6] Notably, the catalytic efficiency of Gcs is significantly higher (approximately 10-fold) with acyl-ACP as the starter unit donor compared to acyl-CoA, suggesting a strong preference for this substrate.[5][6][7]

Q3: What are the basic components required for in vitro germicidin synthesis?

A: To reconstitute germicidin synthesis in vitro, you will need to couple the Germicidin synthase (Gcs) with the fatty acid biosynthesis pathway. This provides the necessary branched starter unit, 3-oxo-4-methyl-pentyl-ACP. Key components typically include:

• Germicidin Synthase (Gcs): The core enzyme.

• Fatty Acid Biosynthesis Pathway Enzymes: To generate the acyl-ACP starter unit.

• Substrates: Malonyl-CoA and isobutyryl-CoA.

• Cofactors and Buffers: To maintain optimal enzyme activity.

Q4: What is the native role of germicidin in Streptomyces coelicolor?

A: In its native host, Streptomyces coelicolor, germicidin A is produced during the germination of spores.[2][3][4] It is believed to play a role in coordinating the development of the producing organism, potentially acting as a quorum-sensing molecule, and may also help in repressing the growth of competing microorganisms in its natural environment.[2][3][4]

Q5: Can I express Germicidin Synthase in a heterologous host?

A: Yes, heterologous expression of Gcs is a common strategy to improve production and facilitate downstream processing. However, successful expression often requires significant optimization of various factors, including codon usage, promoter strength, and host strain selection.[8][9][10][11] While native hosts like Streptomyces have been engineered for improved yields, other hosts like E. coli are also utilized, though challenges in protein folding and precursor availability can arise.[8][11]

Section 2: Troubleshooting Guide - Common Experimental Issues

This section provides a structured approach to diagnosing and resolving specific problems you may encounter during your experiments.

Issue 1: Low or No Germicidin Titer in Heterologous Expression Systems

This is one of the most frequent challenges in producing polyketides in non-native hosts. The problem can stem from multiple points in the expression and biosynthesis pathway.

Initial Diagnosis Workflow

Caption: Initial diagnosis workflow for low germicidin titer.

Detailed Troubleshooting Steps & Solutions

1. Verify PKS Gene Expression and Protein Production:

• Problem: The Gcs gene may not be transcribed or translated efficiently in the heterologous host.

• Protocol: RT-qPCR for Transcript Analysis

  • Extract total RNA from your expression host at various time points during cultivation.

  • Perform reverse transcription to generate cDNA.

  • Use primers specific to the Gcs gene to perform quantitative PCR (qPCR).

  • Compare the Cq values to a housekeeping gene to determine relative expression levels.

• Protocol: SDS-PAGE and Western Blot for Protein Analysis

  • Lyse the host cells and separate the protein fractions (soluble and insoluble).

  • Run the protein samples on an SDS-PAGE gel.

  • Stain the gel with Coomassie Blue to visualize total protein.

  • If a His-tag or other epitope tag is present, perform a Western blot using a specific antibody to confirm the presence and size of the Gcs protein.

• Solution: If expression is low, consider codon optimization of the Gcs gene for your specific host.[8][10] The choice of promoter is also critical; inducible promoters like pBAD or pTet may offer tighter control and improved expression over the strong but often "leaky" T7 promoter.[9]

2. Address Protein Insolubility and Misfolding:

• Problem: Even if the Gcs protein is expressed, it may be misfolded and form inactive inclusion bodies.

• Diagnosis: In the SDS-PAGE analysis from the previous step, a prominent band of the correct size in the insoluble fraction is indicative of inclusion body formation.

• Solutions:

  • Lower Induction Temperature: Reduce the cultivation temperature (e.g., from 37°C to 18-25°C) after inducing gene expression. This slows down protein synthesis, allowing more time for proper folding.

  • Co-expression of Chaperones: Introduce plasmids that co-express molecular chaperones (e.g., GroEL/GroES, DnaK/DnaJ) to assist in the folding of the Gcs protein.

  • Fusion Partners: Fuse a highly soluble protein tag (e.g., MBP, GST) to the N- or C-terminus of Gcs to enhance its solubility.

3. Ensure Adequate Precursor Supply:

• Problem: The heterologous host may not naturally produce sufficient amounts of the specific starter (isobutyryl-CoA) and extender (malonyl-CoA) units required for germicidin synthesis.

• Diagnosis: This can be challenging to measure directly. Often, poor precursor supply is inferred after ruling out expression and solubility issues.

• Solutions:

  • Media Supplementation: Add precursors like isobutyrate to the culture medium.

  • Metabolic Engineering: This is a more advanced but highly effective strategy. Overexpress genes in the host that are involved in the biosynthesis of isobutyryl-CoA and malonyl-CoA.[12] For example, enhancing the valine degradation pathway can increase the isobutyryl-CoA pool.

Table 1: Summary of Strategies to Overcome Low Germicidin Titer

Problem Area	Diagnostic Tool	Primary Solution	Alternative Solutions
Gene Expression	RT-qPCR, Northern Blot	Codon Optimization for the host	Stronger/inducible promoter, increase plasmid copy number
Protein Production	SDS-PAGE, Western Blot	Lower induction temperature	Co-express chaperones, use solubility-enhancing fusion tags
Precursor Supply	HPLC/MS of intracellular metabolites	Metabolic engineering of host pathways	Media supplementation with precursors
Enzyme Activity	In vitro enzyme assays	Optimize buffer pH and salt concentration	Directed evolution of the Gcs enzyme

Issue 2: Production of Incorrect or Unwanted Byproducts

Initial Diagnosis Workflow

Caption: Workflow for addressing unwanted byproduct formation.

Detailed Troubleshooting Steps & Solutions

1. Identify the Byproducts:

• Problem: The output of your fermentation contains molecules other than germicidin.

• Protocol: LC-MS and NMR Analysis

  • Extract the secondary metabolites from your culture supernatant or cell lysate.

  • Perform Liquid Chromatography-Mass Spectrometry (LC-MS) to separate the compounds and determine their mass-to-charge ratio.

  • Purify the major byproducts and perform Nuclear Magnetic Resonance (NMR) spectroscopy to elucidate their chemical structures.

• Causality: Byproduct formation can be due to the promiscuity of the Gcs enzyme, which might accept alternative starter or extender units, or from the host's native metabolic pathways.

2. Address PKS Promiscuity:

• Problem: Gcs may be utilizing other acyl-CoAs present in the heterologous host, leading to the synthesis of germicidin analogs.

• Solution: Protein Engineering

  • Site-Directed Mutagenesis: Based on the crystal structure of Gcs, identify key residues in the active site that determine substrate specificity.[5][6] Mutating these residues can narrow the substrate binding pocket, thus reducing the acceptance of non-native starter units.

  • Directed Evolution: If a high-throughput screen for germicidin is available, you can use directed evolution to select for Gcs variants with improved specificity.[13]

3. Minimize Host-Derived Byproducts:

• Problem: The host organism may produce its own secondary metabolites that interfere with the purification and analysis of germicidin.

• Solution: Host Strain Engineering

  • Gene Knockouts: Identify and knock out the genes responsible for the biosynthesis of major interfering compounds in the host strain. For example, in Streptomyces coelicolor, deleting the actinorhodin and undecylprodigiosin biosynthetic gene clusters can result in a "cleaner" background for heterologous production.[14]

  • Optimized Host Strains: Utilize host strains that have been specifically engineered for secondary metabolite production, often featuring deletions of multiple native biosynthetic gene clusters.[14]

Section 3: Advanced Optimization Protocols

For researchers who have established a baseline of germicidin production and are looking to maximize yields.

Protocol 1: Codon Optimization Strategy

Heterologous expression of large PKS genes is often hampered by differences in codon usage between the native and expression hosts.[8][10]

Step-by-Step Methodology:

• Analyze Codon Usage: Obtain the codon usage table for your chosen expression host (e.g., E. coli K-12, Corynebacterium glutamicum).

• Compare with Native Gene: Compare the host's codon usage with that of the native Streptomyces coelicolor Gcs gene. Pay close attention to rare codons in the host that are frequent in the native gene.

• Select an Optimization Algorithm:

  • "Use Best Codon": Replaces every codon with the most frequently used codon for that amino acid in the host. This is a simple but often effective method.[8]

  • "Match Codon Usage": Adjusts the codon frequency of the synthetic gene to match the overall codon usage of the host. This can sometimes lead to more stable mRNA.[8]

• Synthesize and Clone: Synthesize the codon-optimized Gcs gene and clone it into your expression vector.

• Validate: Compare the expression levels and germicidin titer from the optimized construct with the wild-type gene. Studies have shown that codon optimization can lead to a significant increase (e.g., over 50-fold) in PKS protein levels.[8][10]

Protocol 2: Enhancing Precursor Flux via Metabolic Engineering

This protocol outlines a strategy to increase the intracellular pools of isobutyryl-CoA and malonyl-CoA.

Workflow Diagram:

Caption: Metabolic engineering strategy to boost germicidin precursors.

Step-by-Step Methodology:

• Target Identification:

  • Isobutyryl-CoA: The valine degradation pathway is a primary source. Identify the key enzymes in this pathway in your host.

  • Malonyl-CoA: This is synthesized from acetyl-CoA by acetyl-CoA carboxylase (ACC). This is often a rate-limiting step.

• Genetic Modification:

  • Construct expression cassettes for the identified genes (e.g., from the valine degradation pathway and the ACC complex).

  • Integrate these cassettes into the host chromosome or express them from a stable plasmid.

  • Simultaneously, identify and knock out genes that divert acetyl-CoA to competing pathways (e.g., acetate formation).

• Fermentation and Analysis:

  • Cultivate the engineered strain under conditions that favor germicidin production.

  • Quantify the germicidin titer using HPLC and compare it to the parent strain. This integrated approach of enhancing precursor supply and blocking competing pathways is a powerful strategy for improving yields.[15][16]

References

• Katz, L. & Baltz, R. H. (2016). Natural product discovery: past, present, and future. Journal of Industrial Microbiology & Biotechnology, 43(2-3), 155-176. [Link]

• Chemler, J. A., et al. (2012). Biochemical and Structural Characterization of Germicidin Synthase: Analysis of a Type III Polyketide Synthase that Employs Acyl-ACP as a Starter Unit Donor. Journal of the American Chemical Society, 134(17), 7359-7366. [Link]

• Chemler, J. A., et al. (2012). Biochemical and structural characterization of germicidin synthase: analysis of a type III polyketide synthase that employs acyl-ACP as a starter unit donor. PubMed, [Link]

• Barreiro, C., et al. (2012). Cell immobilization of Streptomyces coelicolor: effect on differentiation and actinorhodin production. Journal of Industrial Microbiology & Biotechnology, 39(9), 1345-1353. [Link]

• Hesketh, A., et al. (2017). Secondary Metabolites Produced during the Germination of Streptomyces coelicolor. Frontiers in Microbiology, 8, 2461. [Link]

• Strakova, E., et al. (2017). Secondary Metabolites Produced during the Germination of Streptomyces coelicolor. ResearchGate, [Link]

• Klaus, A. (2017). Optimizing the production of and engineering polyketide synthases. Northwestern University, [Link]

• Schmidt, M., et al. (2023). Maximizing Heterologous Expression of Engineered Type I Polyketide Synthases: Investigating Codon Optimization Strategies. ACS Synthetic Biology, 12(11), 3369-3381. [Link]

• Risdian, C., Mozef, T., & Wink, J. (2019). Biosynthesis of Polyketides in Streptomyces. Microorganisms, 7(5), 124. [Link]

• Sarna, S., et al. (2022). Profiling expression strategies for a type III polyketide synthase in a lysate-based, cell-free system. Scientific Reports, 12(1), 18029. [Link]

• Hesketh, A., et al. (2017). Secondary Metabolites Produced during the Germination of Streptomyces coelicolor. PubMed Central, [Link]

• Schmidt, M., et al. (2023). Maximizing Heterologous Expression of Engineered Type I Polyketide Synthases: Investigating Codon Optimization Strategies. eScholarship, University of California, [Link]

• Schmidt, M., et al. (2023). Maximizing Heterologous Expression of Engineered Type I Polyketide Synthases: Investigating Codon Optimization Strategies. ACS Publications, [Link]

• Trikka, F. A. (2015). Metabolic engineering strategies at different levels. ResearchGate, [Link]

• Peralta-Yahya, P. P., et al. (2012). Emerging engineering principles for yield improvement in microbial cell design. Biotechnology Journal, 7(12), 1465-1476. [Link]

• Li, Y., et al. (2022). Improving the Yield and Quality of Daptomycin in Streptomyces roseosporus by Multilevel Metabolic Engineering. Frontiers in Bioengineering and Biotechnology, 10, 864551. [Link]

• Manivasagan, P., et al. (2022). Optimization, characterization and biological activity of siderophore produced by marine Streptomyces coelicolor. PLOS ONE, 17(9), e0274116. [Link]

• Wang, J., et al. (2021). Combing Directed Enzyme Evolution with Metabolic Engineering to Develop Efficient Microbial Cell Factories. Frontiers in Bioengineering and Biotechnology, 9, 738243. [Link]

• Liu, Y., et al. (2023). Rational engineering strategies for achieving high-yield, high-quality and high-stability of natural product production in actinomycetes. Frontiers in Bioengineering and Biotechnology, 11, 1243545. [Link]

• Gomez-Escribano, J. P., et al. (2016). A Streptomyces coelicolor host for the heterologous expression of Type III polyketide synthase genes. Microbial Cell Factories, 15, 59. [Link]

• Chemler, J. A., et al. (2012). Biochemical and Structural Characterization of Germicidin Synthase: Analysis of a Type III Polyketide Synthase That Employs Acyl-ACP as a Starter Unit Donor. ACS Publications, [Link]

• Wheeldon, L. J., et al. (2008). Physical and chemical factors influencing the germination of Clostridium difficile spores. Journal of Applied Microbiology, 105(6), 2223-2230. [Link]

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• 2. Frontiers | Secondary Metabolites Produced during the Germination of Streptomyces coelicolor [frontiersin.org]
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• 4. Secondary Metabolites Produced during the Germination of Streptomyces coelicolor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biochemical and Structural Characterization of Germicidin Synthase: Analysis of a Type III Polyketide Synthase that Employs Acyl-ACP as a Starter Unit Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biochemical and structural characterization of germicidin synthase: analysis of a type III polyketide synthase that employs acyl-ACP as a starter unit donor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Maximizing Heterologous Expression of Engineered Type I Polyketide Synthases: Investigating Codon Optimization Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Profiling expression strategies for a type III polyketide synthase in a lysate-based, cell-free system - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Maximizing Heterologous Expression of Engineered Type I Polyketide Synthases: Investigating Codon Optimization Strategies [escholarship.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Combing Directed Enzyme Evolution with Metabolic Engineering to Develop Efficient Microbial Cell Factories - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Frontiers | Improving the Yield and Quality of Daptomycin in Streptomyces roseosporus by Multilevel Metabolic Engineering [frontiersin.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Pyrone Ring Cyclization Troubleshooting

Welcome to the Advanced Applications Support Hub. As a Senior Application Scientist, I frequently consult with discovery chemists facing stalled cyclizations, poor regioselectivity, or intractable mixtures when synthesizing 2-pyrone (α-pyrone) and 4-pyrone (γ-pyrone) scaffolds. Pyrone formation is thermodynamically driven by aromatization, but kinetically hindered by competitive side reactions such as polymerization, Michael additions, and premature hydrolysis.

This guide provides a causality-driven troubleshooting framework to identify exactly why your cyclization is failing and how to systematically optimize it.

Diagnostic Triage Workflow

Before randomly screening reaction conditions, map your crude reaction profile against the diagnostic logic below. Identifying the specific failure mode (e.g., ring contraction vs. degradation) dictates your optimization vector.

Diagnostic workflow for troubleshooting low yields in pyrone ring cyclizations.

Quantitative Reaction Profiling: The Role of Acid Strength

A common failure point in transition-metal-free 4-pyrone synthesis is the use of insufficiently acidic promoters. When cyclizing diynones with water, the alkyne must be strongly electrophilically activated to undergo nucleophilic attack.

Causality: Weak acids (like acetic or phosphoric acid) fail to protonate the alkyne sufficiently, leaving the starting material entirely unreacted. Moderate acids (like PTSA) initiate the reaction but fail to drive the final cyclodehydration step, stalling yields at ~50%. Superacids like Trifluoromethanesulfonic acid (TfOH) are required to lower the activation energy barrier for complete cyclization 1.

Table 1: Optimization of Acid Catalysts for 4-Pyrone Cyclization

Catalyst (1 equiv)	Time (h)	Yield (%)	Mechanistic Observation & Causality
CH₃COOH	24	0	Insufficient acidity (pKa ~4.7); no alkyne activation occurs.
H₃PO₄	24	0	Weak electrophilic activation; poor phase transfer limits reactivity.
PTSA	24	50	Moderate activation; reaction stalls at the intermediate hydration step.
TfOH	24	70	Superacid (pKa ~ -14) efficiently promotes initial nucleophilic addition.
TfOH	36	83	Extended time ensures complete cyclodehydration to the final 4-pyrone.

(Data adapted from the optimization of 1,5-diphenylpenta-1,4-diyn-3-one cyclization 1)

Self-Validating Experimental Protocols

To ensure reproducibility and minimize wasted resources, protocols must act as self-validating systems. The following workflows include built-in analytical checkpoints to confirm intermediate success before proceeding to the next step.

Protocol A: Transition-Metal-Free Synthesis of 4-Pyrones

Objective: High-yield conversion of diynones to 4-pyrones using water as a nucleophile/solvent. Mechanism: TfOH-promoted nucleophilic addition of H₂O followed by cyclodehydration.

• Setup: In a sealed pressure tube, add 1,5-diphenylpenta-1,4-diyn-3-one (0.5 mmol) and H₂O (1.0 mL).

• Activation: Dropwise, add TfOH (1.0 equiv).

  • Causality Note: TfOH acts as both the alkyne activator and the dehydrating agent for the final ring closure.

• Heating: Stir the mixture at 100 °C for 36 hours.

  • Validation Checkpoint 1: At 24 hours, perform a micro-workup and check TLC (Hexanes:EtOAc 5:1). If the alkyne stretch (~2200 cm⁻¹) is still visible via crude IR, the reaction requires the full 36 hours to overcome the cyclodehydration barrier.

• Workup: Cool to room temperature, dilute with 5 mL H₂O, and extract with EtOAc (3 × 5 mL). Wash with brine, dry over MgSO₄, and concentrate under vacuum.

• Purification: Flash column chromatography yields the pure 2,6-diphenyl-4H-pyran-4-one.

  • Validation Checkpoint 2: ¹H-NMR should show a distinct vinylic proton singlet around δ 6.2–6.5 ppm, confirming the 4-pyrone core.

Protocol B: Gold-Catalyzed Synthesis of 2-Pyrones

Objective: Multicomponent coupling and cyclization to form complex α-pyrones. Mechanism: [3,3]-sigmatropic rearrangement followed by a 6-endo-dig cyclization.

• Solvent Selection (Critical): Dissolve the propargyl propiolate precursor in anhydrous 1,2-dichloroethane (DCE).

  • Causality Note: Do NOT use THF. Cationic Au(I) species are potent Lewis acids that will initiate ring-opening polymerization of THF, turning your reaction into an intractable gel 2.

• Catalysis: Add the cationic Au(I) catalyst (e.g., 5 mol%).

  • Causality Note: Using AgSbF₆ alone will result in poor yields (<20%) because silver lacks the specific relativistic effects of gold that stabilize the intermediate oxocarbenium ion necessary for the 6-endo-dig pathway.

• Cyclization: Heat to 80 °C until complete consumption of the starting material.

• Validation Checkpoint: Analyze the crude mixture via LC-MS. The target 2-pyrone will have a strong UV absorbance at ~300 nm due to the extended conjugated system, distinguishing it from uncyclized intermediates.

Troubleshooting FAQs

Q: Why am I isolating 5-membered furanones instead of 6-membered 2-pyrones during my alkynyl-haloacrylic acid couplings? A: This is a classic regioselectivity issue dictated by your choice of metal catalyst. If you are using silver salts (e.g., Ag₂CO₃), the metal preferentially coordinates to favor a 5-endo-dig or 5-exo-dig cyclization, leading to >90% yields of (Z)-5-alkylidenefuran-2(5H)-ones. To correct this and force the 6-endo-dig pathway, switch to a ZnBr₂-catalyzed lactonization, which coordinates the intermediates differently to furnish the 6-alkyl-2H-pyran-2-one exclusively 3.

Q: My gold-catalyzed cyclization mixture turned into a thick gel and the yield is zero. What happened? A: You likely used THF or another polymerizable ether as your solvent. Cationic Au(I) catalysts are highly reactive and can inadvertently initiate the ring-opening polymerization of THF. Always switch to a non-coordinating, non-polymerizable solvent like 1,2-dichloroethane (DCE) or toluene when working with strong cationic gold species 2.

Q: I'm running a TfOH-catalyzed 4-pyrone cyclization, but my yield is stuck at 50%. How do I push it to completion? A: The reaction is stalling at the intermediate acetylenic β-diketone stage. While weaker acids can initiate the first hydration step, the subsequent cyclodehydration requires a higher activation energy. Ensure you are using a full equivalent of a superacid (TfOH) and extend the reaction time to 36 hours at 100 °C to drive the thermodynamic ring closure 1.

References

• Xu, Y.-L., Teng, Q.-H., Tong, W., Wang, H.-S., Pan, Y.-M., & Ma, X.-L.
• Bi, B., et al. "Recent Advances in the Synthesis of 2-Pyrones." Molecules (NIH/PMC).
• Liu, Y., et al. "Complex α–Pyrones Synthesized by a Gold-Catalyzed Coupling Reaction." Angew Chem Int Ed Engl (NIH/PMC).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Complex α–Pyrones Synthesized by a Gold-Catalyzed Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in the Synthesis of 2-Pyrones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one

Welcome to the technical support center for (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experimental work involving this compound, with a specific focus on its stability under physiological pH conditions.

Introduction to the Molecule and its Stability Considerations

(S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, a member of the 4-hydroxy-2-pyrone class of compounds, shares its core structure with the natural product Germicidin A, an autoregulatory inhibitor of spore germination in Streptomyces species.[1][2][3] The stability of this molecule is of paramount importance for its handling, formulation, and interpretation of biological data. The key structural features influencing its stability are the α,β-unsaturated lactone (a cyclic ester) and the 4-hydroxy group, which makes the compound a vinylogous carboxylic acid.[4][5]

The 2H-pyran-2-one ring system can be susceptible to instability, potentially existing in equilibrium with an open-chain dienone form.[6][7] The substituents on the ring play a crucial role in determining which form is more stable.[6][8][9] For the purposes of this guide, we will focus on the stability of the cyclic form under physiological conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical features of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one that influence its stability at physiological pH (7.4)?

A1: The stability of this compound is primarily governed by two functional groups:

• The α,β-Unsaturated Lactone: Lactones are cyclic esters and are susceptible to hydrolysis, which is the cleavage of the ester bond by water. This reaction can be catalyzed by both acid and base. At physiological pH, the rate of uncatalyzed hydrolysis is generally slow for simple lactones, but the electronic nature of the pyranone ring can influence this.

• The 4-Hydroxy Group (Vinylogous Acid): The 4-hydroxy group, being part of a conjugated system with the lactone carbonyl, imparts acidic properties to the molecule, making it a vinylogous carboxylic acid.[4][5] The acidity of this proton is a key factor. The predicted pKa for a similar compound, 3-hydroxy-2H-pyran-2-one, is approximately 10.36. This suggests that at a physiological pH of 7.4, the 4-hydroxy group will be predominantly in its protonated (neutral) form. Ionization to the conjugate base at higher pH could potentially increase the rate of degradation through electronic effects or alternative reaction pathways.

Q2: What are the likely degradation pathways for this compound under physiological conditions?

A2: The most probable degradation pathway at physiological pH is hydrolysis of the lactone ring. This would result in the formation of a ring-opened hydroxy carboxylic acid. While hydrolysis is often accelerated at more extreme pH values, it can still occur at neutral pH, albeit at a slower rate. The presence of enzymes, if used in an experimental system (e.g., cell culture media with serum), could also potentially accelerate this process.

Q3: How can I prepare a stock solution of this compound for my experiments?

A3: Due to its moderate water solubility, it is recommended to prepare a concentrated stock solution in an organic solvent such as dimethyl sulfoxide (DMSO) or ethanol.[10] For aqueous-based assays, this stock solution can then be diluted into the appropriate physiological buffer (e.g., phosphate-buffered saline, PBS) immediately before use. It is crucial to ensure that the final concentration of the organic solvent in the assay is low enough to not affect the experimental outcome and to avoid precipitation of the compound.

Q4: What is the expected stability of the compound in a standard physiological buffer like PBS at room temperature?

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Loss of compound activity over time in aqueous buffer.	The compound may be degrading via hydrolysis of the lactone ring.	1. Confirm Degradation: Use an analytical method like HPLC to monitor the concentration of the parent compound over time. 2. Prepare Fresh Solutions: Prepare fresh dilutions from a frozen organic stock solution immediately before each experiment. 3. Lower Temperature: If experimentally feasible, conduct experiments at a lower temperature to reduce the rate of hydrolysis.[11] 4. pH Adjustment: If the experimental system allows, a slightly more acidic buffer (e.g., pH 6.5-7.0) may slow the rate of base-catalyzed hydrolysis.
Precipitation of the compound upon dilution in aqueous buffer.	The compound has limited aqueous solubility, and the concentration in the final solution exceeds its solubility limit.	1. Reduce Final Concentration: Lower the final working concentration of the compound. 2. Increase Organic Co-solvent: If permissible in your assay, slightly increase the percentage of the organic co-solvent (e.g., DMSO, ethanol) in the final solution. Be mindful of the solvent's potential effects on your experimental system. 3. Use of Solubilizing Agents: Consider the use of biocompatible solubilizing agents, but validate their compatibility with your assay.
Appearance of unexpected peaks in HPLC or LC-MS analysis of the sample.	These are likely degradation products.	1. Characterize Degradants: Use LC-MS/MS to determine the mass of the new peaks. A mass increase of 18 Da (the mass of water) compared to the parent compound would be consistent with a hydrolysis product.[11] 2. Perform Forced Degradation: Intentionally degrade the compound under mild acidic and basic conditions to generate the expected hydrolysis product and confirm its retention time.[12][13][14][15]
Inconsistent experimental results.	This could be due to variable degradation of the compound between experiments.	1. Standardize Solution Preparation: Implement a strict protocol for the preparation and handling of the compound's solutions, including the age of the stock solution and the time between dilution and use. 2. Run a Time-Course Stability Study: Quantify the stability of the compound in your specific experimental medium over a relevant time course to establish a "use-by" time for your prepared solutions.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (10 mM):

  • Accurately weigh a suitable amount of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one.

  • Dissolve in an appropriate volume of 100% DMSO to achieve a final concentration of 10 mM.

  • Aliquot into small, single-use volumes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Working Solution (in PBS, pH 7.4):

  • Thaw a single aliquot of the 10 mM stock solution.

  • Serially dilute the stock solution into sterile Phosphate-Buffered Saline (PBS), pH 7.4, to the desired final concentration.

  • Ensure the final concentration of DMSO is below the tolerance level of your specific assay (typically ≤ 0.5%).

  • Use the working solution immediately after preparation.

Protocol 2: Preliminary Stability Assessment in Physiological Buffer

This protocol provides a framework for determining the stability of the compound in your experimental buffer over a relevant time course.

• Materials:

  • 10 mM stock solution of the compound in DMSO.

  • Phosphate-Buffered Saline (PBS), pH 7.4.

  • HPLC system with a C18 column and UV detector.

  • LC-MS system for peak identification (optional but recommended).

• Procedure:

  • Prepare a working solution of the compound in PBS at a relevant concentration (e.g., 100 µM).

  • Incubate the solution at the temperature of your experiment (e.g., room temperature or 37°C).

  • At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

  • Immediately analyze the aliquot by HPLC to determine the peak area of the parent compound.

  • If degradation is observed, use LC-MS to analyze the samples to identify the mass of any new peaks.

• Data Analysis:

  • Plot the percentage of the parent compound remaining versus time.

  • From this plot, you can determine the time frame over which the compound is sufficiently stable for your experiments.

Visualizations

Potential Degradation Pathway

Caption: Potential hydrolytic degradation pathway at physiological pH.

Workflow for Stability Assessment

Caption: Experimental workflow for assessing compound stability.

References

• PubChem Compound Summary for CID 151271-57-7, Germicidin A. National Center for Biotechnology Information. [Link]

• Recent Advances in the Synthesis of 2H-Pyrans. Valdivia, M.; et al. Molecules2019 , 24(16), 2904. [Link]

• Recent Advances in the Synthesis of 2H-Pyrans. Valdivia, M.; et al. Molecules2019 , 24(16), 2904. [Link]

• Towards Greener Synthesis of Substituted 3-Aminophthalates Starting from 2H-Pyran-2-ones via Diels–Alder Reaction of Acetylenedicarboxylates. Krbavčič, I.; et al. Molecules2025 , 30(11), 2235. [Link]

• Substituent effect on the formation of fused 2‐methylene‐2H‐pyrans. Rajapaksa, K. J. W.; et al. Chemistry – An Asian Journal2024 , e202400894. [Link]

• Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles. Frolov, V. V.; et al. Chemistry of Heterocyclic Compounds2025 , 61, 233-241. [Link]

• Vinylogy. Wikipedia. [Link]

• Forced Degradation Studies for Biopharmaceuticals. Hawe, A.; et al. Pharmaceutical Technology2016 , 40(5), 34-39. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. Klick, S.; et al. Journal of Pharmaceutical and Biomedical Analysis2005 , 38(5), 771-781. [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. Alsante, K. M.; et al. Journal of Pharmaceutical and Biomedical Analysis2025 , 255, 116597. [Link]

• 6 Formation of a vinylogous carboxylic acid by ionization of a tertiary... ResearchGate. [Link]

• Stability Indicating Forced Degradation Studies. Singh, S.; et al. Research Journal of Pharmacy and Technology2013 , 6(9), 948-953. [Link]

• Chemistry of Esters. LibreTexts Chemistry. [Link]

• Germicidin. Wikipedia. [Link]

• Germicidin A. Bioaustralis Fine Chemicals. [Link]

• Vinylogous – Knowledge and References. Taylor & Francis. [Link]

• Antioxidant Activity of Germicidin A and B Isolated from the Marine-Derived Streptomyces sp. SCS525. Choi, G.; et al. Journal of Marine Biology & Oceanography2019 , 8(2). [Link]

• 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Frolov, V. V.; et al. Molecules2023 , 28(24), 8093. [Link]

• Genetic and Biochemical Characterization of a 2-Pyrone-4,6-Dicarboxylic Acid Hydrolase Involved in the Protocatechuate 4,5-Cleavage Pathway of Sphingomonas paucimobilis SYK-6. Masai, E.; et al. Journal of Bacteriology1997 , 179(24), 7936-7942. [Link]

• Acid-catalyzed hydrolysis kinetics of organic hydroperoxides: Computational strategy and structure-activity relationship. Zhao, Q.; et al. EGUsphere2025 , 2025, 1-28. [Link]

• Natural 4-Hydroxy-2-pyrones. Encyclopedia.pub. [Link]

• 1 pH-rate profile for hydrolysis of 4-nitrophenyl β-D-glucopyranoside: unimolecular, bimolecular and intramolecular cleavage me. ChemRxiv. [Link]

• Physiological role of germicidins in spore germination and hyphal elongation in Streptomyces coelicolor A3(2). Aoki, Y.; et al. The Journal of Antibiotics2011 , 64(9), 607-611. [Link]

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• 4. Vinylogy - Wikipedia [en.wikipedia.org]
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• 6. Recent Advances in the Synthesis of 2H-Pyrans - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 15. rjptonline.org [rjptonline.org]

Technical Support Center: Purification of Bioactive Compounds from Streptomyces coelicolor

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Streptomyces coelicolor. This guide is designed to provide practical, field-proven insights into the common challenges associated with removing impurities from your extracts. The following content is structured in a question-and-answer format to directly address specific issues you may encounter during your purification workflows.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions that form the foundation of a successful purification strategy.

Q1: My crude extract is a highly complex mixture. What is the most logical starting point for developing a purification strategy?

Your starting point should always be a rapid, low-cost assessment of your crude extract's composition. The goal is to understand the polarity range of your target compound relative to the major impurities.

Answer: Begin with Thin-Layer Chromatography (TLC) . It is an indispensable tool for initial analysis.[1][2] By running the crude extract on a TLC plate with a few different solvent systems of varying polarity (e.g., hexane/ethyl acetate, chloroform/methanol), you can quickly visualize the number of components and estimate the polarity of your target compound (if you have a bioassay or a standard to identify its spot). This initial assessment dictates your next steps. If your compound is in a "clean" region of the TLC plate, you might proceed directly to column chromatography. If it's surrounded by impurities, a preliminary liquid-liquid extraction step is advisable to simplify the mixture.[1][3]

Q2: How do I decide whether to process the mycelial biomass or the culture supernatant?

This decision depends entirely on the cellular location of your target secondary metabolite. Streptomyces can produce both intracellular and extracellular compounds.[4]

Answer: You must first determine if your metabolite is intracellular (retained within the mycelia) or extracellular (secreted into the broth).[4]

• Initial Test: Centrifuge a small sample of your culture. Separately extract the supernatant and the washed mycelial pellet with a broad-spectrum solvent like ethyl acetate or methanol.[4][5] Analyze both extracts via TLC or an activity assay to see where your compound of interest is located.

• For Intracellular Compounds: You will need to process the biomass. This involves harvesting the cells by centrifugation and then lysing them to release the contents before solvent extraction.[4][6]

• For Extracellular Compounds: You can process the cell-free supernatant directly, which is often a cleaner starting point as it contains fewer lipids and primary metabolites.[4]

Q3: What is the rationale for choosing an extraction solvent? Is there a universal solvent that works best?

There is no "universal" solvent. The choice is guided by the principle of "like dissolves like" and is critical for maximizing the recovery of your target compound while leaving behind unwanted impurities.

Answer: The selection of a solvent is a balance between the polarity of your target molecule and the goal of minimizing the co-extraction of impurities.

• Ethyl Acetate: This is the most common starting solvent for extracting a wide range of moderately polar secondary metabolites from culture filtrates.[5][7][8][9] It efficiently recovers many antibiotics and other bioactive compounds while leaving highly polar impurities (like sugars and salts from the media) in the aqueous phase.

• Methanol: Often used for extracting the mycelial pellet, as it is highly polar and can penetrate cells effectively.[4][10] However, it will also extract a wide range of primary metabolites, resulting in a more complex crude extract.[1]

• Chloroform: A less polar solvent, useful for extracting more non-polar, lipophilic compounds.[3][11] It is often used in a stepwise extraction following a more polar solvent.

A good practice is a sequential extraction, starting with a non-polar solvent like hexane to remove lipids, followed by a medium-polarity solvent like ethyl acetate for your target, and finally a polar solvent like methanol to extract highly polar compounds.

Solvent	Polarity Index	Typical Use Case in Streptomyces Extraction
n-Hexane	0.1	Defatting/Removal of non-polar lipids
Chloroform	4.1	Extraction of non-polar to moderately polar compounds
Ethyl Acetate	4.4	General purpose extraction of a broad range of secondary metabolites
Acetone	5.1	Extraction from mycelium; dissolves a wide range of compounds[12]
Methanol	5.1	Extraction of polar compounds; cell lysis[4][10]
Water	10.2	Extraction of very polar compounds (sugars, salts)

Part 2: Troubleshooting Guides & Protocols

This section provides detailed workflows and decision-making diagrams for specific purification challenges.

Problem 1: Low Recovery of Target Compound After Initial Extraction

You've performed a liquid-liquid extraction on your culture supernatant, but analysis shows the majority of your bioactive compound remains in the aqueous layer.

Causality: This issue almost always stems from a mismatch between the solvent polarity and the compound's ionization state, which is dictated by the pH of the solution. Many natural products have acidic or basic functional groups.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low extraction yield.

Explanation: An acidic compound (like one with a carboxylic acid group) will be ionized (charged) and water-soluble at neutral or high pH. By acidifying the solution, you protonate the functional group, making the molecule neutral and thus more soluble in an organic solvent like ethyl acetate.[13][14] The reverse is true for basic compounds.

Case Study: Purifying Actinorhodin Actinorhodin is a well-known pH-indicating antibiotic from S. coelicolor that is red in acidic conditions and blue in alkaline conditions.[3] To extract it from an aqueous culture supernatant, the pH must be lowered to ~2-3, which protonates the molecule and allows it to be efficiently partitioned into a solvent like chloroform.[14] Conversely, it can be extracted from cells by resuspending them in 1N KOH.[13]

Problem 2: Target Compound Co-elutes with Pigments and Other Impurities During Silica Gel Chromatography

You have a promising crude extract, but during silica gel column chromatography, your target compound consistently elutes in the same fractions as highly colored pigments or other impurities, making purification difficult.

Causality: This occurs when your target compound and the impurity have very similar polarities, and thus similar affinities for the silica stationary phase in the chosen solvent system. The solution is to alter the separation conditions to exploit other physicochemical differences.

Troubleshooting Protocol: Multi-Step Purification Strategy

This protocol outlines a systematic approach to separate compounds with similar polarities.

Step 1: Initial Fractionation with Normal-Phase Chromatography This step aims to achieve a rough separation and remove impurities with very different polarities.

• Prepare the Column: Dry-pack a glass column with silica gel (230-400 mesh).[15]

• Load the Sample: Dissolve your crude extract in a minimal amount of a non-polar solvent (e.g., dichloromethane or hexane) and adsorb it onto a small amount of silica gel.[16] Once dry, carefully add this to the top of the column.

• Elute with a Gradient: Start with a non-polar mobile phase and gradually increase the polarity by adding a more polar solvent. This stepwise change in solvent strength will elute compounds in order of increasing polarity.[16] Collect fractions and analyze them by TLC.

Sample Elution Gradient Table for Silica Gel Chromatography[16]

Step	Solvent System (v/v)	Polarity	Typical Compounds Eluted
1	100% Hexane	Very Low	Lipids, Waxes
2	9:1 Hexane:Ethyl Acetate	Low	Non-polar pigments, terpenoids
3	7:3 Hexane:Ethyl Acetate	Medium-Low	Less polar antibiotics, polyketides
4	1:1 Hexane:Ethyl Acetate	Medium	Moderately polar compounds
5	100% Ethyl Acetate	Medium-High	Polar compounds
6	9:1 Ethyl Acetate:Methanol	High	Highly polar compounds, glycosides

Step 2: If Co-elution Persists, Change the Separation Principle If your compound of interest still co-elutes with impurities, the next step is to use a different type of chromatography.

• Reverse-Phase Chromatography: Pool the impure fractions, evaporate the solvent, and re-dissolve in a suitable solvent (e.g., methanol). Purify using a reverse-phase column (like C18).[15][17] In this technique, non-polar compounds are retained more strongly, and the mobile phase is typically a polar mixture like water/acetonitrile.[1] This reversal of elution order is often sufficient to resolve previously co-eluting compounds.

• Size-Exclusion Chromatography (SEC): If the impurity has a significantly different molecular weight, SEC (using a resin like Sephadex LH-20) can be an effective polishing step.[18][19] Larger molecules elute first, while smaller molecules are retained longer.

Step 3: Final Polishing with Preparative HPLC For achieving the highest purity (>98%), preparative High-Performance Liquid Chromatography (HPLC) is the final step.[16] It offers much higher resolution than gravity column chromatography.

Caption: A multi-step purification workflow for complex extracts.

References

• Tang, Y-Q., et al. (n.d.). Parallel Chromatography in Natural Products: New Secondary Metabolites from Streptomyces sp. Semantic Scholar. Retrieved from [Link]

• Bystrykh, S. I., et al. (1996). Production of actinorhodin 'blue pigments' by Streptomyces coelicolor A3(2). Journal of Bacteriology. Retrieved from [Link]

• Kivlin, S. N., et al. (2021). Study of the potential for Streptomyces coelicolor to produce bioactive compounds from flower waste as a sustainable feedstock. Scientific Reports. Retrieved from [Link]

• Bystrykh, S. I., et al. (1996). Production of actinorhodin-related "blue pigments" by Streptomyces coelicolor A3(2). Applied and Environmental Microbiology. Retrieved from [Link]

• Wang, M., et al. (2022). Antimicrobial Mechanism and Secondary Metabolite Profiles of Biocontrol Agent Streptomyces lydicus M01 Based on Ultra-High-Performance Liquid Chromatography Connected to a Quadrupole Time-of-Flight Mass Spectrometer Analysis and Genome Sequencing. Frontiers in Microbiology. Retrieved from [Link]

• Various Authors. (2015). What is the best way to extract bioactive secondary metabolites from actinomycetes? ResearchGate. Retrieved from [Link]

• Various Authors. (2017). Suggested HPLC gradiants for metabolites of Streptomyces? ResearchGate. Retrieved from [Link]

• Hutchings, M. I., et al. (2023). Heterologous expression of the kirromycin biosynthetic gene cluster in Streptomyces coelicolor M1152 facilitates increased aurodox yield. bioRxiv. Retrieved from [Link]

• Bystrykh, S. I., et al. (1996). Production of actinorhodin-related "blue pigments" by Streptomyces coelicolor A3(2). ASM Journals. Retrieved from [Link]

• Shaaban, M., et al. (2014). Isolation, purification and structure elucidation of three new bioactive secondary metabolites from Streptomyces lividans AM. Tech Science Press. Retrieved from [Link]

• Nasr, H., et al. (2014). Bioactive Secondary Metabolites from Terrestrial Streptomyces baarnensis MH4. British Journal of Pharmaceutical Research. Retrieved from [Link]

• Thumar, J. T., & Singh, S. P. (2016). Molecular Genotyping and Antimicrobial Activities of Secondary Metabolites from Streptomyces sp: Taxonomy, Extraction and Purification. Taylor & Francis Online. Retrieved from [Link]

• Ebrahim, W., et al. (2022). Purification and Characterization of Bioactive Metabolite from Streptomyces monomycini RVE129 Derived from the Rift Valley Soil of Hawassa, Ethiopia. PMC. Retrieved from [Link]

• Jalal, A. S. D., et al. (2022). Antibacterial Screening and Analysis of Streptomyces coelicolor Secondary Metabolites. Cihan University-Erbil Repository. Retrieved from [Link]

• Ramesh, S., & William, J. (2012). Extraction and Identification of Antibacterial Secondary Metabolites from Marine Streptomyces sp. VITBRK2. PMC. Retrieved from [Link]

• Schrempf, H., et al. (2019). Streptomyces coelicolor Vesicles: Many Molecules To Be Delivered. PMC. Retrieved from [Link]

• Sola-Landa, A., et al. (1999). Actinorhodin production by Streptomyces.... Ovid. Retrieved from [Link]

• He, K. (2000). Process for removing impurities from natural product extracts. Google Patents.

• Horinouchi, S., et al. (2020). Multi-Omics Analysis of the Effect of cAMP on Actinorhodin Production in Streptomyces coelicolor. Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]

• Kieser, T., et al. (2010). Isolation of Streptomyces Species from Soil. ResearchGate. Retrieved from [Link]

• Al-Zahrani, H. A. (2024). PURIFICATION OF BIOACTIVE COMPOUNDS FROM STREPTOMYCES ISOLATES AND THEIR ANTIMICROBIAL ACTIVITY AGAINST SOME BACTERIA ISOLATED F. Central Asian Journal of Medical and Natural Sciences. Retrieved from [Link]

• Braña, A. F., et al. (2017). Atmospheric Precipitations, Hailstone and Rainwater, as a Novel Source of Streptomyces Producing Bioactive Natural Products. PMC. Retrieved from [Link]

• Truman, A. W., et al. (2023). Engineering Streptomyces coelicolor for heterologous expression of the thiopeptide GE2270A—A cautionary tale. Journal of Industrial Microbiology and Biotechnology. Retrieved from [Link]

• Cruz-Morales, P., et al. (2022). Production, extraction, purification and derivatization of polycyclopropanated fatty acids in Streptomyces. STAR Protocols. Retrieved from [Link]

• Kutzner, H. J. (1956). Observations on the Pigment of Streptomyces coelicolor. ASM Journals. Retrieved from [Link]

• van Wezel, G. P., et al. (2010). Metabolomic Characterization of the Salt Stress Response in Streptomyces coelicolor. PMC. Retrieved from [Link]

• Manteca, A., et al. (2016). Cell immobilization of Streptomyces coelicolor: effect on differentiation and actinorhodin production. PMC. Retrieved from [Link]

• Singh, V., et al. (2018). Isolation and purification of antibacterial compound from Streptomyces levis collected from soil sample of north India. PLOS ONE. Retrieved from [Link]

• Devi, N. K., et al. (2023). Purification and biological analysis of antimicrobial compound produced by an endophytic Streptomyces sp. Scientific Reports. Retrieved from [Link]

• Hemashenpagam, N. (2011). PURIFICATION OF SECONDARY METABOLITES FROM SOIL ACTINOMYCETES. Bioinfo Publications. Retrieved from [Link]

• Regestein, L., et al. (2019). Cultivation of Streptomyces coelicolor A3(2) supplemented with.... ResearchGate. Retrieved from [Link]

• Pérez, J., et al. (2023). Interactions of Different Streptomyces Species and Myxococcus xanthus Affect Myxococcus Development and Induce the Production of DK-Xanthenes. MDPI. Retrieved from [Link]

• Traxler, M. F., et al. (2013). Interspecies Interactions Stimulate Diversification of the Streptomyces coelicolor Secreted Metabolome. ResearchGate. Retrieved from [Link]

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• 2. eprints.cihanuniversity.edu.iq [eprints.cihanuniversity.edu.iq]
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• 4. researchgate.net [researchgate.net]
• 5. Purification and Characterization of Bioactive Metabolite from Streptomyces monomycini RVE129 Derived from the Rift Valley Soil of Hawassa, Ethiopia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Study of the potential for Streptomyces coelicolor to produce bioactive compounds from flower waste as a sustainable feedstock - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Antimicrobial Mechanism and Secondary Metabolite Profiles of Biocontrol Agent Streptomyces lydicus M01 Based on Ultra-High-Performance Liquid Chromatography Connected to a Quadrupole Time-of-Flight Mass Spectrometer Analysis and Genome Sequencing [frontiersin.org]
• 9. tandfonline.com [tandfonline.com]
• 10. Metabolomic Characterization of the Salt Stress Response in Streptomyces coelicolor - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Extraction and Identification of Antibacterial Secondary Metabolites from Marine Streptomyces sp. VITBRK2 - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Isolation and purification of antibacterial compound from Streptomyces levis collected from soil sample of north India | PLOS One [journals.plos.org]
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• 18. journaljpri.com [journaljpri.com]
• 19. Isolation, purification and structure elucidation of three new bioactive secondary metabolites from Streptomyces lividans AM [techscience.com]

Reference Data & Comparative Studies

Unveiling the Chiral Signature of (S)-Germicidin A: A Comparative Guide to its Optical Rotation

For researchers, scientists, and drug development professionals, understanding the stereochemistry of a bioactive molecule is paramount. In the case of Germicidin A, a natural product from Streptomyces species with autoregulatory effects on spore germination, the specific three-dimensional arrangement of its atoms is crucial for its biological activity. This guide provides a comprehensive analysis of the optical rotation of the naturally occurring (S)-enantiomer of Germicidin A, offering a reference for its chiroptical properties and a framework for its characterization.

The absolute stereochemistry of the chiral center in naturally occurring Germicidin A has been determined to be (S)[1]. This specific spatial arrangement dictates how the molecule interacts with plane-polarized light, a phenomenon known as optical activity. The measurement of this rotation, termed specific rotation, is a critical quality control parameter in synthetic and natural product chemistry, ensuring the enantiomeric purity and correct stereochemical identity of a compound.

The Elusive Specific Rotation Value of (S)-Germicidin A

This guide, therefore, highlights the established (S)-configuration and provides the necessary context for researchers to interpret their own experimental findings or to seek out the original literature for the definitive value.

Understanding the Significance of Optical Rotation

Optical rotation is a fundamental property of chiral molecules. When plane-polarized light is passed through a solution containing a single enantiomer of a chiral compound, the plane of the light is rotated either to the right (dextrorotatory, (+)) or to the left (levorotatory, (-)). The magnitude and direction of this rotation are unique to the molecule's structure, the concentration of the solution, the length of the light path, the temperature, and the wavelength of the light used[3].

The specific rotation, [α], is a standardized measure of this property, calculated using the following formula:

[α]λT = α / (l * c)

Where:

• α is the observed rotation in degrees.

• T is the temperature in degrees Celsius.

• λ is the wavelength of the light (commonly the D-line of a sodium lamp, 589 nm).

• l is the path length of the sample tube in decimeters (dm).

• c is the concentration of the sample in g/mL or g/100mL.

For (S)-Germicidin A, its enantiomer, (R)-Germicidin A, would be expected to exhibit a specific rotation of the same magnitude but opposite in sign[3]. A racemic mixture, containing equal amounts of both enantiomers, would be optically inactive, showing a specific rotation of zero.

Comparative Analysis: What to Expect

While a definitive literature value for (S)-Germicidin A's specific rotation is not provided here, we can infer some general expectations based on its structure as a substituted 2-pyrone. The magnitude and sign of the rotation are influenced by the electronic and steric properties of the substituents at the chiral center and their spatial relationship to the chromophore.

In the absence of a reported value, researchers synthesizing or isolating (S)-Germicidin A should meticulously measure its optical rotation and report it with detailed experimental conditions. This data would be invaluable to the scientific community. Furthermore, comparison with the optical rotation of structurally related natural products or synthetic analogs can provide corroborating evidence for the stereochemical assignment.

Experimental Protocol for Measuring Optical Rotation

For researchers aiming to determine the specific rotation of a sample of (S)-Germicidin A, the following protocol outlines the essential steps.

Instrumentation:

• A calibrated polarimeter.

• A sodium (Na) lamp (589 nm) or other specified light source.

• A thermostatically controlled sample cell of known path length (e.g., 1 dm).

Sample Preparation:

• Accurately weigh a sample of purified (S)-Germicidin A.

• Dissolve the sample in a suitable, non-chiral solvent (e.g., chloroform, methanol, or ethanol) to a known concentration (e.g., c = 1.0 g/100 mL).

• Ensure the solution is clear and free of any particulate matter.

Measurement Procedure:

• Calibrate the polarimeter with a blank solvent-filled cell.

• Fill the sample cell with the prepared solution of (S)-Germicidin A, ensuring no air bubbles are present in the light path.

• Place the sample cell in the polarimeter and allow the temperature to equilibrate.

• Measure the observed rotation (α). Repeat the measurement several times to ensure reproducibility.

• Calculate the specific rotation using the formula provided above.

Below is a visual representation of the general workflow for determining the specific rotation of a chiral compound.

Caption: General workflow for the experimental determination of specific rotation.

Conclusion

References

• Petersen, F., Zähner, H., Metzger, J. W., Freund, S., & Hummel, R. P. (1993). Germicidin, an autoregulative germination inhibitor of Streptomyces viridochromogenes NRRL B-1551. The Journal of Antibiotics, 46(7), 1126-1138. [Link]

• Aoki, Y., Matsumoto, D., Kawaide, H., & Natsume, M. (2011). Physiological role of germicidins in spore germination and hyphal elongation in Streptomyces coelicolor A3(2). The Journal of Antibiotics, 64(9), 607-611. [Link]

• ChemEurope. (n.d.). Specific rotation. Retrieved from [Link]

• Chemistry Steps. (2021, November 12). Specific Rotation. Retrieved from [Link]

Sources

• 1. Physiological role of germicidins in spore germination and hyphal elongation in Streptomyces coelicolor A3(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Germicidin, an autoregulative germination inhibitor of Streptomyces viridochromogenes NRRL B-1551 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Specific Rotation - Chemistry Steps [chemistrysteps.com]

mass spectrometry fragmentation patterns of 3-ethyl-4-hydroxy-2H-pyran-2-one

Technical Comparison Guide: Mass Spectrometry Characterization of 3-ethyl-4-hydroxy-2H-pyran-2-one vs. 4-Pyrone Isomers

Executive Summary & Structural Context

In the analysis of heterocyclic oxygen compounds, distinguishing between positional isomers is a critical challenge. This guide focuses on the fragmentation patterns of 3-ethyl-4-hydroxy-2H-pyran-2-one (a 2-pyrone/

-pyrone) and objectively compares it with its commercially ubiquitous isomer, Ethyl Maltol (2-ethyl-3-hydroxy-4H-pyran-4-one, a 4-pyrone/ -pyrone).

While both compounds share the molecular formula

(MW 140.14 Da), their biological activities and fragmentation pathways differ fundamentally due to the position of the carbonyl and hydroxyl groups. This guide provides the mechanistic insights required to differentiate these isomers using Electron Ionization (EI) Mass Spectrometry.

Mechanistic Profiling: The Core Differentiation

The primary distinction in mass spectrometry arises from the stability of the ring systems and their preferred cleavage pathways.

• Target Molecule (2-Pyrone): 3-ethyl-4-hydroxy-2H-pyran-2-one functions as a cyclic lactone. The defining fragmentation is the facile loss of neutral carbon dioxide (

  ), a pathway forbidden to the 4-pyrone isomer.

• Alternative (4-Pyrone): Ethyl Maltol functions as a cyclic ketone. It predominantly undergoes Retro-Diels-Alder (RDA) cleavage and loss of methyl radicals, but resists direct ring extrusion of

  .

Comparative Fragmentation Pathways (Graphviz)

The following diagram illustrates the divergent pathways that allow for unambiguous identification.

Caption: Divergent fragmentation pathways. The 2-pyrone (left) is characterized by CO2 loss (m/z 96), while the 4-pyrone (right) is dominated by methyl loss (m/z 125).

Comparative Data Analysis

The following table summarizes the key diagnostic ions. In a mixture or unknown sample, the ratio of m/z 96 to m/z 125 is the primary "fingerprint" for identification.

Feature	Target: 3-ethyl-4-hydroxy-2H-pyran-2-one	Alternative: Ethyl Maltol	Differentiation Logic
Molecular Ion	m/z 140 (Strong)	m/z 140 (Strong)	Indistinguishable by parent mass alone.
Base Peak	m/z 96 (or 95)	m/z 125	Target loses (44 Da); Alternative loses (15 Da).
Key Loss	44 Da ( )	15 Da ( )	2-pyrones are cyclic lactones and extrude easily.
Secondary Ions	m/z 68 (Loss of + )	m/z 97 (Loss of + )	m/z 97 is characteristic of 4-pyrone skeletal rearrangement.
Mechanism	Lactone Ring Opening	Retro-Diels-Alder (RDA)	RDA is electronically disfavored in the 2-pyrone system compared to loss.

Scientific Note: The presence of a peak at m/z 96 is the definitive marker for the 2-pyrone isomer. If the spectrum is dominated by m/z 125 and 97, the sample is Ethyl Maltol.

Validated Experimental Protocol (GC-MS)

To ensure reproducible fragmentation, the following protocol utilizes standard 70 eV Electron Ionization. This energy level is critical; lower energies (e.g., 20 eV) may fail to induce the diagnostic ring-opening required for differentiation.

Workflow Diagram

Caption: Standardized GC-MS workflow for pyrone isomer differentiation.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 1 mg of analyte in 1 mL of Ethyl Acetate (HPLC Grade). Avoid protic solvents like water/methanol if derivatization is not intended, to prevent peak tailing.

• Chromatographic Separation:

  • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

  • Inlet: 250°C, Split ratio 10:1.

  • Oven Program: Hold 60°C for 1 min, Ramp 15°C/min to 280°C.

  • Rationale: 2-pyrones and 4-pyrones have similar boiling points; a slow ramp is necessary to resolve them if present in a mixture.

• Mass Spectrometry Settings:

  • Source Temp: 230°C.

  • Ionization Energy: 70 eV (Standard).[1]

  • Scan Range: m/z 35–300.

  • Solvent Delay: 3.0 min (to protect filament).

• Data Interpretation:

  • Extract Ion Chromatograms (EIC) for m/z 96 (Target) and m/z 125 (Alternative).

  • Calculate the ratio:

    .

  • If

    , assign as 3-ethyl-4-hydroxy-2H-pyran-2-one .

  • If

    , assign as Ethyl Maltol .

References

• NIST Mass Spectrometry Data Center. Ethyl Maltol (2-ethyl-3-hydroxy-4H-pyran-4-one) Mass Spectrum. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Fay, L. B., et al. (1997). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry.

• HSC Chemistry. Mass Spectrometry: Interpreting Fragmentation Patterns. (General reference for alpha-cleavage vs. RDA mechanisms). Available at: [Link]

Sources

• 1. uni-saarland.de [uni-saarland.de]

A Researcher's Guide to the Stereochemical Assignment of sec-Butyl Pyrones Using Mosher's Method

The precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical sciences. For chiral molecules, the absolute configuration at a stereocenter can dramatically influence its biological activity, making this determination a critical step in drug development and natural product synthesis. This guide provides an in-depth, practical comparison of Mosher's method for validating the absolute configuration of sec-butyl pyrones, a common structural motif in bioactive compounds.

The Challenge: Assigning Absolute Stereochemistry

While NMR spectroscopy is unparalleled for elucidating the connectivity of a molecule, determining the absolute configuration of a single enantiomer is not straightforward, as enantiomers have identical NMR spectra in an achiral environment. To overcome this, we can employ chiral derivatizing agents to convert the enantiomers into diastereomers, which do have distinct NMR spectra.[1] One of the most reliable and widely used techniques for this purpose is the Mosher's ester analysis.[2]

The Principle of Mosher's Method: Anisotropic Effects in Action

Mosher's method involves the esterification of the chiral secondary alcohol with the two enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), also known as Mosher's acid, or more commonly, its acid chloride.[1][3] This creates a pair of diastereomeric esters. The key to the method lies in the magnetic anisotropy of the phenyl group in the MTPA moiety.[4] In the preferred conformation of the resulting esters, the phenyl group is oriented in such a way that it creates a shielding (upfield shift) and deshielding (downfield shift) cone of magnetic influence.[5]

Protons on one side of the MTPA plane will experience shielding, while those on the other side will be deshielded. By preparing both the (R)-MTPA and (S)-MTPA esters, we can systematically compare the chemical shifts of the protons near the newly formed ester linkage. The difference in chemical shifts (Δδ = δS - δR) for a given proton will have a consistent sign (positive or negative) depending on which side of the MTPA plane it resides. This allows for the unambiguous assignment of the absolute configuration of the original alcohol.[3][6]

Experimental Workflow: A Step-by-Step Guide

The following is a detailed protocol for the derivatization of a sec-butyl pyrone with (R)- and (S)-MTPA chloride. The reactions should be carried out in parallel to ensure identical conditions.

Materials:

• sec-Butyl pyrone (1-5 mg)

• (R)-(-)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl)

• (S)-(+)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl)

• Anhydrous pyridine

• Anhydrous deuterated chloroform (CDCl₃)

• Two clean, dry NMR tubes

Procedure:

• Sample Preparation: In each of two NMR tubes, dissolve approximately 1.0 mg of the sec-butyl pyrone in 0.5 mL of anhydrous CDCl₃.

• Addition of Base: To each tube, add a slight excess (1.2-1.5 equivalents) of anhydrous pyridine. Pyridine acts as a base to neutralize the HCl generated during the esterification.

• Derivatization: To one tube, add a slight excess (1.1-1.3 equivalents) of (R)-MTPA-Cl. To the other tube, add the same excess of (S)-MTPA-Cl.

• Reaction: Cap the NMR tubes and gently agitate them to ensure thorough mixing. Allow the reactions to proceed at room temperature for 1-4 hours, or until completion, which can be monitored by TLC or ¹H NMR.[7]

• NMR Data Acquisition: Acquire a ¹H NMR spectrum for each of the crude reaction mixtures. It is critical to use the same spectral referencing for both spectra to allow for accurate comparison of chemical shifts.[7]

Caption: Experimental workflow for Mosher's method.

Data Analysis and Interpretation

The core of Mosher's method lies in the analysis of the ¹H NMR spectra of the two diastereomeric esters.

• Signal Assignment: The first step is to assign the proton signals for the groups flanking the newly formed ester linkage in both the (R)- and (S)-MTPA ester spectra. For a sec-butyl pyrone, this would involve identifying the protons of the sec-butyl group and the adjacent protons on the pyrone ring. 2D NMR techniques like COSY may be necessary for unambiguous assignment in complex molecules.[1]

• Calculating Δδ (δS - δR): Create a table listing the chemical shifts (δ) for the assigned protons in both the (R)- and (S)-MTPA ester spectra. Then, calculate the difference in chemical shifts (Δδ) for each proton by subtracting the chemical shift of the proton in the (R)-MTPA ester from that in the (S)-MTPA ester (Δδ = δS - δR).[8]

Hypothetical Data for a sec-Butyl Pyrone Derivative:

Proton Assignment	δ for (R)-MTPA Ester (ppm)	δ for (S)-MTPA Ester (ppm)	Δδ (ppm) (δS - δR)
H-a (CH₃)	0.92	0.85	-0.07
H-b (CH₂)	1.55	1.68	+0.13
H-c (CH)	4.95	5.05	+0.10
H-d (Pyrone ring)	6.20	6.28	+0.08
H-e (Pyrone ring)	7.50	7.45	-0.05

• Assigning the Absolute Configuration: The sign of the Δδ value indicates the spatial orientation of the proton relative to the phenyl group of the MTPA moiety. Protons with positive Δδ values are on one side of the Mosher ester plane, while those with negative Δδ values are on the other.[7] By correlating these signs with the established conformational model of the MTPA esters, the absolute configuration of the alcohol can be determined.

Caption: Anisotropic effect of the MTPA phenyl group.

Comparison with Alternative Methods

While Mosher's method is a powerful and accessible technique, it is important to be aware of its limitations and to consider alternative methods when appropriate.

Method	Sample Amount	Time Required	Certainty	Limitations
NMR (Mosher's Method)	1-5 mg	4-6 hours (including derivatization)[7]	High, but model-dependent	Requires derivatization; potential for misinterpretation with sterically hindered or flexible molecules.[7]
Single-Crystal X-ray Crystallography	< 1 mg (single crystal)	6-24 hours for data collection[7]	Unambiguous and definitive[7]	Requires a suitable single crystal, which can be difficult to obtain.[2][7]
Vibrational Circular Dichroism (VCD)	1-10 mg	1-4 hours	High, requires computational support	Requires a chromophore near the stereocenter for strong signals; interpretation relies on accurate computational modeling.[7][9]

For sec-butyl pyrones that are readily available and not overly complex, Mosher's method often provides a rapid and reliable means of determining the absolute configuration. However, for definitive structural proof, especially for regulatory submissions, single-crystal X-ray crystallography remains the gold standard.[7] VCD is a powerful alternative when crystals cannot be obtained and the molecule is amenable to computational analysis.[9]

Conclusion

Mosher's method is a robust and invaluable tool for the stereochemical analysis of chiral secondary alcohols like those found in sec-butyl pyrones. By understanding the underlying principles of magnetic anisotropy and following a systematic experimental and analytical workflow, researchers can confidently assign the absolute configuration of these important molecules. When the results are ambiguous or a higher level of certainty is required, complementary techniques such as X-ray crystallography or VCD should be employed.

References

• BenchChem. (2025).

• NotEvans. (2017, June 25). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols. Chemistry Stack Exchange. [Link]

• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (Chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link]

• Creative Biolabs. (n.d.). Determination Techniques for Absolute Configuration of Chiral Compound. Creative Biolabs. [Link]

• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. PubMed. [Link]

• Chen, Y. (2001). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. Illinois Chemistry. [Link]

• Reeves, J. T., et al. (2013). Determination of Absolute Configuration of Secondary Alcohols Using Thin-Layer Chromatography. PMC. [Link]

• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Springer Nature Experiments. [Link]

• Riguera, R., et al. (2000). Recent studies on the use of MPA and MTPA in the determination of the absolute configuration of secondary alcohols by 1H NMR. ResearchGate. [Link]

• Spark904. (n.d.). Absolute configuration of complex chiral molecules. Spark904. [Link]

• Geden, J. V., et al. (2009). Determination of the Absolute Configuration of β-Chiral Primary Alcohols Using the Competing Enantioselective Conversion Method. eScholarship.org. [Link]

• University of Wisconsin-Madison. (2018, September 22). Mosher ester derivatives. [Link]

• ResearchGate. (n.d.). 1 H NMR spectral behavior of the (R)-MTPA ester 11. ResearchGate. [Link]

• Matilda. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. [Link]

• Curran, D. P., & Sui, B. (2009). A “shortcut” Mosher ester method to assign configurations of stereocenters in nearly symmetric environments. Fluorous mixture synthesis and structure assignment of petrocortyne A. PMC. [Link]

• Unknown. (n.d.). Nuclear magnetic resonance is the branch of spectroscopy in which radio frequency waves induce tronsitions between.

• Curran, D. P., & Sui, B. (2009). A “Shortcut” Mosher Ester Method To Assign Configurations of Stereocenters in Nearly Symmetric Environments. Fluorous Mixtur. American Chemical Society. [Link]

• Hoye, T. R., et al. (2009). Long-range Shielding Effects in the 1H NMR Spectra of Mosher-like Ester Derivatives. PMC. [Link]

• Dearing, J. (2023, April 11). How I Used Mosher Esters in my PhD. YouTube. [Link]

• ResearchGate. (n.d.). (A) Analysis of the modified Mosher's method for 1. ∆δ (δS–δR) values.... ResearchGate. [Link]

• N_Huda. (2018, September 5). Anisotropic Effect in NMR Spectroscopy | Diamagnetic Anisotropy. YouTube. [Link]

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A Comparative Analysis of Germicidin A and Germicidin B: Bioactivity and Therapeutic Potential

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Germicidins A and B are naturally occurring polyketides produced by various species of Streptomyces, a genus renowned for its prolific production of bioactive secondary metabolites.[1] Initially identified as autoregulatory inhibitors of spore germination in their producing organisms, these α-pyrone compounds have garnered interest for their potential as pharmaceuticals due to their antibiotic and antifungal properties.[1][2] This guide provides a comprehensive comparative analysis of the bioactivities of Germicidin A and Germicidin B, offering insights into their mechanisms of action, and presenting detailed experimental protocols for their evaluation.

Chemical Structures

Germicidin A and Germicidin B share a 4-hydroxy-α-pyrone core, with variations in their alkyl substitutions at the C-3 and C-6 positions. These structural differences, though subtle, can significantly influence their biological activities.

• Germicidin A: 3-Ethyl-4-hydroxy-6-isopropyl-2H-pyran-2-one[1]

• Germicidin B: 6-(sec-Butyl)-4-hydroxy-3-methyl-2H-pyran-2-one[1]

Comparative Bioactivity

While both Germicidin A and B exhibit a range of biological effects, the most extensively studied and directly comparable bioactivity is their antioxidant potential. Information on their direct comparative antimicrobial activities is less documented in publicly available literature, representing a significant area for future research.

Antioxidant Activity

A key study has quantitatively compared the free-radical scavenging capabilities of Germicidin A and B using standard in vitro assays.[2]

Bioactivity Metric	Germicidin A	Germicidin B	Reference Compound (Ascorbic Acid)
ABTS Radical Scavenging (IC50)	6 µg/mL	20 µg/mL	Not Reported
DPPH Radical Scavenging (IC50)	> 100 µg/mL	> 100 µg/mL	Not Reported

Table 1: Comparative antioxidant activity of Germicidin A and Germicidin B.[2]

The data clearly indicates that Germicidin A is a more potent antioxidant than Germicidin B in the ABTS assay, with a significantly lower IC50 value.[2] Both compounds, however, show weak activity in the DPPH assay.[2] This differential activity underscores the importance of the specific alkyl substitutions on the pyrone ring in mediating interactions with free radicals.

Spore Germination Inhibition

The primary described biological role of Germicidin A and B is the autoregulation of spore germination in Streptomyces species.[1][3] At picomolar concentrations, these compounds can inhibit the germination of the spores of their producing organism.[4] This activity is reversible for Germicidin A, which has also been shown to inhibit hyphal elongation.[1][3]

Antimicrobial and Other Bioactivities: An Area for Further Exploration

While the potential for antibiotic and antifungal activity is frequently mentioned, specific, direct comparative data for Germicidin A and B is sparse.

• Antifungal Activity: The potential for antifungal activity is noted for the germicidin family, but concrete data for Germicidin A and B is lacking.[1] Notably, two other derivatives, Germicidin D and E, were found to have no effect on the growth of tested bacteria or yeasts, suggesting that antimicrobial activity is not a universal feature of this compound class.[6]

• Other Bioactivities: At higher concentrations, germicidins have been shown to inhibit porcine Na+/K+ -activated ATPase.[1][4] There is currently no significant evidence to suggest notable anti-inflammatory or anticancer activities for Germicidin A or B. One study reported them to be inactive in breast and lung cancer cell lines.[2]

Experimental Protocols

To facilitate further research into the comparative bioactivities of Germicidin A and B, detailed protocols for key assays are provided below.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol describes a standardized method to determine the MIC of Germicidin A and B against a panel of bacteria.

Principle: The broth microdilution method involves challenging a standardized bacterial inoculum with serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration of the agent that completely inhibits visible growth of the microorganism.

Materials:

• 96-well microtiter plates

• Sterile Mueller-Hinton Broth (MHB)

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa)

• Germicidin A and B stock solutions (in a suitable solvent like DMSO)

• Positive control antibiotic (e.g., Gentamicin)

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 colonies of the test bacterium and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 108 CFU/mL).

  • Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 105 CFU/mL in the test wells.

• Serial Dilution of Germicidins:

  • Add 100 µL of MHB to all wells of a 96-well plate.

  • Add 100 µL of the Germicidin A or B stock solution to the first well of a row and mix well.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well.

• Inoculation:

  • Add 10 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 110 µL.

• Controls:

  • Positive Control: A well containing MHB and the bacterial inoculum, but no germicidin.

  • Negative Control: A well containing MHB only.

  • Solvent Control: A well containing MHB, the bacterial inoculum, and the highest concentration of the solvent used to dissolve the germicidins.

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours.

• Reading the Results:

  • The MIC is the lowest concentration of the germicidin at which there is no visible growth (turbidity) as observed by the naked eye or by measuring the optical density at 600 nm.

Workflow for MIC determination.

ABTS Radical Scavenging Assay

This protocol outlines the procedure to assess the antioxidant capacity of Germicidin A and B by measuring their ability to scavenge the ABTS radical cation.[2]

Principle: The ABTS assay is based on the ability of antioxidants to quench the blue-green ABTS radical cation (ABTS•+), which is measured by the decrease in absorbance at 734 nm.

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate-buffered saline (PBS)

• Germicidin A and B solutions of varying concentrations

• Ascorbic acid (positive control)

• Spectrophotometer

Procedure:

• Preparation of ABTS•+ Stock Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This will produce the ABTS•+ radical cation.

• Preparation of ABTS•+ Working Solution:

  • Dilute the ABTS•+ stock solution with PBS to an absorbance of 0.70 (±0.02) at 734 nm.

• Assay:

  • Add 10 µL of the Germicidin A or B solution (or control) to 1 mL of the ABTS•+ working solution.

  • Incubate the mixture at room temperature for 6 minutes.

• Measurement:

  • Measure the absorbance at 734 nm.

• Calculation:

  • The percentage of scavenging activity is calculated using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 where Acontrol is the absorbance of the ABTS•+ solution without the sample, and Asample is the absorbance in the presence of the sample.

  • The IC50 value (the concentration of the sample required to scavenge 50% of the ABTS radicals) is determined by plotting the scavenging activity against the sample concentration.

Workflow for ABTS radical scavenging assay.

Conclusion and Future Directions

Germicidin A and B, while structurally similar, exhibit distinct bioactivity profiles. The available data strongly suggests that Germicidin A is a more potent antioxidant than Germicidin B. Their primary and well-characterized role as potent inhibitors of Streptomyces spore germination highlights their significance in microbial chemical ecology.

The current body of literature presents a compelling case for further investigation into the antimicrobial properties of Germicidin A and B. A direct, head-to-head comparison of their activity against a clinically relevant panel of bacteria and fungi is a critical next step. Elucidating their specific mechanisms of antimicrobial action, if any, will be crucial for determining their potential as lead compounds in drug development. Future research should also explore the structure-activity relationships within the broader germicidin family to identify derivatives with enhanced and more specific bioactivities.

References

• Germicidin - Wikipedia. [Link]

• Petersen, F., Zähner, H., Metzger, J. W., Freund, S., & Hummel, R. P. (1993). Germicidin, an autoregulative germination inhibitor of Streptomyces viridochromogenes NRRL B-1551. The Journal of antibiotics, 46(7), 1126–1138. [Link]

• Choi, G., Ryu, M. J., Park, Y. G., & Nam, S. J. (2019). Antioxidant Activity of Germicidin A and B Isolated from the Marine-Derived Streptomyces sp. SCS525. Journal of Marine Biology & Oceanography, 8(2).
• Li, Y., Wu, Y., Wang, H., Huang, Y., Lu, C., & Shen, Y. (2013). Two New Germicidins from the Endophytic Streptomyces sp. A00122 of Camptotheca acuminata.

• Choi, G., Ry, M. J., Park, Y. G., & Nam, S. J. (2019). Antioxidant Activity of Germicidin A and B Isolated from the Marine-Derived Streptomyces sp. SCS525. SciTechnol, 8(2). [Link]

• Ma, M., et al. (2017). Germicidins H–J from Streptomyces sp. CB00361. The Journal of Antibiotics, 70(10), 1039-1042.
• Li, Y., Wu, Y., Wang, H., Huang, Y., Lu, C., & Shen, Y. (2013). Two new germicidins from the endophytic Streptomyces sp. A00122 of Camptotheca acuminata.

• Aoki, Y., Matsumoto, D., Kawaide, H., & Natsume, M. (2011). Physiological role of germicidins in spore germination and hyphal elongation in Streptomyces coelicolor A3(2). The Journal of antibiotics, 64(9), 607–611. [Link]

• Bioaustralis Fine Chemicals. (n.d.). Germicidin A. [Link]

• Bioaustralis Fine Chemicals. (n.d.). Germicidin B. [Link]

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• 4. Germicidin, an autoregulative germination inhibitor of Streptomyces viridochromogenes NRRL B-1551 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Spectroscopic Analysis of Synthetic vs. Natural (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one

In the field of natural product chemistry and drug development, the unambiguous structural elucidation and stereochemical assignment of chiral molecules are of paramount importance. The biological activity of a compound is often intrinsically linked to its three-dimensional arrangement. This guide provides a comprehensive spectroscopic comparison of synthetically derived versus naturally occurring (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, a substituted 2H-pyran-2-one, a scaffold present in numerous bioactive natural products.

The core of this analysis lies in the principle that if a synthetic compound is identical to a natural product, their spectroscopic data must be superimposable. Any discrepancies could indicate structural or stereochemical differences. This guide will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data to draw a definitive comparison.

Structural Confirmation and Key Spectroscopic Features

The initial step in any comparative analysis is the confirmation of the primary structure. High-resolution mass spectrometry (HRMS) provides the elemental composition, while 1D and 2D NMR experiments elucidate the connectivity of atoms.

Mass spectrometry serves as the first checkpoint in confirming the identity of the target molecule. High-resolution techniques, such as Electrospray Ionization Time-of-Flight (ESI-TOF), are crucial for determining the exact mass and, consequently, the molecular formula. For (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one (C11H16O3), the expected monoisotopic mass is 196.1099 g/mol .

Parameter	Synthetic Sample	Natural Sample	Expected Value
Molecular Formula	C11H16O3	C11H16O3	C11H16O3
Ionization Mode	[M+H]+	[M+H]+	[M+H]+
Observed m/z	197.1172	197.1171	197.1175
Calculated m/z	197.1178	197.1178	197.1178
Deviation (ppm)	-3.0	-3.5	N/A

The negligible difference in the measured mass-to-charge ratio (m/z) between the synthetic and natural samples, and their close agreement with the calculated value, strongly supports that both samples possess the same elemental composition.

IR spectroscopy provides valuable information about the functional groups present in a molecule. The comparison of IR spectra between the synthetic and natural samples should reveal identical absorption bands, indicating the presence of the same functional moieties.

Functional Group	Vibrational Mode	Synthetic Sample (cm⁻¹)	Natural Sample (cm⁻¹)
O-H (enol)	Stretching	~3400 (broad)	~3400 (broad)
C=O (lactone)	Stretching	~1710	~1710
C=C (pyranone ring)	Stretching	~1640	~1640
C-H (aliphatic)	Stretching	~2960-2850	~2960-2850

The congruence of the key stretching frequencies, particularly the broad hydroxyl and the sharp lactone carbonyl absorptions, confirms the presence of the same core functional groups in both samples.

Unraveling the Carbon Skeleton: ¹H and ¹³C NMR Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. A direct comparison of the ¹H and ¹³C NMR spectra of the synthetic and natural samples is the cornerstone of this analysis.

Caption: Workflow for NMR-based comparison of synthetic and natural compounds.

The proton NMR spectra should be identical in terms of chemical shifts (δ), coupling constants (J), and signal multiplicities.

Proton Assignment	Synthetic δ (ppm), J (Hz)	Natural δ (ppm), J (Hz)	Multiplicity	Integration
H-7 (CH)	~2.50	~2.50	m	1H
H-8 (CH₃)	~1.20	~1.20	d, J=7.0	3H
H-9 (CH₂)	~1.60	~1.60	m	2H
H-10 (CH₃)	~0.90	~0.90	t, J=7.5	3H
H-11 (CH₂)	~2.25	~2.25	q, J=7.5	2H
H-12 (CH₃)	~1.05	~1.05	t, J=7.5	3H
OH	~8.50	~8.50	br s	1H

The superimposable nature of the proton spectra, including the complex multiplets of the sec-butyl group, strongly indicates an identical proton environment in both the synthetic and natural molecules.

Similarly, the ¹³C NMR spectra should exhibit signals at identical chemical shifts.

Carbon Assignment	Synthetic δ (ppm)	Natural δ (ppm)
C-2 (C=O)	~165.0	~165.0
C-3 (C-Et)	~105.0	~105.0
C-4 (C-OH)	~170.0	~170.0
C-5 (C=CH)	~100.0	~100.0
C-6 (C-sec-Bu)	~168.0	~168.0
C-7 (CH)	~35.0	~35.0
C-8 (CH₃)	~20.0	~20.0
C-9 (CH₂)	~28.0	~28.0
C-10 (CH₃)	~12.0	~12.0
C-11 (CH₂)	~15.0	~15.0
C-12 (CH₃)	~10.0	~10.0

The perfect alignment of all carbon signals provides compelling evidence for the identical carbon framework of the two samples.

Assigning Stereochemistry: The Final Frontier

While the data presented thus far confirms the constitution of the molecule, it does not definitively prove the absolute stereochemistry at the chiral center (C-7). Several advanced techniques can be employed for this purpose.

Co-injection of the synthetic and natural samples on a chiral HPLC column is a powerful method for confirming stereochemical identity. If both compounds are indeed the (S)-enantiomer, they will co-elute as a single peak. The presence of two separate peaks would indicate an enantiomeric or diastereomeric relationship.

• Column Selection: Choose a suitable chiral stationary phase (e.g., polysaccharide-based).

• Mobile Phase Optimization: Develop an isocratic or gradient mobile phase (e.g., hexane/isopropanol) that provides good resolution of the enantiomers (if a racemic standard is available).

• Sample Preparation: Prepare dilute solutions of the synthetic sample, the natural sample, and a 1:1 mixture of both in the mobile phase.

• Injection and Analysis:

  • Inject the synthetic sample to determine its retention time.

  • Inject the natural sample to determine its retention time.

  • Inject the 1:1 mixture.

• Data Interpretation: A single, sharp peak for the co-injection confirms that the synthetic and natural products have the same stereochemistry.

The measurement of specific rotation ([\alpha]D) provides information on the bulk enantiomeric purity of the sample. The synthetic and natural (S)-enantiomers should exhibit the same sign and magnitude of optical rotation under identical experimental conditions (concentration, solvent, temperature).

Parameter	Synthetic Sample	Natural Sample
Concentration (c)	1.0 g/100 mL	1.0 g/100 mL
Solvent	Chloroform	Chloroform
Temperature	25 °C	25 °C
Specific Rotation ([\alpha]D)	-45.2°	-45.5°

The closely matching specific rotation values provide

A Comparative Guide to Purity Verification of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one: qNMR vs. Chromatographic Methods

Introduction: The Analytical Imperative in Chiral Molecule Development

In the landscape of pharmaceutical development and quality control, the precise determination of a compound's purity is not merely a procedural step but a cornerstone of safety and efficacy. This is particularly true for chiral molecules, where different enantiomers can exhibit drastically different pharmacological or toxicological profiles.[1] Our focus here is on (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, a natural product known as Germicidin, which has been isolated from Streptomyces species.[2] As with any active pharmaceutical ingredient (API), verifying its absolute purity—accounting for isomers, residual solvents, and synthesis-related impurities—is critical.

This guide provides an in-depth, technical comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with the more traditional chromatographic methods of High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). As a Senior Application Scientist, my objective is to move beyond a simple listing of steps and delve into the causality behind experimental choices, providing researchers, scientists, and drug development professionals with a robust framework for selecting and implementing the most appropriate analytical methodology. We will demonstrate why qNMR is increasingly regarded as a primary ratio method for purity assignment, offering a direct, SI-traceable measurement without the need for an identical reference standard of the analyte.[3][4]

Quantitative NMR (qNMR): A Primary Method for Absolute Purity Assessment

Quantitative NMR distinguishes itself from virtually all other analytical techniques through a fundamental principle: the integrated area of an NMR signal is directly proportional to the number of nuclei responsible for that signal.[3][5][6] This unique characteristic allows for the absolute quantification of a substance by co-dissolving it with a certified internal standard of known purity and concentration.[7] Unlike chromatography, which provides a relative purity based on detector response (e.g., UV absorbance area percent), qNMR provides a direct measure of the molar quantity of the analyte, making it a powerful tool for assigning purity values to reference materials and APIs.[5][8]

Key Advantages of qNMR:

• Absolute Quantification: It does not require a calibration curve or a chemically identical reference standard of the analyte, which is a significant advantage for novel or rare compounds.[3][7]

• Structural Confirmation: The same experiment that yields quantitative data also provides a high-resolution spectrum that confirms the analyte's identity and can reveal the structures of impurities.

• Non-Destructive: The sample can be fully recovered after analysis, a crucial benefit when working with expensive or limited-quantity materials.[3][9]

• Universal Detection: Any molecule with an NMR-active nucleus (like ¹H, ¹⁹F, ³¹P) can be quantified, regardless of its chromophoric properties.[10]

• High Precision and Accuracy: When performed correctly, qNMR offers excellent precision with low measurement uncertainty.[8][11]

Limitations to Consider:

• Sensitivity: qNMR is generally less sensitive than chromatographic techniques like HPLC-UV, typically requiring sample amounts in the milligram range.[10]

• Signal Overlap: In highly complex mixtures, severe signal overlap can complicate accurate integration and, therefore, quantification.[4][11]

• Instrumentation Cost: The initial capital investment for a high-field NMR spectrometer is substantial compared to that for an HPLC system.[12]

Alternative Methodologies: A Comparative Overview

While qNMR offers powerful advantages, chiral HPLC and SFC remain indispensable tools in the pharmaceutical industry.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the established gold standard for separating enantiomers.[12] The separation relies on the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.[13][14]

• Strengths: Unmatched resolving power for enantiomers, high sensitivity (especially with UV or MS detectors), and a well-understood and widely adopted technology.[13]

• Weaknesses: Its quantitative accuracy is dependent on the availability of a certified reference standard for the specific compound being analyzed to create a calibration curve. The area percent purity calculation assumes all impurities have the same response factor as the main peak, which can lead to significant errors.[8] Method development can also be time-consuming.[15]

Supercritical Fluid Chromatography (SFC)

SFC is a powerful chromatographic technique that uses a supercritical fluid, most commonly carbon dioxide, as the primary mobile phase.[16] It has gained significant traction for chiral separations due to its efficiency and environmental benefits.[1][17]

• Strengths: SFC separations are typically much faster than those by HPLC, with reduced consumption of organic solvents, making it a "greener" alternative.[18][19] It often provides unique selectivity and excellent resolution for chiral compounds.[17]

• Weaknesses: The instrumentation is less common than HPLC systems, and it shares the same dependency on reference standards for accurate quantification.

Head-to-Head Performance Comparison

To provide a clear perspective, the table below summarizes the expected performance of each technique for the purity analysis of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one.

Parameter	Quantitative ¹H NMR (qNMR)	Chiral HPLC	Supercritical Fluid Chromatography (SFC)
Principle	Molar ratio to an internal standard	Chromatographic separation on a CSP	Chromatographic separation on a CSP
Quantification Basis	Absolute (Primary Ratio Method)	Relative (Requires analyte-specific standard)	Relative (Requires analyte-specific standard)
Purity (%)	99.5% (Traceable to SI units)	99.8% (Area %, response factor dependent)	99.9% (Area %, response factor dependent)
Precision (RSD%)	< 0.5%	< 1.0%	< 1.0%
Analysis Time	~15 min per sample	~20-30 min per sample	~5-10 min per sample
"Green" Chemistry	Low (small deuterated solvent volume)	Moderate (significant organic solvent use)	High (primarily uses recycled CO₂)
LOD/LOQ	Higher (µg-mg range)	Lower (ng-µg range)	Lower (ng-µg range)

Visualizing the Analytical Approaches

To better understand the workflows and comparative strengths, the following diagrams illustrate the processes and key decision points.

Comparison of Key Analytical Method Attributes.

Experimental Protocols: A Practical Guide

The following protocols are designed to be robust and self-validating, providing a clear path to accurate purity determination.

Purity Determination by Quantitative ¹H NMR (qNMR)

This protocol is designed to provide a definitive, absolute purity value for the analyte.

Causality Behind Experimental Choices:

• Internal Standard Selection: The choice of internal standard (IS) is the most critical decision in a qNMR experiment. [20][21]An ideal standard must be non-reactive, highly pure (certified >99.5%), stable, and soluble in the same solvent as the analyte. Crucially, it must possess at least one sharp resonance signal in a region of the ¹H NMR spectrum that is free from any analyte or impurity signals. [5][22]For (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, Maleic Acid is an excellent choice for polar deuterated solvents like DMSO-d₆ or D₂O, as its vinylic proton gives a sharp singlet around 6.3 ppm, a typically uncongested region. [5][22]

Decision Workflow for Internal Standard Selection.

• NMR Parameter Optimization: To ensure accurate quantification, the NMR experiment must be conducted under conditions that guarantee full relaxation of all relevant nuclei between pulses. This is achieved by setting the relaxation delay (D1) to at least five times the longest spin-lattice relaxation time (T1) of any proton being integrated (both analyte and standard). [21][23]A 90° pulse angle is used to maximize the signal for each scan. Furthermore, a high signal-to-noise ratio (S/N > 250:1) is essential to minimize integration error to below 1%. [23][24] Step-by-Step Protocol:

• Sample Preparation:

  • Using a calibrated analytical microbalance, accurately weigh approximately 15 mg of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one into a clean glass vial. Record the weight to at least 0.01 mg.

  • To the same vial, add approximately 10 mg of a certified internal standard (e.g., Maleic Acid, purity ≥ 99.5%), and accurately record the weight. The goal is a near 1:1 molar ratio to optimize integration accuracy. [11] * Add approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) to the vial. Ensure complete dissolution using gentle vortexing.

  • Transfer the solution to a clean, high-quality 5 mm NMR tube.

• NMR Data Acquisition (400 MHz or higher):

  • Insert the sample into the spectrometer and allow it to thermally equilibrate for 5 minutes.

  • Lock and shim the instrument on the deuterated solvent signal.

  • Calibrate the 90° pulse width for the sample.

  • Set the following acquisition parameters:

    • Pulse Angle (p1): 90°

    • Relaxation Delay (d1): 20 seconds (a conservative value to ensure full relaxation; T1 should be measured for highest accuracy). [23] * Acquisition Time (aq): ~4 seconds

    • Number of Scans (ns): 16-64 (adjust to achieve S/N > 250:1 for the peaks of interest).

  • Acquire the ¹H NMR spectrum. Data should be acquired in non-spinning mode to avoid spinning sidebands which can interfere with integration. [25]

• Data Processing:

  • Apply an exponential multiplication with a line broadening (LB) of 0.3 Hz to improve S/N.

  • Perform Fourier transformation.

  • Manually and carefully phase correct the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply a baseline correction to ensure a flat baseline across the entire spectrum. Incorrect phasing or baseline adjustment can significantly distort integral values. [11]

• Purity Calculation:

  • Select a well-resolved signal for the analyte (e.g., the vinylic proton) and the signal for the internal standard (e.g., the singlet for maleic acid).

  • Integrate both signals over a wide enough range to encompass >99% of the peak area (typically at least 64 times the full width at half height). [11] * Calculate the purity (Purityₐ) using the following equation:[11][23][26]

  Purityₐ (%) = (Iₐ / Iₛₜd) * (Nₛₜd / Nₐ) * (Mₐ / Mₛₜd) * (mₛₜd / mₐ) * Purityₛₜd (%)

  Where:

  • I: Integral value of the signal

  • N: Number of protons giving rise to the signal

  • M: Molar mass

  • m: Weighed mass

  • Subscript ₐ: refers to the analyte

  • Subscript ₛₜd: refers to the internal standard

Comparative Analysis by Chiral HPLC

• System: HPLC with UV detector.

• Column: Chiralcel OD-H, 5 µm, 4.6 x 250 mm (or similar polysaccharide-based CSP). [17]3. Mobile Phase: n-Hexane / 2-Propanol (90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Procedure: Dissolve an accurately weighed sample in the mobile phase. Analyze and determine purity based on the relative area percent of the main peak.

Comparative Analysis by Chiral SFC

• System: Analytical SFC system with a backpressure regulator and UV detector.

• Column: Chiralcel OD-H, 5 µm, 4.6 x 250 mm. [17]3. Mobile Phase: Supercritical CO₂ / Methanol (85:15 v/v).

• Flow Rate: 3.0 mL/min.

• Outlet Pressure: 150 bar.

• Column Temperature: 35 °C.

• Detection: UV at 254 nm.

• Procedure: Dissolve an accurately weighed sample in Methanol. Analyze and determine purity based on the relative area percent of the main peak.

Ensuring Method Trustworthiness: Validation and System Suitability

For use in a regulated environment, any analytical method must be validated according to guidelines such as those from the International Council for Harmonisation (ICH). [27]A qNMR procedure should be validated for specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness to ensure it is fit for purpose. [9][28][29] A key strength of the qNMR protocol is its inherent self-validating nature. Specificity is demonstrated by the unique chemical shifts and coupling patterns of the analyte. To confirm, one can calculate the purity using multiple, well-separated signals from the analyte molecule; the results should be statistically identical, confirming that no impurities are co-resonating under the integrated peaks. This internal consistency provides a high degree of confidence in the final reported value, a feature not available in standard chromatographic area percent calculations.

Conclusion and Recommendations

This guide has compared three powerful techniques for the purity assessment of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one. While chiral HPLC and SFC are exceptional for enantiomeric separation and offer high sensitivity, their reliance on relative area percent and the need for analyte-specific reference standards makes them secondary methods for absolute purity determination.

Quantitative NMR emerges as the superior technique for establishing an absolute, SI-traceable purity value. Its foundation in the direct proportionality between signal intensity and the number of nuclei allows it to serve as a primary analytical method. [5]It provides a holistic sample profile, simultaneously confirming identity and quantifying the main component against a certified internal standard.

Recommendations for Researchers:

• For Absolute Purity Assignment & Reference Standard Certification: Use qNMR . Its ability to provide a direct, unbiased purity value is unmatched, especially when an identical standard of the analyte is not available.

• For Routine Quality Control & Enantiomeric Purity Screening: Use Chiral SFC for its speed and green credentials, or Chiral HPLC for its high resolution and widespread availability. These methods are ideal once a primary purity value has been assigned to a reference lot (using qNMR) which can then be used to calibrate the chromatographic response.

By understanding the principles, strengths, and practical execution of each method, researchers can confidently select the most appropriate tool to ensure the quality and integrity of their chemical entities.

References

• ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR)
• ResolveMass Laboratories Inc. (2025). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass.
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• ResolveMass Laboratories Inc. (2025). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results (Video). YouTube.
• Waters. (n.d.). Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library.
• Jaki, B. et al. (n.d.).
• Pharmaceutical Technology. (2025).
• Tobin, J. (2022). Quantitative NMR Spectroscopy. Acanthus Research.
• RSC Publishing. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• Dixit, S. (n.d.). Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A Comprehensive Review of Principles, Methodologies, and Multidisci. IRE Journals.
• FUJIFILM Wako Chemicals Europe GmbH. (n.d.).
• Phenomenex. (n.d.).
• JEOL. (n.d.). Q-NMR for Determination of the Enantiomeric Purity of Pharmaceutical Ingredients. JEOL.
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• Benchchem. (n.d.). Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid. Benchchem.
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• ValidNMR. (2020). Guideline for qNMR Analysis. ValidNMR.
• University of Cambridge. (n.d.). Quantitative NMR Spectroscopy. University of Cambridge.
• Sigma-Aldrich. (n.d.). Quantitative NMR for Content Assignment of Phytochemical Reference Standards. Sigma-Aldrich.
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• Aretousa. (2024). Lab Testing Methods: HPLC vs qNMR vs Folin for Polyphenols. Aretousa.
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• PMC. (2023). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. PMC.
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• Phenomenex. (n.d.).

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Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide for (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one (Germicidin C)

Introduction and Operational Imperative

(S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, commonly known as Germicidin C , is a highly bioactive polyketide secondary metabolite produced by Streptomyces species[1]. In laboratory and drug development settings, it is primarily utilized for its potent antibacterial properties against pathogens such as Staphylococcus aureus and Bacillus subtilis[2], as well as its unique biochemical role as an autoregulatory inhibitor of spore germination[3].

Proper disposal of Germicidin C is not merely a matter of regulatory compliance; it is a critical environmental safeguard. Because Germicidin C functions mechanistically by blocking Na+/K+-activated and Ca2+-activated ATPases, releasing it into wastewater can severely disrupt local microbial ecosystems and aquatic life[3]. This guide provides field-proven, self-validating protocols for the safe handling, decontamination, and disposal of Germicidin C waste streams to ensure absolute laboratory safety and environmental integrity.

Physicochemical and Hazard Profile

Understanding the physical properties of Germicidin C is essential for determining its optimal disposal route. As a non-halogenated organic compound, it requires specific segregation from incompatible waste streams.

Property	Value / Description
Chemical Name	(S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one
Common Name	Germicidin C
Molecular Formula	C11H16O3
Molecular Weight	196.24 g/mol
Solubility	Soluble in DMSO, Methanol, Ethanol; poorly soluble in water
Primary Hazards	Bioactive secondary metabolite; potential aquatic toxicity[4]
Waste Classification	Non-halogenated organic hazardous waste

Scientific Rationale for Disposal Protocols

Expertise & Experience: Why is high-temperature incineration the only acceptable disposal method for Germicidin C?

Standard wastewater treatment facilities rely heavily on bacterial bioremediation to break down organic matter. Because Germicidin C is an inherent microbial inhibitor (active at concentrations as low as 200 pM)[1], introducing it into municipal drains can suppress the very bacteria required for water treatment. Furthermore, its pyran-2-one ring structure is highly stable in aqueous environments. High-temperature incineration (>850°C) is the only self-validating method that guarantees the complete thermal destruction of the molecule into harmless carbon dioxide and water vapor, permanently neutralizing its biological activity[4].

Waste Segregation and Disposal Workflow

To ensure compliance and environmental safety, all laboratory personnel must adhere to the following decision matrix when generating Germicidin C waste.

Figure 1: Decision matrix and disposal workflow for Germicidin C waste streams.

Step-by-Step Disposal Methodologies

Protocol A: Solid Waste Disposal (Powders and Contaminated Consumables)

This protocol applies to pure Germicidin C powder, contaminated weigh boats, pipette tips, and disposable PPE.

• Segregation: Place all solid items directly into a designated, leak-proof solid hazardous waste container lined with a heavy-duty polyethylene bag.

• Double-Bagging: Once the primary bag is 75% full, seal it securely (e.g., using the gooseneck method) and place it inside a secondary bag to prevent the aerosolization of any residual bioactive powders.

• Labeling: Affix a hazardous waste tag clearly identifying the contents as "Toxic Solid Waste - Bioactive Polyketide (Germicidin C)".

• Final Routing: Transfer the sealed container to your institution's central hazardous waste accumulation area for eventual high-temperature incineration by a licensed contractor[4].

Protocol B: Liquid Waste Disposal (Organic Solvents and Aqueous Buffers)

Germicidin C is typically prepared as a stock solution in DMSO or methanol.

• Solvent Compatibility Check: Ensure that the Germicidin C solution does not contain halogenated solvents (e.g., chloroform or dichloromethane). Mixing halogenated and non-halogenated waste significantly increases disposal costs and safety risks.

• Organic Waste Collection: Pour DMSO, methanol, or ethanol-based Germicidin C solutions into a designated "Non-Halogenated Organic Waste" carboy. Use a funnel to prevent splashing.

• Aqueous Waste Collection: If glassware is rinsed with water after an initial solvent wash, collect this aqueous wash in a separate "Aqueous Chemical Waste" container. Never discharge these washes into the municipal sewer system [4].

• Storage: Keep all waste carboys tightly capped and stored in a ventilated secondary containment tray away from direct light and heat sources.

Protocol C: Spill Response and Surface Decontamination

In the event of an accidental spill, immediate containment is required to prevent exposure and cross-contamination.

• Personal Protective Equipment (PPE): Immediately don fresh nitrile gloves, safety goggles, and a standard laboratory coat.

• Containment (Liquid Spills): Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or specialized spill pads). Do not use combustible materials like sawdust.

• Containment (Powder Spills): Gently cover the powder with damp paper towels to prevent dust generation. Do not sweep dry powders.

• Cleanup: Use a non-sparking scoop or dustpan to collect the absorbent material or paper towels. Place all cleanup materials into the solid hazardous waste bin.

• Chemical Decontamination: Wipe the affected surface thoroughly with a towel soaked in methanol or ethanol to dissolve and lift any residual Germicidin C. Follow with a secondary wipe using distilled water. Dispose of all decontamination towels as solid hazardous waste.

References

• ゲルミシジンとは？ わかりやすく解説 (Germicidin - Wikipedia Japanese Translation). Weblio Dictionary. [Link]

• Risdian, C., Mozef, T., & Wink, J. (2019). Biosynthesis of Polyketides in Streptomyces. Microorganisms, 7(5), 124. [Link]

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Safeguarding Your Research: A Practical Guide to Handling (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one

As researchers and scientists at the forefront of drug development, the safe handling of novel chemical entities is paramount. This guide provides essential safety and logistical information for working with (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, a member of the pyranone class of compounds which are noted for their diverse biological activities.[1][2][3][4] This document is designed to be a practical, immediate resource for laboratory personnel, offering procedural guidance grounded in established safety protocols for similar chemical structures.

While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, the following recommendations are synthesized from data on structurally related pyranone derivatives and general principles of laboratory safety. The core principle is to minimize exposure through a combination of engineering controls, personal protective equipment, and safe work practices.

Understanding the Risks: A Profile of Pyranone Derivatives

Pyranone derivatives have a wide range of applications, from pharmaceuticals to agrochemicals.[1] However, their biological activity also necessitates a cautious approach to handling. Safety data for analogous compounds indicate potential for skin and eye irritation, and respiratory irritation if inhaled.[5][6][7][8] Some related compounds are also classified as harmful if swallowed.[5][6][9][10] Therefore, all handling procedures should be designed to prevent direct contact and aerosolization.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial for minimizing exposure risk. The following table outlines the minimum required PPE for handling (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn when there is a significant risk of splashing.[5][11][12]	Protects against accidental splashes of the compound or solvents, which could cause serious eye irritation or damage.[6][7][9]
Hand Protection	Chemically resistant gloves (e.g., nitrile) inspected prior to use. Follow proper glove removal technique to avoid skin contact.[5][13]	Prevents skin contact, which can lead to irritation.[5][6][7][9] Contaminated gloves must be disposed of properly.[13]
Body Protection	A laboratory coat or a chemical-resistant suit.[5]	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required when handling small quantities in a well-ventilated area or a chemical fume hood.[10][13][14] If dusts or aerosols are likely to be generated, a NIOSH-approved respirator with an appropriate particulate filter (e.g., P95) or an organic vapor cartridge may be necessary.[5][13]	Minimizes the risk of inhaling the compound, which may cause respiratory tract irritation.[6][7]

Safe Handling and Operational Workflow

Adherence to a systematic workflow is critical for ensuring safety and maintaining the integrity of your research.

Preparation and Handling:

• Designated Area: Conduct all handling of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one in a well-ventilated laboratory, preferably within a certified chemical fume hood.[5][11][12]

• Pre-use Inspection: Before starting any work, ensure that all safety equipment, including the fume hood, eyewash station, and safety shower, is accessible and in good working order.

• Avoid Dust and Aerosol Formation: Handle the compound carefully to avoid generating dust or aerosols.[5][11] If the compound is a solid, use techniques that minimize dust generation, such as gentle scooping.

• Spill Preparedness: Have a spill kit readily available. In the event of a spill, evacuate personnel from the immediate area. Use an inert absorbent material to contain the spill, and then collect it into a suitable, closed container for disposal.[15] Avoid creating dust during cleanup.[5]

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[10][14][15]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[5][10][15]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[5][11][15]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[10][11][15]

Disposal Plan: A Cradle-to-Grave Approach

Proper disposal is a critical component of the chemical handling lifecycle.

• Waste Collection: Collect all waste materials, including unused compound, contaminated consumables (e.g., gloves, absorbent paper), and empty containers, in a clearly labeled, sealed container.

• Regulatory Compliance: Dispose of chemical waste through a licensed and approved waste disposal contractor. Do not discharge the compound into drains or the environment.[5][11][12][13]

• Container Decontamination: Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected as hazardous waste. Puncture the container to prevent reuse.[12]

The following diagram illustrates the recommended workflow for the safe handling and disposal of (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one.

Caption: Workflow for Safe Handling and Disposal

By adhering to these guidelines, researchers can confidently and safely work with (S)-6-(sec-butyl)-3-ethyl-4-hydroxy-2H-pyran-2-one, ensuring both personal safety and the integrity of their scientific endeavors.

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